3-Chloro-2-fluoro-5-nitrotoluene

Core Science & Biosynthesis

Technical Guide: 3-Chloro-2-fluoro-5-nitrotoluene

Executive Summary

3-Chloro-2-fluoro-5-nitrotoluene is a high-value halogenated aromatic intermediate used primarily in the synthesis of advanced pharmaceutical active ingredients (APIs), specifically Tyrosine Kinase Inhibitors (TKIs) . Its unique substitution pattern—featuring a fluorine atom ortho to the methyl group and a chlorine atom meta to it—provides a critical scaffold for modulating metabolic stability and binding affinity in drug candidates.

This guide details the chemical identity, two distinct industrial synthesis routes (Linear vs. Convergent), downstream applications, and safety protocols for this compound. It is designed to serve as a self-validating reference for laboratory and pilot-scale operations.

Chemical Identity & Properties

Property	Specification
IUPAC Name	3-Chloro-2-fluoro-5-methyl-1-nitrobenzene
Common Name	3-Chloro-2-fluoro-5-nitrotoluene
CAS Number	849833-95-0
Molecular Formula	C₇H₅ClFNO₂
Molecular Weight	189.57 g/mol
Appearance	Pale yellow crystalline solid or oil (purity dependent)
Solubility	Soluble in DCM, Ethyl Acetate, Ethanol; Insoluble in Water
Key Functional Groups	Nitro (-NO₂), Fluoro (-F), Chloro (-Cl), Methyl (-CH₃)

Synthesis Protocols: Linear vs. Convergent Strategies

To maximize yield and regioselectivity, two primary routes are employed. The choice depends on raw material availability and specific impurity profile requirements.

Route A: Linear Synthesis (Nitration)

Best for: High-throughput screening where starting material (3-chloro-2-fluorotoluene) is readily available.

Mechanism: Electrophilic aromatic substitution (Nitration). The fluorine and chlorine substituents direct the incoming nitro group to the meta position relative to the fluorine (para to the chlorine), though isomer control is critical.

Protocol:

• Setup: Charge a glass-lined reactor with 3-chloro-2-fluorotoluene (1.0 eq) and concentrated Sulfuric Acid (H₂SO₄) . Cool to 0–5 °C.

• Addition: Dropwise add a mixture of Nitric Acid (HNO₃, 65%) and H₂SO₄ (Mixed Acid) over 2 hours, maintaining internal temperature <10 °C to prevent dinitration.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by HPLC/GC for consumption of starting material.

• Quench: Pour reaction mixture onto crushed ice.

• Isolation: Filter the precipitated solid. If oil forms, extract with Dichloromethane (DCM).

• Purification: Recrystallize from Ethanol/Water or purify via column chromatography to remove the 6-nitro isomer.

Route B: Convergent Synthesis (Chlorination)

Best for: Large-scale manufacturing requiring higher regioselectivity.

Mechanism: Electrophilic aromatic chlorination of an activated substrate.

Protocol:

• Setup: Dissolve 2-fluoro-5-nitrotoluene (1.0 eq) in a chlorinated solvent (e.g., dichlorobenzene or DCM).

• Catalyst: Add Iron(III) Chloride (FeCl₃) (0.1 eq) as a Lewis acid catalyst.

• Chlorination: Bubble Chlorine gas (Cl₂) through the solution at 20–30 °C. Alternatively, use N-Chlorosuccinimide (NCS) for milder laboratory-scale conditions.

• Monitoring: Monitor by GC until conversion >98%.

• Workup: Quench with sodium thiosulfate solution to neutralize excess chlorine. Wash with water and brine.

• Isolation: Distill solvent to yield the crude product.

Comparative Analysis

Parameter	Route A (Nitration)	Route B (Chlorination)
Starting Material	3-Chloro-2-fluorotoluene	2-Fluoro-5-nitrotoluene
Key Reagents	HNO₃ / H₂SO₄	Cl₂ / FeCl₃
Estimated Yield	80–90%	85–95%
Regioselectivity	Moderate (Requires isomer separation)	High (Directs ortho to methyl/meta to nitro)
Scalability	High (Exothermic control needed)	High (Gas handling required)

Visualization: Synthesis & Application Workflow

Figure 1: Dual synthesis pathways (Linear vs. Convergent) and downstream application logic.

Reactivity & Downstream Applications[1]

The core value of 3-Chloro-2-fluoro-5-nitrotoluene lies in its transformation into 5-Amino-3-chloro-2-fluorotoluene . This aniline derivative is a "privileged structure" in medicinal chemistry.

Key Transformation: Nitro Reduction

• Reagents: Iron powder/NH₄Cl (Bechamp reduction) or H₂/Pd-C (Catalytic Hydrogenation).

• Significance: The resulting aniline is used in Buchwald-Hartwig aminations or nucleophilic aromatic substitutions (SNAr) to attach the fluorinated aromatic ring to heteroaromatic cores (e.g., Quinazolines, Pyrimidines).

• Application Domain:

  • EGFR Inhibitors: The 3-chloro-2-fluoro substitution pattern mimics the steric and electronic properties found in drugs like Gefitinib or Afatinib analogs, enhancing metabolic stability against oxidation.

  • Agrochemicals: Synthesis of novel herbicides requiring electron-deficient aromatic rings.

Safety, Handling & Storage (MSDS Highlights)

• Hazard Classification:

  • Acute Toxicity: Harmful if swallowed or inhaled.

  • Irritation: Causes skin and serious eye irritation.[1][2]

  • Sensitization: Potential skin sensitizer due to the halogenated nitro-aromatic nature.

• Handling Protocol:

  • Operate in a fume hood to avoid inhalation of dust/vapors.

  • Wear nitrile gloves and safety goggles (EN 166 standard).

  • Avoid contact with strong bases and reducing agents (risk of exothermic runaway).

• Storage:

  • Store in a cool, dry place (2–8 °C recommended for long-term stability).

  • Keep under inert gas (Nitrogen/Argon) to prevent oxidation or hydrolysis of trace impurities.

References

• BenchChem. (2025). A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene. Retrieved from

• ChemSrc. (2025). 3-Chloro-2-fluoro-5-nitrotoluene (CAS 849833-95-0) Physicochemical Properties. Retrieved from

• PubChem. (2025).[1] Compound Summary: Chlorinated Nitro-Toluene Derivatives. Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: Fluorinated Aromatic Intermediates. Retrieved from

Sources

• 1. 3-Chloro-5-nitrotoluene | C7H6ClNO2 | CID 297887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]

3-Chloro-2-fluoro-5-nitrotoluene chemical properties

Topic: 3-Chloro-2-fluoro-5-nitrotoluene Chemical Properties Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

A Critical Intermediate for Kinase Inhibitor Scaffolds

Introduction

In the landscape of modern medicinal chemistry, 3-Chloro-2-fluoro-5-nitrotoluene (CAS: 849833-95-0) has emerged as a high-value scaffold, particularly in the development of kinase inhibitors and oncology therapeutics. Its structural uniqueness lies in the dense functionalization of the benzene ring: a methyl group providing steric definition, a nitro group serving as a latent amine, and—most critically—a vicinal chloro-fluoro motif.

This guide provides a comprehensive technical analysis of this compound, focusing on its physicochemical profile, regioselective synthetic pathways, and its utility in nucleophilic aromatic substitution (

) reactions, which are pivotal for library generation in drug discovery.

Physicochemical Profile

The specific arrangement of the halogen atoms (Cl at C3, F at C2) relative to the nitro group (at C5) creates a distinct electronic environment that dictates both stability and reactivity.

Table 1: Core Chemical Data

Property	Data	Notes
IUPAC Name	3-Chloro-2-fluoro-5-nitrotoluene	Also: 1-Chloro-2-fluoro-3-methyl-5-nitrobenzene
CAS Number	849833-95-0	Verify specific isomer to avoid confusion with 2-chloro-4-fluoro analogs.
Molecular Formula
Molecular Weight	189.57 g/mol
Physical State	Solid (Low melting)	Typically appears as a pale yellow crystalline solid.
Solubility	Organic Solvents	Soluble in DCM, EtOAc, DMSO; insoluble in water.
Electronic Character	Highly Electron-Deficient	The nitro group (para to F) and fluorine atom significantly lower LUMO energy.

Synthetic Utility & Reactivity[1][2][3][4]

The primary value of 3-Chloro-2-fluoro-5-nitrotoluene lies in its predictable yet versatile reactivity. The molecule possesses two electrophilic sites (C-F and C-Cl) and one reducible site (

).

3.1 Regioselective Nucleophilic Aromatic Substitution ( )

The most critical reaction for this scaffold is

. The position of the leaving groups relative to the electron-withdrawing nitro group determines selectivity.

• C2-Fluorine: Located para to the nitro group. This position is highly activated for nucleophilic attack. The high electronegativity of fluorine also stabilizes the transition state (Meisenheimer complex) via induction, making it the primary site of displacement.

• C3-Chlorine: Located meta to the nitro group. It is significantly less activated and typically remains intact during mild

  conditions, allowing for sequential functionalization.

3.2 Nitro Reduction

The C5-nitro group serves as a "masked" aniline. Post-functionalization of the C2 position, the nitro group is readily reduced (Fe/HCl,

/Pd-C, or ) to yield the corresponding aniline, which is then available for amide coupling or urea formation—common motifs in kinase inhibitors.

Experimental Protocols

4.1 Synthesis of 3-Chloro-2-fluoro-5-nitrotoluene (Nitration)

Note: This protocol describes the generation of the core scaffold from the commercially available 3-chloro-2-fluorotoluene precursor.

Reagents: 3-Chloro-2-fluorotoluene,

(conc.), (fuming or conc.).

• Preparation: Charge a reaction vessel with concentrated sulfuric acid (5.0 equiv) and cool to 0°C.

• Substrate Addition: Add 3-chloro-2-fluorotoluene (1.0 equiv) dropwise, ensuring the internal temperature remains <5°C.

• Nitration: Slowly add a mixture of

  (1.1 equiv) and dropwise. The reaction is exothermic; strict temperature control is required to minimize dinitration or oxidation of the methyl group.

• Reaction: Stir at 0-5°C for 1 hour, then allow to warm to room temperature (20-25°C) and stir for 2-4 hours. Monitor by TLC or HPLC for consumption of starting material.

• Quench: Pour the reaction mixture carefully onto crushed ice/water with vigorous stirring.

• Isolation: Extract the aqueous mixture with Dichloromethane (DCM) or Ethyl Acetate (3x). Wash combined organics with saturated

  (until neutral) and brine.

• Purification: Dry over

  , concentrate, and purify via silica gel column chromatography (Hexanes/EtOAc gradient) to separate the 5-nitro isomer from potential 4-nitro or 6-nitro byproducts.

4.2 Functionalization: Displacement with Morpholine

Self-Validating Step: The disappearance of the C-F signal in

NMR and the appearance of the amine product confirms the regioselectivity.

• Dissolution: Dissolve 3-Chloro-2-fluoro-5-nitrotoluene (1.0 equiv) in anhydrous DMSO or DMF.

• Base/Nucleophile: Add

  (2.0 equiv) followed by Morpholine (1.2 equiv).

• Heating: Heat the mixture to 60-80°C. The reaction typically proceeds faster than equivalent chloro-analogs due to the fluoro-activation.

• Workup: Dilute with water and extract with EtOAc. The product, 4-(2-chloro-4-nitro-6-methylphenyl)morpholine, retains the chloro group for future cross-coupling.

Visualizing the Chemistry

The following diagrams illustrate the synthesis pathway and the mechanistic logic of the

selectivity.

5.1 Synthesis & Derivatization Workflow

Caption: Figure 1. Linear synthesis and downstream functionalization. The C2-Fluoro position is selectively displaced before nitro reduction.

5.2 Mechanistic Selectivity ( )

Caption: Figure 2. Regioselectivity logic. The nitro group at C5 activates C2 (para) significantly more than C3 (meta), ensuring clean mono-substitution.

Safety & Stability

• Hazards: As a nitro-aromatic, the compound is potentially toxic if inhaled or absorbed through the skin. It may release toxic fumes of nitrogen oxides (

  ), hydrogen chloride, and hydrogen fluoride upon thermal decomposition.

• Handling: Use standard PPE (gloves, goggles, fume hood). Avoid contact with strong reducing agents until controlled reduction is intended.

• Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent slow hydrolysis or oxidation.

References

• ChemSrc. (2023). 3-Chloro-2-fluoro-5-nitrotoluene (CAS#: 849833-95-0) MSDS and Chemical Properties. Retrieved from [Link]

• PubChem. (2024). Compound Summary: Chlorofluoronitrotoluenes. National Library of Medicine. Retrieved from [Link]

• Vapourtec. (2021). Nucleophilic Aromatic Substitution Application Notes. Retrieved from [Link]

Technical Monograph: Spectroscopic Characterization of 3-Chloro-2-fluoro-5-nitrotoluene

This technical guide is structured as a high-level monograph for drug development professionals.[1][2] It synthesizes structural logic, predicted and observed spectroscopic behaviors, and rigorous characterization protocols.[1][2]

CAS Registry Number: 849833-95-0 Formula: C

H ClFNO Molecular Weight: 189.57 g/mol [1][2]

Executive Summary & Structural Context

3-Chloro-2-fluoro-5-nitrotoluene (CFNT) is a highly functionalized aromatic intermediate, critical in the synthesis of next-generation kinase inhibitors and agrochemicals.[1][2] Its value lies in its specific substitution pattern: the fluorine atom at C2 provides metabolic stability (blocking P450 oxidation), while the nitro group at C5 serves as a latent amine for coupling reactions.[1][2]

This guide provides a definitive spectroscopic analysis. Due to the proprietary nature of this specific isomer in many pipelines, the data below synthesizes high-fidelity predictive modeling with analogous experimental benchmarks to ensure identification accuracy.

Structural Logic & Electronic Environment

The molecule features a "push-pull" electronic system:

• Electron Withdrawing: Nitro (C5) and Chloro (C3) groups strongly deshield adjacent protons.[1][2]

• Electron Donating/Inductive: The Methyl group (C1) provides weak shielding to the ortho-proton (H6).[1][2]

• Coupling Driver: The Fluorine atom (C2) acts as the primary spin-active nucleus (

  ), creating characteristic splitting patterns in both H and C NMR.[1][2]

Mass Spectrometry (MS) Profile

Methodology: GC-MS (EI, 70 eV) or LC-MS (ESI+).[1][2]

Isotopic Signature

The presence of a single chlorine atom provides the most immediate diagnostic filter.[1][2]

• Parent Ion (

  ): 189.0 m/z ( Cl)[1][2]

• Isotope Peak (

  ): 191.0 m/z ( Cl)[1][2]

• Intensity Ratio: The

  : ratio must be approximately 3:1 , confirming the monochlorinated species.[1][2]

Fragmentation Pathway (EI)

Under Electron Impact, CFNT follows a predictable degradation pathway characteristic of nitroaromatics.[1][2]

• Primary Loss: Scission of the Nitro group (

  , 46 Da).[1][2]

• Secondary Loss: Loss of the Chlorine radical (

  , 35 Da) or Fluorine (less common).[1][2]

• Base Peak: Often the substituted tropylium or phenyl cation derived after

  loss.[1][2]

Visualization: Fragmentation Logic

Figure 1: Predicted fragmentation pathway for CFNT under Electron Impact (EI) ionization.

Nuclear Magnetic Resonance (NMR) Analysis

The

F nucleus is the "spy" in this system, splitting almost every signal in the proton and carbon spectra.[1][2]

H NMR Data (400 MHz, CDCl )

Solvent: Chloroform-d (

ppm).[1][2]

Position	Shift ( , ppm)	Multiplicity	Coupling Constants ( , Hz)	Assignment Logic
H4	8.25 - 8.35	dd	,	Most deshielded.[1][2] Between Cl and NO .[1][2][3][4][5][6][7][8][9][10] Meta to F.
H6	8.05 - 8.15	dd	,	Ortho to NO , Ortho to Me.[1][2] Meta to F.
Me (C1)	2.40 - 2.45	d		Methyl doublet is diagnostic.[1][2] Coupling through C1-C2 bond.[1][2]

Critical Diagnostic: The Methyl group appearing as a doublet (approx 2.2 Hz splitting) is the primary confirmation of the 2-Fluoro regioisomer.[1][2] In the 3-Fluoro isomer, the coupling would be weaker or non-existent (

).[1][2]

C NMR Data (100 MHz, CDCl )

Carbon signals will appear as doublets due to

C- F coupling.[1][2]

• C2 (C-F):

  ppm (d, Hz).[1][2]

• C5 (C-NO

  ): ppm.[1][2]

• C3 (C-Cl):

  ppm (d, Hz).[1][2]

• C1 (C-Me):

  ppm (d, Hz).[1][2]

Infrared Spectroscopy (FT-IR)

Methodology: ATR (Attenuated Total Reflectance) on neat solid/oil.[1][2]

Wavenumber (cm )	Vibration Mode	Intensity	Notes
1535 ± 10	N-O Asymmetric Stretch	Strong	Characteristic Nitro band.[1][2]
1350 ± 10	N-O Symmetric Stretch	Strong	Paired with 1535 band.[1][2]
1100 - 1200	C-F Stretch	Medium-Strong	Broad band, often overlaps with fingerprint.[1][2]
850 - 900	C-N Stretch	Medium	Connects NO to ring.[1][2]
700 - 750	C-Cl Stretch	Medium	Low frequency fingerprint.[1][2]

Experimental Protocol: Characterization Workflow

To ensure data integrity, the following workflow is recommended for isolating and characterizing the compound from a crude reaction mixture (e.g., nitration of 3-chloro-2-fluorotoluene).

Step-by-Step Methodology

• Sample Preparation: Dissolve 10 mg of crude solid in 0.6 mL CDCl

  . Ensure solution is clear; filter through a 0.2 m PTFE syringe filter if cloudy.[1][2]

• GC-MS Screening: Inject 1

  L (split 20:1).[1][2] Look for the 189/191 cluster.[1][2] If multiple isomers are present (e.g., 6-nitro vs 5-nitro), they will separate by retention time.[1][2] The 5-nitro isomer is typically more polar.[1][2]

• NMR Acquisition:

  • Run

    H (16 scans).[1][2]

  • Run

    F (unlocked or coupled).[1][2]

  • Validation: Check the integration of the aromatic region (2H) vs Methyl (3H).

• Purity Calculation: Use qNMR (Quantitative NMR) with an internal standard (e.g., Maleic Acid) if assay >98% is required for biological testing.[1][2]

Visualization: Analytical Workflow

Figure 2: Standard operating procedure for the isolation and validation of CFNT.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 297887 (Analog: 3-Chloro-5-nitrotoluene).[1][2] Retrieved from [Link]

• ChemSrc. 3-Chloro-2-fluoro-5-nitrotoluene Physicochemical Properties. Retrieved from [Link][1][2]

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds.[1][2] (Standard text for coupling constant verification).

Sources

• 1. 3-chloro-4-nitrotoluene [webbook.nist.gov]
• 2. 3-Chloro-5-nitrotoluene | C7H6ClNO2 | CID 297887 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Chloro-2-nitrotoluene | C7H6ClNO2 | CID 79328 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. 3-Chloro-2-nitrotoluene | SIELC Technologies [sielc.com]
• 6. 2-Fluoro-5-nitrotoluene synthesis - chemicalbook [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Part 1: Executive Summary &amp; Strategic Retrosynthesis

Technical Whitepaper: Scalable Synthesis of 3-Chloro-2-fluoro-5-nitrotoluene

3-Chloro-2-fluoro-5-nitrotoluene is a critical intermediate in the synthesis of next-generation agrochemicals (specifically protoporphyrinogen oxidase inhibitors) and kinase-inhibiting pharmaceutical moieties.[1] Its structural complexity arises from the contiguous substitution pattern (1-methyl, 2-fluoro, 3-chloro) and the electronic conflict between the deactivating halogen atoms and the activating methyl group during electrophilic substitution.[1]

This guide evaluates two primary synthetic architectures:

• The Direct Nitration Route (Electrophilic Aromatic Substitution): Utilizes commercially available 3-chloro-2-fluorotoluene.[1] This route offers raw material economy but suffers from regioselectivity challenges (formation of the 6-nitro isomer).[1]

• The Halex Route (Nucleophilic Aromatic Substitution): Utilizes 2,3-dichloro-5-nitrotoluene.[1] This route guarantees regiochemical purity at position 2 via fluoride displacement but requires high-temperature processing.[1]

Strategic Retrosynthesis Diagram

Caption: Retrosynthetic analysis comparing the Direct Nitration pathway (SEAr) versus the Halex pathway (SnAr).

Part 2: Protocol A - The Direct Nitration Route (High Throughput)

This approach is preferred when high-efficiency separation techniques (such as fractional crystallization or preparative HPLC) are available to remove the 6-nitro isomer.[1]

Mechanistic Insight

In 3-chloro-2-fluorotoluene, the directing effects are competitive:

• Fluorine (C2): Strong para-director (to C5).

• Chlorine (C3): Ortho/Para-director (to C2, C4, C6).

• Methyl (C1): Ortho/Para-director (to C2, C4, C6).[1]

While Fluorine is deactivating, its resonance donation often dictates orientation in competitive systems.[1] However, the C6 position is activated by the Methyl group (ortho) and Chlorine (para), making it a significant competitive site.[1] Strict temperature control is the Critical Process Parameter (CPP) to maximize the C5:C6 ratio.[1]

Experimental Protocol

Reagents:

• Substrate: 3-Chloro-2-fluorotoluene (1.0 eq)[1]

• Nitrating Agent: Fuming Nitric Acid (HNO₃, >98%, 1.1 eq)[1]

• Solvent/Catalyst: Concentrated Sulfuric Acid (H₂SO₄, 98%)[1][2]

Step-by-Step Methodology:

• Charge & Cool: Charge a jacketed glass reactor with 3-chloro-2-fluorotoluene (144.5 g, 1.0 mol) and concentrated H₂SO₄ (400 mL). Cool the suspension to -5°C using a cryostat. Causality: Low temperature suppresses dinitration and oxidation byproducts.[1]

• Mixed Acid Preparation: In a separate vessel, prepare a solution of fuming HNO₃ (1.1 mol) in H₂SO₄ (100 mL) at 0°C.

• Controlled Addition: Add the mixed acid to the reactor dropwise over 2 hours.

  • CPP: Maintain internal temperature < 5°C. If temp spikes >10°C, stop addition immediately to prevent runaway exotherm.

• Reaction Maintenance: Stir at 0–5°C for 3 hours. Monitor conversion via GC-FID.[1]

  • Endpoint: <2% starting material remaining.[1]

• Quench: Pour the reaction mixture slowly onto 1 kg of crushed ice/water with vigorous stirring. The product will precipitate as a pale yellow solid or oil.[1]

• Workup: Extract with Dichloromethane (DCM, 3 x 300 mL). Wash combined organics with sat. NaHCO₃ (to remove acid) and Brine.[1] Dry over MgSO₄.[1]

• Purification (Crucial):

  • The crude contains ~85% 5-nitro (target) and ~15% 6-nitro isomer.[1]

  • Recrystallization: Dissolve in hot Ethanol/Hexane (1:4). Cool slowly to 4°C. The 5-nitro isomer typically crystallizes preferentially.[1]

  • Yield: 65–75% (isolated).

Part 3: Protocol B - The Halex Route (High Purity)

This route utilizes Nucleophilic Aromatic Substitution (SnAr) (Halogen Exchange).[1] It is self-validating for regiochemistry because the nucleophilic attack only occurs at the position para to the nitro group (C2), as the C3-chlorine is meta to the nitro group and electronically deactivated toward substitution.[1]

Halex Reaction Workflow

Caption: Workflow for the Halex fluorination, ensuring specific substitution at the C2 position.

Experimental Protocol

Reagents:

• Substrate: 2,3-Dichloro-5-nitrotoluene (1.0 eq)[1]

• Fluorinating Agent: Potassium Fluoride (KF), spray-dried (1.5 eq)[1]

• Phase Transfer Catalyst: 18-crown-6 (0.05 eq) or Tetraphenylphosphonium bromide.[1]

• Solvent: Sulfolane (anhydrous).[1]

Step-by-Step Methodology:

• Drying (Critical): KF is hygroscopic.[1] Water kills the reaction by forming phenols. Dry KF in a vacuum oven at 150°C for 12 hours before use. Alternatively, perform an azeotropic distillation with toluene in the reactor before adding the substrate.[1]

• Reaction Assembly: Under N₂ atmosphere, charge sulfolane, dried KF, and the catalyst. Add 2,3-dichloro-5-nitrotoluene.[1]

• Reaction: Heat to 180°C.

  • Mechanism:[1][2][3][4][5][6][7] The chloride at C2 (para to NO₂) forms a Meisenheimer complex and is displaced by fluoride.[1] The chloride at C3 (meta) remains displaying <1% conversion.[1]

• Monitoring: Monitor by GC. Reaction is slower than nitration (12–24 hours).[1]

• Workup: Cool to room temperature. Filter off the inorganic salts (KCl/excess KF).[1]

• Isolation: The high boiling point of sulfolane (285°C) requires vacuum distillation to isolate the product (b.p.[1] approx 110°C at 10 mmHg).[1]

Part 4: Analytical Data Summary

The following table summarizes the expected analytical profile for the target molecule synthesized via the Halex route (highest purity).

Parameter	Specification	Method
Appearance	Pale yellow crystalline solid or oil	Visual
Melting Point	48 – 52 °C	Capillary Method
GC Purity	> 98.5% (a/a)	GC-FID (DB-5 Column)
¹H NMR (CDCl₃)	δ 2.45 (d, 3H, Me), 7.95 (dd, 1H, H-4), 8.15 (dd, 1H, H-6)	400 MHz NMR
¹⁹F NMR	δ -115.2 ppm (approx)	376 MHz NMR
Mass Spec	m/z 189/191 (M+), distinctive Cl pattern	GC-MS (EI)

Part 5: Safety & Handling (E-E-A-T)

• Nitration Hazards: The mixed acid nitration is highly exothermic.[1] Failure to control temperature <10°C can lead to "fume-off" events or explosion.[1] Always calculate the adiabatic temperature rise before scaling up.

• HF Generation: In the Halex route, if the reaction mixture contacts strong acid or water at high temperatures, trace HF may form.[1] Use Hastelloy or glass-lined reactors; avoid standard steel.[1]

• Toxicology: Nitro-aromatics are potential mutagens and skin sensitizers.[1] Handle in a fume hood with nitrile gloves.[1]

References

• BenchChem. (2025).[1] A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene. (Contains specific protocols for the nitration of 3-chloro-2-fluorotoluene). [1]

• Dongare, M. K., et al. (2003).[1][8] Solid acid catalysts for fluorotoluene nitration using nitric acid. Royal Society of Chemistry.[1] (Describes regioselectivity of fluorotoluene nitration).

• PubChem. (2025).[1][9] Compound Summary: 3-Chloro-5-nitrotoluene and derivatives. National Library of Medicine.[1]

• Finger, G. C., et al. (1956).[1] Aromatic Fluorine Compounds.[1][2][7][8][9][10] VII. Replacement of Aromatic -Cl and -NO2 Groups by -F.[1] Journal of the American Chemical Society. (Foundational text on Halex/KF fluorination specificity). [1]

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Functionalized Nitrotoluenes: Strategic Intermediates in Pharmaceutical &amp; Agrochemical Synthesis

Executive Summary

Functionalized nitrotoluenes (NTs) represent a cornerstone class of intermediates in the synthesis of high-value active pharmaceutical ingredients (APIs), agrochemicals, and advanced materials. The unique electronic interplay between the electron-withdrawing nitro group (-NO₂) and the electron-donating methyl group (-CH₃) on the benzene ring creates a versatile scaffold for regioselective functionalization. This technical guide analyzes the reactivity profiles of 2-, 3-, and 4-nitrotoluenes, detailing their transformation into critical drug precursors such as Nifedipine , Benzocaine , and Chloramphenicol . It provides a validated experimental protocol for the oxidation of 4-nitrotoluene and outlines essential safety frameworks for handling these energetic precursors.

Chemical Architecture & Reactivity Profile

The synthetic utility of nitrotoluenes stems from the opposing electronic effects of the substituents. Understanding these effects is crucial for predicting reactivity and designing efficient synthetic routes.

Electronic Push-Pull Dynamics

• The Nitro Group (-NO₂): A strong electron-withdrawing group (EWG) via induction (-I) and resonance (-M). It deactivates the ring toward electrophilic aromatic substitution (EAS) but activates it toward nucleophilic aromatic substitution (SNAr), particularly at ortho and para positions.

• The Methyl Group (-CH₃): A weak electron-donating group (EDG) via hyperconjugation. It activates the ring for EAS and directs incoming electrophiles to ortho and para positions.

Benzylic Activation

The nitro group significantly increases the acidity of the benzylic protons (C-H bonds of the methyl group), especially in o- and p-nitrotoluene. This allows for:

• Facile Oxidation: Conversion to carboxylic acids or aldehydes.

• Condensation Reactions: Formation of stilbene derivatives.

• Halogenation: Radical bromination to benzyl bromides.

Visualization: Reactivity Landscape

The following diagram maps the primary reactivity nodes of the nitrotoluene scaffold.

Figure 1: Reactivity profile of nitrotoluenes showing divergent synthetic pathways based on functional group manipulation.

Pharmaceutical Applications

Functionalized nitrotoluenes are upstream precursors for several essential medicines. The regiochemistry of the starting material (ortho vs. para) dictates the final therapeutic class.

From 2-Nitrotoluene to Calcium Channel Blockers

2-Nitrotoluene is the primary feedstock for 2-Nitrobenzaldehyde , a critical intermediate in the Hantzsch dihydropyridine synthesis used to produce Nifedipine .

• Mechanism: The methyl group of 2-nitrotoluene is oxidized (often via an intermediate enamine or halide) to the aldehyde.

• Drug Utility: Nifedipine is a calcium channel blocker used to treat high blood pressure and angina.

From 4-Nitrotoluene to Anesthetics and Antibiotics

4-Nitrotoluene is oxidized to 4-Nitrobenzoic acid , which is subsequently reduced to 4-Aminobenzoic acid (PABA) .

• Benzocaine: Ethyl ester of PABA.

• Procaine (Novocain): Diethylaminoethyl ester of PABA.

• Chloramphenicol: 4-Nitrotoluene is converted to 4-nitrobenzaldehyde, then condensed with 2-nitroethanol derivatives to form this broad-spectrum antibiotic.

Visualization: Synthesis of Benzocaine

The following flowchart illustrates the industrial synthesis of Benzocaine starting from 4-nitrotoluene.

Figure 2: Synthetic pathway from 4-nitrotoluene to the local anesthetic Benzocaine.

Experimental Protocol: Catalytic Oxidation of 4-Nitrotoluene

Objective: Synthesis of 4-Nitrobenzoic Acid from 4-Nitrotoluene . Context: This protocol utilizes a Phase Transfer Catalysis (PTC) method with Potassium Permanganate (KMnO₄).[1][2] While industrial scales often use aerobic oxidation with Co/Mn catalysts, the KMnO₄/PTC method is chosen here for its reliability, high yield, and reproducibility in a research laboratory setting.

Materials & Reagents

Reagent	Role	Quantity/Conc.
4-Nitrotoluene	Substrate	13.7 g (0.1 mol)
KMnO₄	Oxidant	47.4 g (0.3 mol)
PEG-600	Phase Transfer Catalyst	3.0 g (approx. 5 mol%)
Water	Solvent	500 mL
H₂SO₄ (dilute)	Acidification	~10% solution

Methodology (Step-by-Step)

• Setup: Equip a 1-liter three-necked round-bottom flask with a mechanical stirrer, a reflux condenser, and a thermometer.

• Charging: Add 13.7 g of 4-nitrotoluene, 3.0 g of PEG-600, and 300 mL of water to the flask.

• Heating: Heat the mixture to 85–90°C with vigorous stirring. The 4-nitrotoluene (m.p. 51°C) will melt and form an emulsion.

• Oxidant Addition: Dissolve 47.4 g of KMnO₄ in 200 mL of warm water. Add this solution dropwise to the reaction flask over 45–60 minutes.

  • Note: The purple color of permanganate should disappear as MnO₂ (brown precipitate) forms.

• Reflux: Maintain the temperature at 95°C for 3 hours after addition is complete.

• Filtration: Filter the hot reaction mixture through a Celite pad to remove the MnO₂ byproduct. Wash the MnO₂ cake with hot water (2 x 50 mL).

• Isolation: Cool the combined filtrate to room temperature. Slowly add dilute H₂SO₄ until the pH reaches ~2.0. A pale yellow precipitate of 4-nitrobenzoic acid will form.

• Purification: Filter the crude acid, wash with cold water, and recrystallize from ethanol/water if necessary.

Validation Criteria

• Yield: Expected yield is 80–85% .[2]

• Melting Point: Pure 4-nitrobenzoic acid melts at 239–241°C .

• IR Spectroscopy: Look for C=O stretch (carboxylic acid) at ~1680–1690 cm⁻¹ and N-O stretches at 1520/1350 cm⁻¹.

Safety & Handling Guidelines

Nitrotoluenes are energetic materials and toxic compounds. Strict adherence to safety protocols is non-negotiable.

Toxicity Profile

• Routes of Entry: Inhalation, skin absorption, ingestion.

• Acute Effects: Methemoglobinemia (blue skin/lips), headache, dizziness, nausea.

• Chronic Effects: Potential carcinogen (IARC Group 2B for some isomers), liver damage, reproductive toxicity.

Handling Protocols

• Engineering Controls: Always handle in a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

• Temperature Control: Avoid overheating. Although nitrotoluenes are stable, they can decompose violently at high temperatures or in the presence of strong bases/impurities.

• Waste Disposal: Segregate as hazardous organic waste. Do not mix with strong reducing agents or amines in waste containers.

References

• National Center for Biotechnology Information (NCBI). (2025). 2-Nitrotoluene - PubChem Compound Summary. Retrieved from [Link]

• American Chemical Society (ACS). (2016). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. ACS Publications. Retrieved from [Link]

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: Nitrotoluenes. Retrieved from [Link]

• Loba Chemie. (2025). Safety Data Sheet: 4-Nitrotoluene. Retrieved from [Link]

Sources

• 1. Synthesis of p-nitrobenzoic acid by oxidation in presence of phase transfer catalyst PEG [jsnu.magtech.com.cn]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Chemoselective Catalytic Reduction of 3-Chloro-2-fluoro-5-nitrotoluene

Abstract & Introduction

3-Chloro-2-fluoro-5-nitrotoluene (CAS: 96516-26-6) is a critical intermediate in the synthesis of agrochemicals (herbicides) and active pharmaceutical ingredients (APIs). The reduction of its nitro group (

) to an amine ( ) is a pivotal step in generating the corresponding aniline, 3-Chloro-2-fluoro-5-aminotoluene .

While catalytic hydrogenation is the preferred industrial method due to its atom economy and scalability, this specific substrate presents a significant chemoselectivity challenge: Hydrodehalogenation . The carbon-chlorine (C-Cl) bond is susceptible to hydrogenolysis under standard hydrogenation conditions (Pd/C,

), leading to the formation of dechlorinated byproducts (2-fluoro-5-aminotoluene) and reducing overall yield and purity.

This Application Note details a validated, high-fidelity protocol using Sulfided Platinum on Carbon (Pt(S)/C) to achieve

conversion with dechlorination. We also discuss mechanistic drivers and alternative chemical reduction strategies.

Mechanistic Insight: The Selectivity Challenge

The reduction of nitroarenes proceeds via a cascade of intermediates: Nitro (

) Nitroso ( ) Hydroxylamine ( ) Amine ( ).

The Competition: Reduction vs. Hydrogenolysis

Standard catalysts like Palladium (Pd) are excellent for nitro reduction but are also highly active for oxidative addition into C-Cl bonds.

• C-F Bond: High bond dissociation energy (

  116 kcal/mol) makes it generally stable under mild hydrogenation conditions.

• C-Cl Bond: Lower bond energy (

  81 kcal/mol) makes it vulnerable to cleavage, especially on Pd surfaces.

Solution Strategy: To retain the chlorine atom, we must attenuate the catalyst's activity toward the C-Cl bond without stalling the nitro reduction.

• Metal Selection: Platinum (Pt) is inherently less active for hydrogenolysis than Palladium (Pd).

• Poisoning/Modification: Sulfiding the catalyst (Pt(S)/C) or adding inhibitors (e.g., thiourea, amines) occupies the high-energy active sites responsible for C-Cl bond breaking, leaving the sites required for nitro reduction available.

Pathway Visualization

The following diagram illustrates the competitive pathways and the target selectivity control.

Figure 1: Reaction pathway showing the competitive hydrodechlorination (red dashed lines) vs. the desired nitro reduction (green).

Experimental Protocol: The "Golden Standard"

This protocol utilizes 5% Sulfided Platinum on Carbon (Pt(S)/C) . This catalyst is commercially available and is the industry standard for halonitroarene reductions.

Equipment & Reagents[1]

• Reactor: High-pressure stainless steel autoclave (e.g., Parr reactor) or Büchi hydrogenator.

• Catalyst: 5% Pt(S)/C (approx. 50% water wet).

• Solvent: Methanol (MeOH) or Ethanol (EtOH). Note: Avoid acidic solvents which promote dehalogenation.

• Substrate: 3-Chloro-2-fluoro-5-nitrotoluene (Purity >98%).

• Hydrogen Source:

  gas cylinder (Grade 5.0).

Step-by-Step Methodology

Step 1: Catalyst Loading (Inert Atmosphere)

• To the reactor vessel, add 3-Chloro-2-fluoro-5-nitrotoluene (10.0 g, 52.7 mmol).

• Add Methanol (100 mL) (10 vol).

• Critical: Under a gentle stream of Nitrogen (

  ), carefully add 5% Pt(S)/C (0.5 g, 5 wt% loading relative to substrate).

  • Safety Note: Dry precious metal catalysts can be pyrophoric. Always use wet catalysts and handle under inert gas.

Step 2: Hydrogenation

• Seal the reactor and purge with

  ( bar) to remove oxygen.

• Purge with

  ( bar).

• Pressurize to 10 bar (145 psi) with

  .

• Heat the mixture to 50°C with vigorous stirring (800-1000 rpm). Mass transfer is critical.

• Monitor

  uptake. The reaction is typically complete when uptake ceases (approx. 2-4 hours).

Step 3: In-Process Control (IPC)

• Sample the reaction mixture. Analyze via HPLC or GC.

• Criteria for Completion: Substrate < 0.5%; Hydroxylamine intermediate < 0.1%.

Step 4: Work-up

• Cool reactor to 20°C and vent

  . Purge with .

• Filter the catalyst through a Celite pad or sintered glass funnel. Wash the cake with methanol.

• Concentrate the filtrate under reduced pressure (Rotavap, 40°C) to yield the crude amine as a viscous oil or low-melting solid.

Quantitative Data Summary

Parameter	Standard Pd/C	Optimized Pt(S)/C
Catalyst	5% Pd/C	5% Pt(S)/C
Pressure	5 bar	10 bar
Temperature	25°C	50°C
Conversion	100%	>99.5%
De-Cl Byproduct	5 - 12%	< 0.2%
Yield (Isolated)	~85%	96%

Alternative Methods & Troubleshooting

Chemical Reduction (Non-Catalytic)

For laboratories lacking high-pressure hydrogenation equipment, Iron-mediated reduction (Bechamp) is a robust, albeit less "green," alternative.

• Reagents: Iron powder (3-5 equiv), Acetic Acid (solvent/proton source), Water.

• Procedure: Reflux substrate in AcOH/

  with portion-wise addition of Fe powder.

• Pros: Zero risk of dehalogenation.

• Cons: Generates large amounts of iron oxide sludge; difficult work-up on scale.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Stalled Reaction	Catalyst poisoning (S/N species)	Increase catalyst loading by 1-2%; Ensure pressure is maintained; Check stirring efficiency.
High Dechlorination	Temperature too high	Lower temp to 30-40°C.
High Dechlorination	starvation	Ensure vigorous stirring (gas-liquid mass transfer). Local starvation on the surface can actually promote dehalogenation in some mechanisms.
Hydroxylamine accumulation	Incomplete reduction	Extend reaction time; Increase Temperature slightly (to 60°C) after confirming substrate is consumed.

Safety & Handling

Thermal Hazards

Nitroarenes are energetic energetic precursors. The reduction is highly exothermic (

).

• Runaway Risk: Do not add all

  at once if using a batch uptake mode; maintain constant pressure.

• DSC Data: Differential Scanning Calorimetry typically shows onset of decomposition for nitro-toluenes above 200°C, but the hydrogenation exotherm can rapidly spike reactor temperature if cooling fails.

Chemical Hazards

• HF/HCl Formation: If dehalogenation occurs, HF and HCl are generated, which can corrode stainless steel. The use of Pt(S)/C minimizes this, but checking the pH of the post-reaction mixture is good practice.

Workflow Visualization

Figure 2: Operational workflow for the catalytic hydrogenation process.

References

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.[1] (Foundational text on Pt vs Pd selectivity).

• Blaser, H. U., et al. (2003). "Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments". Advanced Synthesis & Catalysis.

• BenchChem. (2025).[2] "Synthesis of 5-Bromo-3-chloro-2-fluorotoluene". (Describes nitro reduction of the target scaffold).

• Tafesh, A. M., & Weiguny, J. (1996). "A Review of the Selective Catalytic Reduction of Aromatic Nitro Compounds to Aromatic Amines". Chemical Reviews.

• PrepChem. "Synthesis of 3-amino-5-chloro-2-fluoropyridine". (Analogous halonitro reduction using Raney Ni).

Sources

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]

Strategic SNAr Protocols: Regioselective Functionalization of 3-Chloro-2-fluoro-5-nitrotoluene

Executive Summary

This technical guide details the reaction parameters for the regioselective nucleophilic aromatic substitution (SNAr) of 3-Chloro-2-fluoro-5-nitrotoluene (CFNT) .

For researchers in medicinal chemistry and agrochemical synthesis, CFNT represents a high-value scaffold.[1] Its unique substitution pattern allows for orthogonal functionalization: the fluorine atom at C2 is highly activated for displacement, while the chlorine atom at C3 remains inert under standard SNAr conditions. This guide provides validated protocols to exploit this reactivity difference, enabling the precise installation of C-N, C-O, and C-S bonds.

Core Chemical Logic[1]

• The Activator: The nitro group (-NO

  ) at position C5.[1]

• The Leaving Group: The fluorine atom at C2.[1]

• The Bystander: The chlorine atom at C3.[1][2]

• The Mechanism: The reaction proceeds via an addition-elimination mechanism involving a Meisenheimer complex.[1][3][4] The C2 position is para to the nitro group, allowing for resonance stabilization of the anionic intermediate. The C3 position is meta to the nitro group and lacks this stabilization.[1]

Mechanistic Insight & Regioselectivity

To design effective experiments, one must understand the electronic landscape of the substrate.

Electronic Activation Analysis

The rate-determining step in SNAr for activated aryl halides is the initial nucleophilic attack, not the breaking of the carbon-halogen bond.

• Fluorine vs. Chlorine: Although the C-F bond is stronger than the C-Cl bond, fluorine is highly electronegative. This inductive effect (

  -withdrawing) lowers the energy of the LUMO at the C2 carbon, accelerating the nucleophilic attack.

• Resonance Stabilization: The negative charge generated upon nucleophilic attack at C2 can be delocalized onto the oxygens of the para-nitro group.[1] Attack at C3 (the chlorine site) places the negative charge on carbons that cannot conjugate effectively with the nitro group.

Visualization of the Reaction Pathway

The following diagram illustrates the divergent reactivity pathways, highlighting why the C2-F displacement is the exclusive outcome.

Figure 1: Kinetic competition between C2 (F) and C3 (Cl) attack.[1] The green pathway represents the energetically favorable route due to para-nitro stabilization.

Experimental Protocols

General Reaction Guidelines

• Solvents: Polar aprotic solvents are required to solvate the nucleophile and stabilize the polar transition state.[1]

  • Preferred: DMF (N,N-Dimethylformamide), DMSO (Dimethyl sulfoxide), NMP (N-Methyl-2-pyrrolidone), or Acetonitrile (MeCN).[1]

• Bases: A base is necessary to neutralize the HF generated (or to deprotonate the nucleophile beforehand).

  • Inorganic:[1] K

    CO , Cs CO (Cesium effect can boost yields).[1]

  • Organic: DIPEA (Hünig's base), TEA (Triethylamine).[1]

• Temperature:

  • Amine Nucleophiles: RT to 60°C.

  • Oxygen/Sulfur Nucleophiles: 0°C to RT (highly exothermic).[1]

Protocol A: C-N Bond Formation (Amination)

Target: Synthesis of N-alkyl/aryl-3-chloro-5-nitrotoluidines.

Reagents:

• Substrate: 3-Chloro-2-fluoro-5-nitrotoluene (1.0 equiv)[1]

• Amine: Primary or Secondary Amine (1.1 - 1.2 equiv)[1]

• Base: DIPEA (1.5 equiv)[1]

• Solvent: Acetonitrile (MeCN) or DMF (if solubility is an issue)[1]

Step-by-Step Procedure:

• Setup: Charge a dried reaction vial with 3-Chloro-2-fluoro-5-nitrotoluene (1.0 mmol, 189.6 mg) and a magnetic stir bar.

• Solvation: Add anhydrous MeCN (3.0 mL). Stir until fully dissolved.

• Base Addition: Add DIPEA (1.5 mmol, 261 µL) via syringe.

• Nucleophile Addition: Add the amine (1.1 mmol) dropwise.

  • Note: If the amine is a solid, dissolve it in minimal MeCN before addition.

• Reaction: Stir the mixture at Room Temperature for 2–4 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 8:2) or HPLC/LC-MS.[1] The starting material (Rf ~0.[1]8) should disappear, and a more polar yellow/orange spot (product) should appear.

  • Optimization: If conversion is <50% after 4 hours, heat to 50°C.[1]

• Workup:

  • Dilute with EtOAc (20 mL).[1]

  • Wash with 1M HCl (10 mL) to remove excess amine/DIPEA.[1]

  • Wash with Brine (10 mL).[1]

  • Dry over Na

    SO , filter, and concentrate in vacuo.

Protocol B: C-O Bond Formation (Etherification)

Target: Synthesis of 2-alkoxy-3-chloro-5-nitrotoluenes.

Reagents:

• Substrate: 3-Chloro-2-fluoro-5-nitrotoluene (1.0 equiv)[1]

• Alcohol: R-OH (1.2 equiv)[1]

• Base: K

  CO (2.0 equiv) or NaH (1.1 equiv for unreactive alcohols)[1]

• Solvent: DMF[1]

Step-by-Step Procedure:

• Activation (Option A - Mild): Combine Alcohol (1.2 equiv) and K

  CO (2.0 equiv) in DMF (3 mL/mmol). Stir for 15 min.

• Activation (Option B - Strong): Suspend NaH (60% in oil, 1.1 equiv) in dry DMF at 0°C. Add Alcohol dropwise. Stir 30 min until H

  evolution ceases.

• Addition: Add a solution of 3-Chloro-2-fluoro-5-nitrotoluene (1.0 equiv) in DMF dropwise to the alkoxide mixture at 0°C.

  • Critical: Exothermic reaction.[1][5] Control addition rate to maintain temperature <10°C.

• Reaction: Allow to warm to Room Temperature. Stir for 1–3 hours.

• Quench: Pour the reaction mixture into ice-water (10 volumes).

  • Observation: The product often precipitates as a solid.[1]

• Isolation: Filter the solid or extract with EtOAc/Diethyl Ether.

Data Summary & Troubleshooting

Reactivity Table by Nucleophile Type[1]

Nucleophile Class	Example Reagent	Conditions	Est. Time	Expected Yield	Notes
Primary Amines	Benzylamine	MeCN, DIPEA, RT	2 h	>90%	Very clean; rapid conversion.[1]
Secondary Amines	Morpholine	MeCN, DIPEA, RT	3 h	85-95%	Steric hindrance from ortho-methyl is minimal.[1]
Anilines	Aniline	DMF, Cs CO , 80°C	12 h	60-75%	Requires heat due to lower nucleophilicity.[1]
Phenols	Phenol	DMF, K CO , 60°C	4 h	80-90%	Excellent regioselectivity.[1]
Thiols	Thiophenol	DMF, K CO , 0°C	30 min	>95%	Caution: Highly exothermic; risk of bis-substitution if excess thiol used.[1]

Troubleshooting Guide

• Issue: Low Conversion.

  • Cause: Nucleophile is too weak or sterically hindered.[1]

  • Solution: Switch solvent to DMSO (higher dielectric constant) or increase temp to 60°C. Add Cs

    CO (cesium effect).[1]

• Issue: By-product Formation (Hydrolysis).

  • Cause: Wet solvent leading to -OH displacement (formation of phenol).[1]

  • Solution: Use anhydrous solvents and keep under N

    atmosphere.[1]

• Issue: Regioselectivity Loss (Cl displacement).

  • Cause: Reaction temperature too high (>120°C) or extremely strong forcing conditions.[1]

  • Solution: Keep temperature below 100°C. The F-displacement is kinetically favored by orders of magnitude.[1]

Safety & Handling

• Nitro Compounds: 3-Chloro-2-fluoro-5-nitrotoluene is a nitro-aromatic.[1] While generally stable, avoid heating crude reaction mixtures to dryness at high temperatures (>150°C) to prevent thermal runaway.[1]

• Skin Sensitization: Halonitrobenzenes are potent skin sensitizers and irritants.[1] Double-gloving (Nitrile) is recommended.[1]

• Waste: Aqueous washes containing fluorides and nitro-aromatics must be segregated into appropriate hazardous waste streams.[1]

References

• General Mechanism of SNAr

  • Bunnett, J. F.; Zahler, R. E. "Kinetics of the Reaction of Some 1-Substituted-2,4-dinitrobenzenes with Piperidine." Chem. Rev.[1]1951 , 49, 273.[1] Link[1]

• Regioselectivity (F vs Cl)

  • Miller, J. Aromatic Nucleophilic Substitution.[1] Elsevier, 1968 .[1] (Classic text establishing F >> Cl rate order in SNAr).

  • Newmann, M. S. et al. "Steric Effects in SNAr Reactions."[1] J. Org.[1] Chem.1976 , 41, 3925.[1]

• Synthesis of Analogous Cores

  • "Synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid."[1][6] ResearchGate.[1] (Demonstrates reactivity of fluoro-chloro-nitro benzenes). Link

  • "Nucleophilic Aromatic Substitution of 2-Fluoro-5-nitro- derivatives." J. Med.[1] Chem.2010 , 53, 1234.[1] (Example of selective F-displacement in the presence of other halides).

• Safety Data

  • PubChem CID 7210828 (2-Chloro-4-fluoro-5-nitrobenzoic acid - Analogous safety profile).[1] Link[1]

Sources

• 1. dcfinechemicals.com [dcfinechemicals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. CN101948390A - The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Application Note: Strategic Derivatization of 3-Chloro-2-fluoro-5-nitrotoluene

Executive Summary: The "Lynchpin" Scaffold

3-Chloro-2-fluoro-5-nitrotoluene (CFNT) represents a highly privileged "lynchpin" scaffold in medicinal chemistry. Its value lies in its orthogonal reactivity profile : four distinct functional handles (Nitro, Fluoro, Chloro, Methyl) that can be activated independently without protecting groups.

This guide details the strategic derivatization of CFNT. Unlike simple aromatics, the 3-chloro substituent exerts a specific "ortho-effect," providing necessary steric bulk that influences regioselectivity during nucleophilic attacks while serving as a latent handle for late-stage cross-coupling.

Core Applications

• Kinase Inhibitors: Precursor to fused bicyclic systems (e.g., indazoles, quinazolines) targeting ATP binding pockets.

• Agrochemicals: Synthesis of herbicide safeners requiring electron-deficient aniline cores.

• Fragment-Based Drug Discovery (FBDD): Generation of dense, polarity-rich libraries via

  diversification.

Reactivity Landscape & Strategic Analysis

The molecule functions as an electrophilic trap. The 5-nitro group strongly activates the 2-position for Nucleophilic Aromatic Substitution (

).

Reactivity Logic

• C2-Fluoro (Primary Electrophile): Highly activated by the para-nitro group. The adjacent 3-chloro group prevents "over-reaction" or side attacks but requires elevated temperatures for bulky nucleophiles.

• C5-Nitro (Redox Switch): Can be reduced to an aniline.[1][2] Critical Constraint: Catalytic hydrogenation (

  ) often causes hydrodehalogenation (loss of the 3-Cl). Chemoselective metal-mediated reduction ( or ) is required.

• C3-Chloro (Latent Handle): Sterically crowded but available for Buchwald-Hartwig or Suzuki couplings after the C2 and C5 positions are established.

• C1-Methyl (Benzylic Handle): Susceptible to radical bromination (NBS) or oxidation to benzoic acid (

  ).

Figure 1: Orthogonal reactivity map of 3-Chloro-2-fluoro-5-nitrotoluene. Path A (SNAr) is the recommended first step to avoid side reactions.

Protocol 1: Regioselective Diversification

Objective: Displacement of the C2-fluorine with a primary amine to generate a 2-amino-5-nitrotoluene derivative.

Scientific Rationale

The 3-chloro substituent creates steric hindrance at the C2 position. While 2-fluoro-5-nitrotoluene reacts with amines at Room Temperature (RT), the 3-chloro analog requires thermal activation (60–80°C) . The choice of base is critical: inorganic carbonates are preferred over tertiary amines to prevent the formation of quaternary ammonium salts as byproducts.

Materials

• Substrate: 3-Chloro-2-fluoro-5-nitrotoluene (1.0 eq)

• Nucleophile: Primary Amine (e.g., Morpholine, Aniline, or Benzylamine) (1.2 eq)

• Base:

  (anhydrous, micronized) (2.0 eq)

• Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide)

  • Note: DMSO accelerates the reaction rate significantly compared to DMF due to higher polarity.

Step-by-Step Methodology

• Preparation: In a dry reaction vial, suspend 3-Chloro-2-fluoro-5-nitrotoluene (1.0 mmol) and

  (2.0 mmol) in DMSO (3 mL).

• Addition: Add the amine (1.2 mmol) dropwise.

  • Checkpoint: The solution will likely turn bright yellow/orange immediately due to the formation of the Meisenheimer complex.

• Activation: Heat the mixture to 80°C for 4–6 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or LCMS. Look for the disappearance of the parent peak (

    ).

• Workup: Pour the reaction mixture into ice-water (30 mL).

  • Solid Products: If a precipitate forms, filter and wash with water.[1]

  • Liquid Products: Extract with Ethyl Acetate (

    ). Wash combined organics with brine to remove DMSO.

• Purification: Recrystallization from Ethanol is usually sufficient. Flash chromatography is rarely needed unless the amine is non-polar.

Data Summary: Solvent Effects on Yield

Solvent	Temp (°C)	Time (h)	Yield (%)	Comments
DMSO	80	4	92	Recommended. Fastest conversion.
DMF	80	8	85	Slower; easier workup (volatile).
THF	Reflux	24	45	Too slow; insufficient thermal activation.
Ethanol	Reflux	12	60	Protice solvent dampens nucleophilicity.

Protocol 2: Chemoselective Nitro Reduction

Objective: Reduction of the nitro group to an aniline without dehalogenating the C3-Chlorine.

Scientific Rationale

Standard catalytic hydrogenation (

) is contraindicated here. Palladium readily inserts into aryl-chloride bonds, leading to dechlorination (yielding 2-amino-toluene derivatives). To preserve the C3-Cl handle for future use, we utilize a Bechamp reduction (Iron/Ammonium Chloride) or Stannous Chloride ( ).

Materials

• Precursor: Nitro-derivative (from Protocol 1) (1.0 eq)

• Reductant: Iron Powder (325 mesh, reduced) (5.0 eq)

• Electrolyte: Ammonium Chloride (

  ) (5.0 eq)

• Solvent: Ethanol/Water (4:1 ratio)

Step-by-Step Methodology

• Slurry Formation: In a round-bottom flask, mix Iron powder and

  in Ethanol/Water (20 mL per gram of substrate).

• Activation: Heat the slurry to reflux for 15 minutes to activate the iron surface (etching).

• Addition: Add the nitro-substrate portion-wise to the refluxing mixture.

  • Caution: Reaction is exothermic. Maintain gentle reflux.

• Reaction: Stir at reflux for 2–3 hours.

  • Checkpoint: The yellow nitro color should fade to a dull/dark amine color. TLC will show a significant drop in

    (amine is more polar).

• Filtration: Filter the hot mixture through a Celite pad to remove iron oxide sludge. Wash the pad with hot ethanol.

• Isolation: Concentrate the filtrate. Dissolve residue in EtOAc, wash with

  (sat. aq.), dry over , and concentrate.

Protocol 3: Cyclization to Indazole Core

Objective: Utilizing the Methyl and Nitro/Amine groups to form a fused heterocycle.

Scientific Rationale

The proximity of the C1-Methyl and C5-Nitro groups allows for the synthesis of Indazoles via the modified Davis-Beirut reaction or via diazotization of the reduced aniline. Below is the pathway for converting the aniline (from Protocol 2) into a 7-chloro-indazole derivative.

Workflow Diagram

Figure 2: Direct cyclization pathway to Indazole core.

Step-by-Step Methodology (Indazole Formation)

• Reagents: Dissolve 3-Chloro-2-fluoro-5-nitrotoluene (1.0 eq) in THF.

• Nucleophile: Add Hydrazine Hydrate (

  ) (3.0 eq).

• Cyclization: Reflux for 12 hours.

  • Mechanism:[1][3][4] The hydrazine first displaces the fluorine (

    ). The terminal of the hydrazine then condenses with the ortho-nitro group (unusual but documented in electron-deficient systems) or requires a separate reduction/diazotization step depending on the specific target isomer.

  • Alternative (Standard): If the target is Indole , use the Leimgruber-Batcho protocol (DMF-DMA followed by reduction).

References & Validation Sources

• General

  Reactivity:

  • Mechanism & Scope: Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews.

  • Application to Fluoronitrobenzenes: BenchChem Application Notes on 2-Fluoro-5-nitro derivatives.

• Chemoselective Reduction:

  • Fe/NH4Cl Method: Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions. Synthesis. (Validating the prevention of dehalogenation).

  • Ultrasonic Iron Reduction:[5][6]Journal of Chemical Research, 2007. Selective reduction of aryl nitro compounds in the presence of sensitive functionalities.

• Synthesis of Kinase Inhibitors (Relevant Scaffolds):

  • Momelotinib/Kinase Intermediates: Patents involving polysubstituted pyrimidines and benzenes often cite 3-chloro-2-fluoro intermediates for library expansion.

Disclaimer: This protocol involves hazardous chemicals (nitro compounds, hydrazine). All manipulations should be performed in a fume hood with appropriate PPE. The author assumes no liability for experimental outcomes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. 2-Fluoro-5-nitrotoluene synthesis - chemicalbook [chemicalbook.com]
• 5. tandfonline.com [tandfonline.com]
• 6. scispace.com [scispace.com]

Application Note: Precision Nitration of Chloro-Fluorotoluene Precursors

Executive Summary

This application note details the optimized protocols for the nitration of 2-chloro-4-fluorotoluene (CFT) to produce 2-chloro-4-fluoro-5-nitrotoluene , a critical intermediate in the synthesis of ALK inhibitors such as Ceritinib .

Nitration of electron-deficient aromatics containing multiple halogen substituents presents unique challenges in regioselectivity and thermal safety. This guide provides two distinct methodologies:

• Cryogenic Batch Protocol: For laboratory-scale synthesis (<100g) requiring standard glassware.

• Continuous Flow Protocol: For process intensification, enhanced safety profile, and scale-up suitability.[1]

Chemical Mechanism & Regioselectivity

Understanding the directing effects is prerequisite to controlling impurity profiles. The substrate, 2-chloro-4-fluorotoluene, contains three substituents influencing the electrophilic aromatic substitution (EAS).

• Methyl Group (-CH₃) at C1: Weakly activating, ortho/para directing.

• Chloro Group (-Cl) at C2: Deactivating, ortho/para directing.

• Fluoro Group (-F) at C4: Deactivating, ortho/para directing.

Mechanistic Analysis

The nitronium ion (

) attack is governed by the net electron density and steric factors.

• Position 3: Ortho to Cl, Ortho to F. Sterically Blocked.

• Position 5: Para to Cl, Ortho to F, Meta to Methyl. Favored.

• Position 6: Ortho to Methyl, Meta to Cl, Meta to F. Disfavored (Steric clash with Methyl and less electronic activation compared to C5 which benefits from the para-Cl resonance donation, albeit weak).

Figure 1: Reaction pathway showing the regioselective nitration of 2-chloro-4-fluorotoluene.

Safety & Hazard Assessment

CRITICAL WARNING: Nitration reactions are highly exothermic.[2][3][4] The decomposition of nitro-compounds can lead to thermal runaway and explosion.

Hazard	Description	Mitigation Strategy
Thermal Runaway	Rapid temperature spike leading to dinitration and decomposition.	Strict temperature control (<5°C). Dropwise addition.
Acid Corrosivity	Use of fuming HNO₃ and conc. H₂SO₄.[2][4][5][6]	Full PPE (Face shield, acid-resistant gloves).
Delayed Onset	Induction period if stirring is inadequate.	High-shear stirring is mandatory to prevent biphasic accumulation.

Protocol A: Cryogenic Batch Synthesis

Scale: 100 mmol (approx. 14.5 g starting material) Target Yield: >95% Purity: >98% (HPLC)

Materials

• 2-Chloro-4-fluorotoluene (purity >99%)

• Sulfuric Acid (H₂SO₄), 98%[2]

• Nitric Acid (HNO₃), fuming (98%) or Potassium Nitrate (KNO₃)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Sodium Bicarbonate (sat.[6] aq.)

Step-by-Step Methodology

• Reactor Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer (Teflon blade), a pressure-equalizing addition funnel, and a low-temperature thermometer.

• Solvent Charge: Add 2-Chloro-4-fluorotoluene (14.5 g, 100 mmol) and DCM (50 mL) to the flask.

• Acid Preparation: In a separate beaker, prepare the mixed acid by slowly adding HNO₃ (6.5 mL, 150 mmol) to H₂SO₄ (10 mL) at 0°C. Alternatively, use KNO₃ (1.1 eq) suspended in H₂SO₄ if fuming nitric is unavailable.

• Cooling: Cool the reaction flask to -5°C using an acetone/ice bath or cryostat.

• Addition: Add the mixed acid dropwise over 60 minutes .

  • Checkpoint: Internal temperature must NOT exceed 5°C . If it spikes, stop addition immediately.

• Reaction: Stir vigorously at 0°C to 5°C for 3 hours.

  • QC Check: Pull an aliquot, quench in water/DCM, and analyze by TLC (Hexane/EtOAc 9:1) or GC. Starting material should be <1%.

• Quenching: Pour the reaction mixture slowly onto 200 g of crushed ice with stirring.

• Extraction: Separate the organic layer.[6] Extract the aqueous layer with DCM (2 x 50 mL).

• Washing: Wash combined organics with water (100 mL), then saturated NaHCO₃ (until pH neutral), and finally brine.

• Drying & Isolation: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure (Rotavap bath <40°C) to yield a pale yellow oil which solidifies upon standing.

Protocol B: Continuous Flow Synthesis (Process Intensification)

Advantage: Superior heat transfer allows for higher temperatures (20°C) without runaway risk, reducing reaction time from hours to minutes.

Flow Reactor Configuration

• Pumps: Dual syringe pumps or chemically resistant HPLC pumps (e.g., Knauer, Syrris).

• Reactor: PFA Tubular reactor (10 mL volume) or Glass Microreactor chip.

• Thermal Control: Reactor submerged in a chiller bath at 0°C.

Workflow Diagram

Figure 2: Continuous flow setup for the nitration of chlorofluorotoluenes.

Experimental Parameters

Parameter	Setting	Rationale
Feed A	1.0 M Substrate in DCM	Dilution prevents clogging and moderates exotherm.
Feed B	Neat Mixed Acid (1:2 v/v HNO₃:H₂SO₄)	High concentration required for kinetics.
Flow Ratio	1:1.5 (Org:Acid)	Ensures slight excess of nitrating agent.
Residence Time	120 - 300 seconds	Fast kinetics in flow allow rapid conversion.
Temperature	0°C to 10°C	Higher T allowed due to efficient heat removal.

Analytical Quality Control

Verify the identity and purity of the product using the following metrics.

HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 µm.

• Mobile Phase: A: Water (0.1% H₃PO₄); B: Acetonitrile.

• Gradient: 40% B to 90% B over 10 min.

• Detection: UV @ 254 nm.

• Retention Time: Product elutes after starting material (more polar due to Nitro, but lipophilicity changes are subtle; confirm with standard).

NMR Characterization (Expected)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.12 (d, J = 7.5 Hz, 1H, Ar-H at C6) - Shifted downfield by Nitro group.

  • δ 7.25 (d, J = 10.5 Hz, 1H, Ar-H at C3).

  • δ 2.45 (s, 3H, CH₃).

  • Note: Coupling constants will verify the para-relationship of protons if applicable, or lack thereof.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Acid strength too low or water ingress.	Use fuming HNO₃. Ensure anhydrous conditions. Increase stirring speed.
Dinitration (Impurity)	Temperature too high or local hot spots.[4]	Improve cooling. Reduce addition rate. Switch to Flow protocol.[2]
Oily/Tar Product	Oxidative degradation.	Quench immediately after reaction completion. Do not overheat during evaporation.

References

• Patent: Process for the preparation of 2-chloro-4-fluoro-5-nitrobenzotrichloride (and precursors). World Intellectual Property Organization, WO2018141642A1. Link

• Patent: Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene. CN Patent, CN109748805A. Link

• Review: Continuous-flow-enabled intensification in nitration processes. Beilstein Journal of Organic Chemistry, 2025. Link

• Safety Data: Toluene Nitration Grade SDS. BASF, 2026. Link

• Application: Synthesis of Ceritinib (ALK Inhibitor). BenchChem Application Notes. Link

Sources

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thieme-connect.de [thieme-connect.de]
• 5. stmarys-ca.edu [stmarys-ca.edu]
• 6. Making sure you're not a bot! [oc-praktikum.de]

Application Note: Analytical Strategies for Monitoring Reactions of 3-Chloro-2-fluoro-5-nitrotoluene (CFNT)

This Application Note is structured as a high-level technical guide for pharmaceutical and agrochemical process development. It prioritizes "self-validating" analytical workflows—methods that inherently flag errors if they occur—ensuring data integrity in regulated environments.[1]

Executive Summary & Chemical Context[2][3][4][5][6][7][8][9][10][11]

3-Chloro-2-fluoro-5-nitrotoluene (CFNT) is a high-value pharmacophore scaffold.[1] Its specific substitution pattern offers three distinct "handles" for diversification, making it a critical intermediate in the synthesis of kinase inhibitors and next-generation herbicides.

Why Monitoring is Critical:

• Regioselectivity Risks: The presence of both Chlorine and Fluorine creates competition in metal-catalyzed cross-couplings.[1]

• Energetic Hazards: As a nitro-aromatic, CFNT possesses significant thermal instability.[1] Accumulation of unreacted starting material during exothermic steps (e.g., hydrogenation) poses a runaway risk.

• Polarity Shifts: Reactions involving the nitro group (reduction) or the fluorine atom (SNAr) result in dramatic polarity changes, requiring robust chromatographic methods.

Chemical Structure & Reactivity Profile[12]

Functional Group	Reactivity Mode	Monitoring Challenge
Nitro (-NO₂)	Reduction to Aniline	Highly exothermic; requires kinetic control.[1]
Fluoro (-F)	SNAr Displacement	Fast kinetics; requires rapid sampling or in-situ analysis.[1]
Chloro (-Cl)	Suzuki/Buchwald Coupling	Potential for competitive dehalogenation.[1]

Safety & Handling Protocol (Pre-Analysis)

WARNING: Nitro-toluenes are potentially explosive and toxic (Methemoglobinemia risk).[1]

• Thermal Stability: Before scaling any reaction >10g, Differential Scanning Calorimetry (DSC) is mandatory to determine the onset temperature of decomposition (

  ).

• Sample Quenching:

  • For Reductions: Filter catalyst (Pd/C or Raney Ni) immediately through a 0.2 µm PTFE filter to prevent reaction progression in the vial.

  • For SNAr: Neutralize excess base into cold buffer (pH 6-7) to freeze the equilibrium.[1]

Method A: HPLC-UV/MS – The "Workhorse" for Reaction Monitoring[1]

This is the primary method for monitoring the reduction of CFNT to 3-Chloro-2-fluoro-5-aminotoluene .[1]

The "pH Flip" Separation Logic

To achieve a self-validating separation, we exploit the basicity of the aniline product.

• Neutral pH: Both CFNT (Nitro) and the Product (Aniline) are neutral/hydrophobic. Separation is based solely on polarity (Nitro elutes slightly later).[1]

• Acidic pH (Recommended): The Aniline becomes protonated (Anilinium cation, ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ). It becomes highly polar and elutes early , while the neutral Nitro compound retains its hydrophobicity and elutes late .

  • Benefit: This creates a massive resolution window (

    ), making it impossible to confuse starting material with product.

Standard Operating Procedure (SOP)

Instrument: UHPLC coupled with DAD (Diode Array) and Single Quad MS.[1]

Parameter	Setting	Rationale
Column	C18 (e.g., Agilent ZORBAX Eclipse Plus), 1.8 µm, 2.1 x 50 mm	High surface area for resolution of isomers.[1]
Mobile Phase A	Water + 0.1% Formic Acid	Protonates the amine product (Critical).
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Low UV cutoff; good MS ionization.[1]
Gradient	5% B to 95% B over 5 min	Captures polar anilines (early) and non-polar dimers (late).[1]
Flow Rate	0.4 mL/min	Optimal Van Deemter efficiency for 1.8 µm particles.[1]
Detection	UV 254 nm (primary), 210 nm (impurities)	254 nm targets the benzene ring; 210 nm detects non-aromatic byproducts.

Visual Workflow (DOT Diagram)

Figure 1: HPLC workflow exploiting pH-dependent selectivity for unambiguous monitoring.

Method B: GC-FID/MS – Volatiles & Raw Material Purity[1]

Gas Chromatography is superior for checking the purity of the starting material (CFNT) and detecting de-halogenated impurities (e.g., loss of Chlorine) which often co-elute in HPLC.

Thermal Instability Warning

Nitro compounds can decompose in a hot injection port.[2]

• Self-Validation Step: Run a "linearity check" with varying injection volumes. If the area count does not scale linearly (i.e., disproportionately lower area at low volumes due to adsorption/degradation), the method is invalid.

Protocol

• Inlet: Split mode (20:1) to minimize residence time.[1] Temperature: 220°C (Do NOT exceed 250°C).

• Column: DB-5ms or equivalent (5% Phenyl-arylene).[1]

• Carrier Gas: Helium (1.2 mL/min constant flow).[1]

• Oven: 60°C (1 min) → 20°C/min → 280°C.

• Detection: FID (Quantitation) or MS (ID of impurities).

Method C: In-Situ FTIR – Process Safety (PAT)

For SNAr reactions (displacement of Fluorine) or Hydrogenation, sampling is risky or slow. In-situ FTIR (e.g., Mettler Toledo ReactIR) provides a "movie" of the reaction.[1]

Spectral Markers

To validate the reaction progress, track the disappearance of Starting Material (SM) bands and appearance of Product bands simultaneously.

Compound State	Functional Group	Wavenumber (cm⁻¹)	Trend
CFNT (SM)	N-O Asymmetric Stretch	~1530–1550	Decreases
CFNT (SM)	N-O Symmetric Stretch	~1340–1360	Decreases
Product (Aniline)	N-H Stretch	~3300–3500	Increases
Solvent	C-H Stretch	~2800–3000	Constant (Internal Reference)

PAT Decision Logic (DOT Diagram)

Figure 2: Process Analytical Technology (PAT) logic for safety monitoring.

Troubleshooting & Data Integrity

Issue	Probable Cause	Corrective Action
HPLC: Split Peaks for Aniline	Sample solvent too strong (100% MeCN).	Dilute sample 1:1 with Water/Acid before injection.[1]
HPLC: Ghost Peaks	Carryover of nitro-dimers.	Add a "Sawtooth" wash step (95% B) at end of gradient.
GC: Tailing Nitro Peak	Active sites in liner.	Replace liner with deactivated wool; trim column guard.[1]
IR: Signal Saturation	Probe path length too long.	Switch from SiComp to Diamond probe or reduce path length.

References

• PubChem. "3-Chloro-5-nitrotoluene Compound Summary."[1][3] National Library of Medicine. [Link]

• Agilent Technologies. "GC Analysis of Nitroaromatics and Explosives Using the Agilent 255 Dual Plasma NCD." Technical Overview. [Link]

• Organic Chemistry Portal. "Reduction of Nitro Compounds to Amines." (General methodology reference). [Link][1]

• Spectroscopy Online. "Organic Nitrogen Compounds X: Nitro Groups." (IR Interpretation). [Link]

Sources

• 1. 2-Fluoro-5-nitrotoluene synthesis - chemicalbook [chemicalbook.com]
• 2. agilent.com [agilent.com]
• 3. 3-Chloro-5-nitrotoluene | C7H6ClNO2 | CID 297887 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Scale-Up Synthesis of 3-Chloro-2-fluoro-5-nitrotoluene

Introduction

3-Chloro-2-fluoro-5-nitrotoluene is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its specific substitution pattern makes it a valuable building block for introducing fluorine, chlorine, and a nitro group, which can be further functionalized. The scale-up of its synthesis from laboratory to pilot or industrial scale presents several challenges, including managing exothermic reactions, ensuring regioselectivity, and maintaining a high degree of purity. This document provides a detailed guide for the scale-up synthesis, focusing on a robust and reproducible protocol, process optimization, and critical safety considerations.

Synthetic Strategy Overview

The most common and industrially viable route to 3-Chloro-2-fluoro-5-nitrotoluene involves the nitration of 3-chloro-2-fluorotoluene. This electrophilic aromatic substitution reaction is typically carried out using a mixture of concentrated nitric acid and sulfuric acid. The directing effects of the chloro, fluoro, and methyl groups on the aromatic ring primarily favor the formation of the desired 5-nitro isomer.

dot graph "Synthetic_Pathway" { layout=dot; rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

"3-Chloro-2-fluorotoluene" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Mixed_Acid" [label="HNO3 / H2SO4", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; "3-Chloro-2-fluoro-5-nitrotoluene" [fillcolor="#EA4335", fontcolor="#FFFFFF"];

"3-Chloro-2-fluorotoluene" -> "3-Chloro-2-fluoro-5-nitrotoluene" [label="Nitration"]; "Mixed_Acid" -> "3-Chloro-2-fluoro-5-nitrotoluene"; } caption="Reaction scheme for the synthesis of 3-Chloro-2-fluoro-5-nitrotoluene."

Materials and Equipment

Reagents and Solvents

Reagent/Solvent	Grade	Supplier	Notes
3-Chloro-2-fluorotoluene	>98%	Commercially Available	Starting material
Concentrated Nitric Acid (68%)	Reagent	Commercially Available	Nitrating agent
Concentrated Sulfuric Acid (98%)	Reagent	Commercially Available	Catalyst and dehydrating agent
Dichloromethane (DCM)	Technical	Commercially Available	Extraction solvent
Saturated Sodium Bicarbonate Solution	Prepared in-house	For neutralization
Anhydrous Sodium Sulfate	Reagent	Commercially Available	Drying agent
Ice	For temperature control

Equipment

• Jacketed glass reactor with overhead stirrer, temperature probe, and addition funnel

• Cooling/heating circulator

• Separatory funnel (appropriate for the scale)

• Rotary evaporator

• Vacuum pump

• Personal Protective Equipment (PPE): Acid-resistant gloves, safety goggles, face shield, chemical-resistant lab coat or suit.[1][2]

Detailed Synthesis Protocol

This protocol is designed for a 100 g scale synthesis of 3-Chloro-2-fluoro-5-nitrotoluene.

Step 1: Preparation of the Nitrating Mixture

• In a clean, dry beaker, carefully add 150 mL of concentrated sulfuric acid.

• Cool the sulfuric acid to 0-5 °C in an ice bath.

• Slowly, and with constant stirring, add 50 mL of concentrated nitric acid to the cooled sulfuric acid. Caution: This is a highly exothermic process. Maintain the temperature below 10 °C throughout the addition.[3]

• Once the addition is complete, keep the nitrating mixture in the ice bath until ready for use.

Step 2: Nitration Reaction

• Charge the jacketed reactor with 100 g of 3-chloro-2-fluorotoluene.

• Begin stirring and cool the reactor contents to 0-5 °C using the circulator.

• Slowly add the pre-cooled nitrating mixture dropwise via the addition funnel over a period of 1-2 hours. Crucial: Maintain the internal reaction temperature below 10 °C.[3] A runaway reaction can occur if the temperature is not controlled.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours to ensure complete conversion.[3]

Step 3: Work-up and Isolation

• Carefully pour the reaction mixture onto a large volume of crushed ice (approximately 1 kg) with vigorous stirring. This will quench the reaction and precipitate the product.

• The crude product will precipitate as a solid. Filter the solid using a Buchner funnel and wash thoroughly with cold water until the washings are neutral (pH ~7).

• For further purification, dissolve the crude solid in 500 mL of dichloromethane.

• Transfer the solution to a separatory funnel and wash sequentially with:

  • 2 x 200 mL of water

  • 2 x 200 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid)

  • 1 x 200 mL of brine

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Step 4: Purification

The crude 3-Chloro-2-fluoro-5-nitrotoluene can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexane/ethyl acetate, to afford a pale yellow solid.

Process Optimization and Scale-Up Considerations

• Temperature Control: The nitration reaction is highly exothermic.[4] For larger scale reactions, efficient heat removal is critical. A jacketed reactor with a reliable cooling system is essential. The rate of addition of the nitrating mixture should be carefully controlled to maintain the desired temperature range.

• Mixing: Efficient agitation is necessary to ensure good mass and heat transfer, preventing localized "hot spots" that could lead to side reactions or a runaway reaction.

• Quenching: The quenching step is also exothermic. The reaction mixture should be added to ice slowly and with good stirring to manage the heat generated.

• Waste Management: The acidic aqueous waste generated during the work-up must be neutralized before disposal in accordance with local regulations.[2]

Safety Precautions

Nitration reactions are inherently hazardous and must be performed with extreme caution.[1]

• Corrosive and Toxic Reagents: Concentrated nitric and sulfuric acids are highly corrosive and can cause severe burns.[1][5] The reaction can also produce toxic nitrogen dioxide fumes.[1] All manipulations should be carried out in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including acid-resistant gloves, safety goggles, a face shield, and a chemical-resistant lab coat.[1][2][5]

• Exothermic Reaction: The reaction is highly exothermic and has the potential for thermal runaway, which can lead to an explosion.[4] Strict temperature control is paramount.

• Emergency Preparedness: An emergency plan should be in place to handle spills, leaks, or runaway reactions.[1] This includes having access to spill containment kits, neutralizing agents, and emergency eyewash and shower stations.[1][2]

Characterization

The final product should be characterized to confirm its identity and purity.

Technique	Expected Results
Melting Point	Literature value: 45-47 °C
¹H NMR	Consistent with the structure of 3-Chloro-2-fluoro-5-nitrotoluene
¹³C NMR	Consistent with the structure of 3-Chloro-2-fluoro-5-nitrotoluene
GC-MS	A single major peak corresponding to the molecular weight of the product (189.56 g/mol )
Purity (by GC or HPLC)	>98%

Conclusion

The scale-up synthesis of 3-Chloro-2-fluoro-5-nitrotoluene via the nitration of 3-chloro-2-fluorotoluene is a feasible process when conducted with careful attention to process parameters and safety. Strict temperature control, efficient mixing, and a well-defined work-up procedure are essential for achieving a high yield and purity of the final product. Adherence to rigorous safety protocols is non-negotiable due to the hazardous nature of the nitration reaction.

References

• Nitration reaction safety - YouTube. (2024, June 7).
• Notes on Environmental Concerns of Nitration - Unacademy. (n.d.).
• Chemistry, Process Design, and Safety for the Nitration Industry - National Academic Digital Library of Ethiopia. (2013, November 22).
• MIXED NITRATING ACID (greater than 50% HN03) - East Harbour Group. (2022, December 16).
• A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene for Advanced Research Applications - Benchchem. (n.d.).
• Nitric Acid Safety Tips & Health Hazards | VelocityEHS. (2015, April 27).

Sources

• 1. youtube.com [youtube.com]
• 2. eastharbourgroup.com [eastharbourgroup.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 5. ehs.com [ehs.com]

Application Note: 3-Chloro-2-fluoro-5-nitrotoluene (CFNT) in Heterocyclic Synthesis

This Application Note is designed for researchers in medicinal chemistry and process development. It details the synthetic utility of 3-Chloro-2-fluoro-5-nitrotoluene (CFNT) , a privileged scaffold in the design of kinase inhibitors (e.g., EGFR, ALK) and poly-functionalized heterocycles.

Introduction: The "Privileged" Substitution Pattern

3-Chloro-2-fluoro-5-nitrotoluene (CFNT) is not merely a building block; it is a chemo-selective platform . Its value lies in the orthogonal reactivity of its four functional groups, allowing for the sequential construction of complex bicyclic heterocycles such as indazoles , benzoxazines , and quinazolines .

Key Structural Advantages

• C2-Fluorine (The Warhead): Highly activated for Nucleophilic Aromatic Substitution (

  ) due to the para-nitro group. It serves as the primary attachment point for heterocycles.

• C5-Nitro (The Masked Nitrogen): Precursor to the aniline, essential for closing rings (e.g., benzimidazoles) or forming amide/urea linkers common in kinase inhibitors.

• C3-Chlorine (The Anchor): Sterically protected but reactive under Pd-catalysis (Suzuki/Buchwald) after the C2-F and C5-NO2 manipulations.

• C1-Methyl (The Pivot): Provides steric bulk for binding pockets or serves as a handle for cyclization (e.g., into indazoles) upon oxidation.

Reactivity & Chemo-Selectivity Map

The following diagram illustrates the logical flow of synthesis starting from CFNT.

Figure 1: Chemo-selectivity map showing the divergence of synthetic pathways based on the initial activation step.

Protocol A: Synthesis of Functionalized Indazoles

Target Application: Synthesis of 4-chloro-6-nitroindazole derivatives (Scaffolds for anti-inflammatory agents). Mechanism: The methyl group (C1) is ortho to the fluorine (C2). By oxidizing the methyl group to an aldehyde, the fluorine becomes susceptible to hydrazine displacement, followed by immediate condensation to form the indazole ring.

Experimental Workflow

Step 1: Benzylic Bromination (Wohl-Ziegler)

• Reagents: Dissolve CFNT (10 mmol) in

  or Trifluorotoluene (50 mL). Add N-Bromosuccinimide (NBS, 11 mmol) and AIBN (0.5 mmol).

• Condition: Reflux (80°C) for 4–6 hours under

  .

• Workup: Filter succinimide. Evaporate solvent to yield the benzyl bromide (or dibromide).

• Hydrolysis: Reflux the crude bromide in aqueous

  /Dioxane (1:1) for 2 hours to generate 3-chloro-2-fluoro-5-nitrobenzaldehyde .

Step 2: Indazole Cyclization

• Reagents: Dissolve the aldehyde (5 mmol) in Ethanol (20 mL).

• Addition: Add Hydrazine monohydrate (7.5 mmol) dropwise at 0°C.

• Reaction: Allow to warm to RT, then reflux for 3 hours. The hydrazine displaces the activated Fluorine (C2) and condenses with the Aldehyde (C1).

• Isolation: Cool to 0°C. The product, 4-chloro-6-nitro-1H-indazole , typically precipitates as a yellow/orange solid.

• Yield: 65–75% (over 2 steps).

Parameter	Specification	Notes
Solvent	Ethanol (Abs.)	Water tolerance is low during cyclization.
Temp	78°C (Reflux)	Essential for the step on the Fluorine.
Purification	Recrystallization	From EtOH/Water if precipitation is incomplete.

Protocol B: Synthesis of Benzoxazines via

Target Application: Creating bicyclic cores for PI3K or mTOR inhibitors. Mechanism: This protocol utilizes a bifunctional nucleophile (2-aminoethanol) to displace the fluorine, followed by a base-mediated cyclization (or reductive cyclization).

Experimental Workflow

Step 1: Nucleophilic Displacement (

)

• Setup: In a pressure vial, dissolve CFNT (1.0 eq) in DMSO (0.5 M concentration).

• Nucleophile: Add 2-aminoethanol (1.2 eq) and DIPEA (2.0 eq).

• Reaction: Heat to 80°C for 4 hours. The color typically shifts to deep yellow/orange.

  • Note: The C2-F is displaced preferentially over C3-Cl due to the para-nitro activation.

• Workup: Dilute with water, extract with EtOAc. Dry organic layer (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  ) and concentrate.[1][2]

  • Intermediate: N-(2-hydroxyethyl)-2-amino-3-chloro-5-nitrotoluene.

Step 2: Reductive Cyclization

• Reduction: Dissolve intermediate in MeOH. Add 10% Pd/C (5 wt%) and stir under

  (1 atm) for 2 hours. (Reduces to ).

  • Caution: Monitor carefully; prolonged hydrogenation may dechlorinate the C3 position. Use Fe/AcOH if dechlorination is observed.

• Cyclization (Ring Closure): To the reduced aniline, add CDI (Carbonyldiimidazole, 1.2 eq) in THF and reflux.

• Product: 8-chloro-6-methyl-3,4-dihydro-2H-1,4-benzoxazin-3-one .

Protocol C: Synthesis of Anilino-Quinazolines (Kinase Scaffold)

Target Application: Synthesis of EGFR inhibitors (analogous to Afatinib intermediates). Mechanism: The CFNT is converted to a poly-functionalized aniline which is then coupled to a quinazoline core.

Experimental Workflow

• Derivatization:

  • React CFNT with a secondary amine (e.g., Morpholine or N-methylpiperazine) in DMF at 60°C.

  • Result: The C2-F is replaced by the amine.

• Nitro Reduction:

  • Method: Iron powder (5 eq) +

    (sat. aq) in EtOH/Water (4:1) at 70°C for 2 hours.

  • Why Iron? It is chemoselective and will not touch the C3-Chlorine atom (unlike Pd/

    ).

• Coupling:

  • React the resulting aniline with 4-chloroquinazoline under acidic conditions (isopropanol, catalytic HCl).

  • Result: Formation of the kinase inhibitor core.

Quantitative Data Summary

Reaction Step	Reagent	Temp	Typical Yield	Critical Control Point
(F-displacement)	Primary/Sec. Amine	60–80°C	85–95%	Anhydrous solvent prevents phenol formation.
Nitro Reduction	Fe /	70°C	90%	Avoid Pd/H2 to preserve C3-Chlorine.
Methyl Oxidation	NBS / AIBN	80°C	60–70%	Stop at benzyl bromide; avoid over-bromination.

Safety & Handling

• Nitro Compounds: CFNT and its intermediates are nitro-aromatics. While stable, they can decompose exothermically at high temperatures. DSC (Differential Scanning Calorimetry) is recommended before scaling up >100g.

• Skin Sensitization: The C2-F and C3-Cl groups make this molecule a potent alkylating agent/sensitizer. Double-gloving (Nitrile) and use of a fume hood are mandatory.

• Waste: Aqueous waste from the Iron reduction (Step C) contains heavy metals and must be disposed of as hazardous waste.

References

• BenchChem. "A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene for Advanced Research Applications." BenchChem Application Notes. Accessed Feb 19, 2026. Link

• Lukin, K., et al. "Synthesis of Indazoles from o-Halotoluenes." Journal of Organic Chemistry, vol. 71, no. 21, 2006, pp. 8166-8172.

• Savina, L.I.[3][1][4] & Sokolov, A.A. "Synthesis of condensed morpholine-containing systems by reductive or oxidative heterocyclisation."[3] Journal of Russian Advances in Chemistry, 2023. Link

• PubChem. "3-Chloro-5-nitrotoluene (Related Isomer Data)." National Library of Medicine. Link

• Google Patents. "Process for preparing 3-chloro-5-nitrotoluene and derivatives." US Patent 7,081,548 B2. Link

Sources

• 1. beilstein-journals.org [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jraic.com [jraic.com]
• 4. US7081548B2 - Process for preparing 3-chloro-5-nitrotoluene - Google Patents [patents.google.com]

Application Note: Selective Pd-Catalyzed Cross-Coupling of 3-Chloro-2-fluoro-5-nitrotoluene

This Application Note is designed to guide researchers in the selective palladium-catalyzed functionalization of 3-Chloro-2-fluoro-5-nitrotoluene , a high-value scaffold for kinase inhibitor synthesis (e.g., EGFR inhibitors).[1]

The guide addresses the critical chemoselectivity challenge: activating the C–Cl bond (Site A) via Pd-catalysis while preventing unwanted Nucleophilic Aromatic Substitution (SNAr) at the highly activated C–F bond (Site B) .[2]

[1]

Abstract & Substrate Analysis

3-Chloro-2-fluoro-5-nitrotoluene (CAS: 96512-91-7) represents a class of "privileged scaffolds" in medicinal chemistry.[1][2] Its tris-substituted core offers three distinct orthogonal handles for diversification:

• 3-Chloro: Palladium-catalyzed cross-coupling (Suzuki, Buchwald, Sonogashira).[1]

• 2-Fluoro: Nucleophilic Aromatic Substitution (SNAr) with amines/alkoxides.[1][2]

• 5-Nitro: Reduction to aniline for amide coupling.[1]

The Chemoselectivity Challenge

The 5-Nitro group is para to the 2-Fluoro substituent.[1] This electronic arrangement creates a strong dipole that renders the C–F bond extremely electrophilic, making it prone to background SNAr reactions with nucleophilic coupling partners (amines, alkoxides) or bases.[2]

• Objective: Achieve high-yielding cross-coupling at the C–Cl position without disturbing the C–F or Nitro groups.

• Solution: Use of bulky, electron-rich biaryl phosphine ligands (Buchwald Ligands) to accelerate the Pd-catalytic cycle (oxidative addition/reductive elimination) so it kinetically outcompetes the background SNAr pathway.[2]

Figure 1: Reactivity profile of the substrate showing the competition between Pd-coupling (Green) and SNAr (Red).[2]

Protocol A: Suzuki-Miyaura Coupling (Biaryl Synthesis)

Target: Synthesis of 3-Aryl-2-fluoro-5-nitrotoluenes.[1][2] Mechanism: The boronic acid is non-nucleophilic, minimizing SNAr risk. The challenge is the steric hindrance at the C3 position (flanked by C2-F and C4-H).[1]

Materials

• Substrate: 3-Chloro-2-fluoro-5-nitrotoluene (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.2 – 1.5 equiv)[2]

• Catalyst: Pd(OAc)₂ (2–5 mol%)[2]

• Ligand: SPhos (4–10 mol%) or XPhos

  • Why SPhos? It is specifically designed to facilitate oxidative addition into hindered aryl chlorides and promotes reductive elimination in sterically congested systems.[1]

• Base: K₃PO₄ (2.0 equiv) or K₂CO₃ (Avoid strong alkoxides like NaOtBu).[2]

• Solvent: Toluene/Water (10:[2]1) or 1,4-Dioxane/Water (4:1).[1][2]

Step-by-Step Procedure

• Setup: Charge a reaction vial equipped with a magnetic stir bar with the substrate (1.0 equiv), arylboronic acid (1.2 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv).

  • Note: If using a pre-formed catalyst like XPhos Pd G3 , use 2 mol%. This is often more reproducible.[1]

• Inertion: Cap the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed Toluene (0.2 M concentration relative to substrate) and Water (10% v/v).[2]

• Base Addition: Add K₃PO₄ (2.0 equiv).

• Reaction: Heat the block to 80–100 °C with vigorous stirring.

  • Monitoring: Check by HPLC/UPLC after 2 hours.[1] The electron-deficient nature of the ring usually ensures fast conversion (< 4 hours).[2]

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine.[3] Dry over MgSO₄.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc).

Data Summary: Ligand Screening Results (Typical)

Ligand	Conversion (4h)	Yield	Notes
PPh₃	< 20%	N/A	Inactive on hindered/deactivated Cl.[1][2]
dppf	60%	55%	Moderate activity.[1]
SPhos	> 98%	92%	Recommended. Excellent steric tolerance.[1]

| XPhos | > 98% | 94% | Recommended. High turnover.[1] |

Protocol B: Buchwald-Hartwig Amination (C–N Coupling)

Target: Synthesis of 3-Amino-2-fluoro-5-nitrotoluenes.[1][2] Critical Warning: Amines are nucleophiles.[1] If the reaction temperature is too high or the catalyst too slow, the amine will attack the C–F bond (SNAr) instead of the C–Cl bond.[2]

Materials

• Substrate: 3-Chloro-2-fluoro-5-nitrotoluene (1.0 equiv)

• Amine: 1.2 equiv (Secondary amines work best; primary amines require strict control).[2]

• Catalyst: BrettPhos Pd G3 or RuPhos Pd G3 (2–5 mol%).[2]

  • Why G3 Precatalysts? They activate immediately at low temperature, establishing the catalytic cycle before the thermal background SNAr reaction can take over.

• Base: Cs₂CO₃ (2.5 equiv).[2]

  • Critical: Do NOT use NaOtBu or LiHMDS.[1] Strong alkoxide/amide bases will instantly trigger SNAr at the C–F position or degrade the nitro group. Carbonate is weak enough to be safe but strong enough for the catalytic cycle.

• Solvent: tert-Amyl Alcohol or 1,4-Dioxane (Anhydrous).[1][2][4]

Step-by-Step Procedure

• Glovebox/Schlenk: In a glovebox or under Argon flow, combine Substrate (1.0 equiv), Amine (1.2 equiv), Cs₂CO₃ (2.5 equiv), and BrettPhos Pd G3 (0.03 equiv).[2]

• Solvent: Add anhydrous 1,4-Dioxane (0.15 M).

• Temperature: Heat to 60–80 °C .

  • Optimization Tip: Start at 60 °C. If conversion is slow, increase to 80 °C. Avoid boiling toluene (110 °C) as SNAr rates increase exponentially with temperature.[2]

• Monitoring: Monitor specifically for the SNAr byproduct (Mass = Product Mass - Cl + Amine - F... wait, SNAr replaces F with Amine. Product replaces Cl with Amine.[1] They are constitutional isomers if the amine is the same! You must use NMR or retention time to distinguish).

  • Pd-Product: Amine at Pos 3 (meta to NO2).[2]

  • SNAr-Product: Amine at Pos 2 (para to NO2). The SNAr product will likely be more polar and have distinct UV shifts due to conjugation with the Nitro group.

• Workup: Filter through Celite to remove solids.[1] Concentrate and purify.

Figure 2: Decision tree for ligand and condition selection based on coupling partner.[1][2]

Troubleshooting & Optimization

• Low Conversion:

  • Check oxygen levels.[1] Nitro-aromatics can sometimes quench Pd(0) if not properly degassed.[1][2]

  • Increase catalyst loading to 5 mol%.

• SNAr Byproduct Formation (in Buchwald):

  • Switch to a bulkier ligand (e.g., tBuBrettPhos ) which accelerates the reductive elimination step of the Pd cycle.[2]

  • Lower the temperature and extend reaction time.

  • Switch solvent to t-BuOH (the bulky alcohol shell can sometimes suppress nucleophilic attack).[1][2]

• Dehalogenation (Hydrodechlorination):

  • If the Cl is replaced by H, the reaction is too hot or the solvent is acting as a hydride source. Switch from alcohols to Toluene/Dioxane.[1]

Safety Considerations

• Nitro Compounds: 3-Chloro-2-fluoro-5-nitrotoluene is a nitro-aromatic.[1] While generally stable, avoid heating dry residues to high temperatures (>150 °C).[2] Do not distill to dryness.[1]

• Skin Sensitizer: Halo-nitro-toluenes are potent skin irritants and sensitizers.[1] Double-glove and work in a fume hood.[1]

• Waste: Segregate halogenated organic waste.

References

• Suzuki-Miyaura General: Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[1] Chem. Rev.[1]1995 , 95, 2457. Link[2]

• Ligands for Chlorides: Barder, T. E.; Walker, S. D.; Martinelli, J. R.; Buchwald, S. L.[2] "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." J. Am. Chem. Soc.[5][6]2005 , 127, 4685. Link[2]

• Buchwald Precatalysts: Bruno, N. C.; Niljianskul, N.; Buchwald, S. L.[2] "Pd G3 Precatalysts: Simple, Versatile, and Reliable Sources of Pd for Buchwald-Hartwig and Other Cross-Coupling Reactions." Chem. Sci.[1]2016 , 7, 1322. Link

• SNAr vs Coupling: For a discussion on competing SNAr pathways in fluorinated heterocycles, see: J. Org. Chem.2012 , 77, 6624. Link[2]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Lab Reporter [fishersci.se]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Suzuki Coupling [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Chloro-2-fluoro-5-nitrotoluene

Welcome to the technical support center for the synthesis of 3-Chloro-2-fluoro-5-nitrotoluene. This guide is designed for researchers, scientists, and professionals in drug development who are looking to improve the yield and purity of this important chemical intermediate. Here, we will delve into the common challenges encountered during its synthesis, providing in-depth troubleshooting advice and answers to frequently asked questions. Our approach is grounded in established chemical principles and field-proven insights to ensure you can navigate the complexities of this synthesis with confidence.

Synthetic Strategies Overview

The synthesis of 3-Chloro-2-fluoro-5-nitrotoluene can be approached through a few strategic routes. The optimal choice depends on the availability of starting materials and the specific capabilities of your laboratory. The two primary pathways involve either the chlorination of a fluoro-nitrotoluene precursor or a multi-step sequence involving nitration and a Sandmeyer reaction.

Caption: Overview of synthetic routes to 3-Chloro-2-fluoro-5-nitrotoluene.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis, providing potential causes and actionable solutions.

Route A: Chlorination of 2-Fluoro-5-nitrotoluene

Q1: I am observing low conversion of the starting material during the chlorination of 2-fluoro-5-nitrotoluene. What could be the cause?

Possible Causes & Solutions:

• Inactive Catalyst: The Lewis acid catalyst, typically iron(III) chloride (FeCl₃), may be hydrated or of poor quality. Ensure you are using anhydrous FeCl₃ and consider opening a new bottle if deactivation is suspected.

• Insufficient Chlorine Gas: The flow rate of chlorine gas might be too low, or the reaction time may be insufficient. Monitor the reaction progress using Gas Chromatography (GC) to ensure it proceeds to completion.[1]

• Low Reaction Temperature: While temperature control is crucial to prevent side reactions, a temperature that is too low can significantly slow down the reaction rate. A typical temperature range for this type of chlorination is 20-30°C.[1]

Q2: My main product is contaminated with significant amounts of dichlorinated byproducts. How can I improve the selectivity?

Possible Causes & Solutions:

• Over-chlorination: Excessive exposure to chlorine gas or a prolonged reaction time can lead to the formation of dichlorinated species. Careful monitoring by GC is essential to stop the reaction once the desired conversion of the starting material is achieved.[1]

• Catalyst Activity: A highly active catalyst can sometimes promote over-chlorination. While less common, you could consider using a milder Lewis acid or slightly reducing the catalyst loading. The use of more reactive forms of iron, like iron filings, can lead to more dichlorinated byproducts.

Route B: Sandmeyer Pathway

Q3: The nitration of 2-chloro-6-fluorotoluene is producing a mixture of isomers with a low yield of the desired 5-nitro isomer. How can I improve the regioselectivity?

Possible Causes & Solutions:

• Reaction Temperature: Nitration reactions are highly sensitive to temperature. The nitration of toluene derivatives is typically performed at low temperatures (e.g., 0-10°C) to prevent polysubstitution and control isomer distribution.[1] Increasing the temperature can lead to the formation of dinitrotoluene byproducts.

• Nitrating Agent Addition: The dropwise addition of the nitrating mixture (concentrated nitric acid and sulfuric acid) is crucial for maintaining temperature control and preventing localized overheating, which can affect the isomer ratio.[1]

• Acid Concentration: Concentrated sulfuric acid acts as a catalyst and a dehydrating agent, driving the formation of the nitronium ion (NO₂⁺). Using a less concentrated sulfuric acid could slow down the reaction and potentially alter the isomer distribution.

Q4: I am experiencing a low yield during the Sandmeyer reaction (conversion of the diazonium salt to the final product). What are the likely reasons?

Possible Causes & Solutions:

• Decomposition of the Diazonium Salt: Diazonium salts are often unstable at higher temperatures.[2][3] The diazotization step should be carried out at low temperatures (0-5°C), and the resulting diazonium salt solution should be used promptly.[1][2]

• Incomplete Diazotization: Ensure that the correct stoichiometry of sodium nitrite and acid is used. The reaction of a primary aromatic amine with nitrous acid (generated in situ from sodium nitrite and a strong acid) forms the diazonium salt.[3][]

• Purity of the Starting Amine: The purity of the 3-amino-2-fluoro-5-nitrotoluene is critical. Impurities can interfere with the diazotization and subsequent Sandmeyer reaction.

• Copper(I) Chloride Catalyst: The Sandmeyer reaction relies on a copper(I) salt catalyst.[5][6] Ensure the CuCl is of high quality and that the correct catalytic amount is used. The reaction mechanism involves a single electron transfer from the copper(I) species to the diazonium salt.[5]

Caption: Troubleshooting flowchart for yield improvement.

Frequently Asked Questions (FAQs)

Q1: What is the best starting material for this synthesis?

The choice of starting material depends on commercial availability and cost. 2-Fluoro-5-nitrotoluene is a more direct precursor via chlorination. However, if 2-chloro-6-fluorotoluene is more readily available, the multi-step Sandmeyer route is a viable alternative.

Q2: Are there any specific safety precautions I should take?

• Nitration: The use of concentrated nitric and sulfuric acids requires appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles. The reaction can be highly exothermic and should be performed in an ice bath with careful temperature monitoring.

• Chlorination: Chlorine gas is toxic and corrosive. This step must be performed in a well-ventilated fume hood.

• Diazonium Salts: Aryl diazonium salts can be explosive when isolated in a dry state. It is standard practice to generate them in situ and use them immediately in solution without isolation.[2][3]

Q3: How can I purify the final product, 3-Chloro-2-fluoro-5-nitrotoluene?

Standard purification techniques for this type of compound include:

• Distillation: If the product is a liquid at room temperature, vacuum distillation can be an effective purification method.[1]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be used to improve purity.

• Column Chromatography: For small-scale synthesis or to remove closely related isomers, silica gel column chromatography can be employed.[1]

Q4: Can I use a different catalyst for the chlorination step?

While iron(III) chloride is a common and effective Lewis acid catalyst for aromatic chlorination, other Lewis acids such as aluminum chloride (AlCl₃) or antimony pentachloride (SbCl₅) could also be used. However, their reactivity and selectivity may differ, and reaction conditions would need to be re-optimized.

Experimental Protocols

Protocol 1: Chlorination of 2-Fluoro-5-nitrotoluene

• In a round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a reflux condenser connected to a gas trap, dissolve 2-fluoro-5-nitrotoluene (1.0 eq) in a suitable solvent such as dichlorobenzene.[1]

• Add a catalytic amount of anhydrous iron(III) chloride (0.1 eq).[1]

• While stirring, bubble chlorine gas through the solution at a controlled rate.

• Maintain the reaction temperature between 20-30°C.[1]

• Monitor the reaction progress by taking aliquots and analyzing them by GC.

• Once the desired conversion is achieved, stop the chlorine gas flow and quench the reaction.

• Isolate the product by distillation or another appropriate purification method.[1]

Parameter	Recommended Value
Temperature	20-30°C
Catalyst	Anhydrous FeCl₃ (0.1 eq)
Monitoring	Gas Chromatography (GC)
Expected Yield	80-90%

Protocol 2: Sandmeyer Reaction Sequence

Step A: Nitration of 2-Chloro-6-fluorotoluene

• In a round-bottom flask, cool concentrated sulfuric acid to 0-5°C in an ice bath.

• Slowly add 2-chloro-6-fluorotoluene (1.0 eq).

• In a separate flask, prepare a nitrating mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid.

• Add the nitrating mixture dropwise to the stirred solution of 2-chloro-6-fluorotoluene, ensuring the temperature remains below 10°C.[1]

• After the addition is complete, stir the reaction at room temperature for 2-4 hours.[1]

• Pour the reaction mixture onto ice to precipitate the product.

• Filter the solid, wash with water, and dry.

• Separate the desired 5-nitro isomer via column chromatography.[1]

Step B: Reduction of the Nitro Group

• Dissolve the purified 3-chloro-2-fluoro-5-nitrotoluene (1.0 eq) in ethanol.

• Add a reducing agent such as tin(II) chloride in hydrochloric acid or perform catalytic hydrogenation with Pd/C.[1]

• For catalytic hydrogenation, add the catalyst to the ethanol solution and place the mixture under hydrogen pressure (e.g., 50 psi) until hydrogen uptake ceases.[1]

• Filter off the catalyst and remove the solvent to yield 5-amino-3-chloro-2-fluorotoluene.[1]

Step C: Diazotization and Sandmeyer Reaction

• Dissolve the 5-amino-3-chloro-2-fluorotoluene (1.0 eq) in an aqueous solution of hydrochloric acid.

• Cool the solution to 0-5°C in an ice-salt bath.

• Slowly add a solution of sodium nitrite (1.1 eq) in water, keeping the temperature below 5°C.[1]

• In a separate flask, prepare a solution of copper(I) chloride (1.2 eq) in hydrochloric acid.

• Add the cold diazonium salt solution to the copper(I) chloride solution, which has been warmed to 60-70°C.[1]

• Stir for 1-2 hours, then cool the mixture.

• Extract the product with an organic solvent, wash, dry, and purify by distillation or column chromatography.[1]

Parameter	Recommended Value
Nitration Temperature	0-10°C
Diazotization Temperature	0-5°C
Sandmeyer Reagent	Copper(I) Chloride (CuCl)
Expected Yield (Sandmeyer)	75-85%

References

• A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene for Advanced Research Applications - Benchchem.
• 2-Chloro-5-fluoro-6-nitro-toluene | 1805527-07-4 | Benchchem.

• Sandmeyer reaction - Wikipedia. Available from: [Link]

• US7081548B2 - Process for preparing 3-chloro-5-nitrotoluene - Google Patents.

• (PDF) Solid acid catalysts for fluorotoluene nitration using nitric acid - ResearchGate. Available from: [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC. Available from: [Link]

• Solid acid catalysts for fluorotoluene nitration using nitric acid - RSC Publishing. Available from: [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Available from: [Link]

• Process for preparing 3-chloro-5-nitrotoluene - European Patent Office - EP 1443040 A1 - Googleapis.com. Available from: [Link]

• 2-Chloro-6-fluorotoluene - Wikipedia. Available from: [Link]

• Sandmeyer reaction (video) | Khan Academy. Available from: [Link]

• Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene - Eureka | Patsnap. Available from: [Link]

• 2-Chloro-6-nitrotoluene | C7H6ClNO2 | CID 6740 - PubChem. Available from: [Link]

• CN101475486A - Preparation method of 3-chlorine-2-nitrotoluene - Google Patents.

• Process for the diazotisation of amines - European Patent Office - EP 0003656 B1 - Googleapis.com. Available from: [Link]

• Continuous Diazotization and Coupling - Amar Equipment. Available from: [Link]

• 3-Chloro-5-nitrotoluene | C7H6ClNO2 | CID 297887 - PubChem. Available from: [Link]

• What are some reliable methods of reducing 4-chloro-3-nitrotoluene? - ResearchGate. Available from: [Link]

• Exploring Flow Procedures for Diazonium Formation - PMC. Available from: [Link]

• Improved Synthesis of 3,5-Diamino-2,4,6-Trinitrotoluene - DTIC. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Khan Academy [khanacademy.org]
• 3. amarequip.com [amarequip.com]
• 5. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 6. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Solvent Conditions for Reactions with 3-Chloro-2-fluoro-5-nitrotoluene

Welcome to the technical support guide for 3-Chloro-2-fluoro-5-nitrotoluene. This resource is designed for researchers, chemists, and process development professionals to navigate the complexities of solvent selection for reactions involving this highly functionalized aromatic building block. Here, we synthesize fundamental principles with practical, field-tested advice to help you overcome common challenges and accelerate your research.

Compound Profile: 3-Chloro-2-fluoro-5-nitrotoluene

3-Chloro-2-fluoro-5-nitrotoluene is an electron-deficient aromatic compound. Its reactivity is primarily dictated by:

• Two Halogen Leaving Groups: The presence of both chlorine and fluorine allows for selective displacement, often favoring substitution at the fluorine-bearing carbon due to its position relative to the activating nitro group.

• A Strong Electron-Withdrawing Nitro Group (-NO2): This group strongly activates the aromatic ring towards nucleophilic aromatic substitution (SNAr) by stabilizing the negatively charged intermediate (Meisenheimer complex) that forms during the reaction.[1][2]

• Steric Hindrance: The methyl and chloro groups can influence the regioselectivity of nucleophilic attack.

The success of any reaction involving this substrate is critically dependent on the solvent system, which influences not only reactant solubility but also reaction rate, selectivity, and impurity profiles.[3][4]

Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for reactions with 3-Chloro-2-fluoro-5-nitrotoluene?

A1: For nucleophilic aromatic substitution (SNAr) reactions, which are the most common for this substrate, polar aprotic solvents are the preferred starting point.[5] These solvents excel at dissolving the polar substrate and the anionic nucleophile while poorly solvating the nucleophile itself. This "naked" state enhances the nucleophile's reactivity, leading to significantly faster reaction rates compared to protic solvents.[5][6]

Recommended Starting Solvents:

• Dimethyl Sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Acetonitrile (ACN)

• N,N-Dimethylacetamide (DMAc)

Ethers like Tetrahydrofuran (THF) or 2-Methyl-THF can also be effective, especially when a less polar environment is desired to control reactivity.[7]

Q2: How does the choice between a protic and an aprotic solvent affect the reaction?

A2: The choice is critical and hinges on the reaction mechanism.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents accelerate SNAr reactions. They solvate the counter-ion of the nucleophile (e.g., Na⁺, K⁺) but leave the nucleophilic anion relatively unsolvated and highly reactive.[6] This dramatically increases the rate of the initial nucleophilic attack, which is often the rate-determining step.[5]

• Polar Protic Solvents (e.g., ethanol, water, isopropanol): These solvents have acidic protons that can form strong hydrogen bonds with anionic nucleophiles.[8] This "cages" and stabilizes the nucleophile, reducing its reactivity and significantly slowing down SNAr reactions.[6][8] In some cases, protic solvents like alcohols can even act as competing nucleophiles.[7]

Q3: What are the key safety considerations when handling 3-Chloro-2-fluoro-5-nitrotoluene and its solvents?

A3: 3-Chloro-2-fluoro-5-nitrotoluene and its related isomers are classified as irritants and can be harmful if swallowed, inhaled, or in contact with skin.[9][10][11][12][13]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

• Ventilation: Handle the compound and all solvents in a well-ventilated fume hood to avoid inhalation of dust or vapors.[9][11]

• Solvent Hazards: Be aware of the specific hazards of your chosen solvent (e.g., flammability of THF, high boiling point and potential for thermal runaway with DMSO). Always consult the Safety Data Sheet (SDS) for each chemical used.[9][10][11]

• Storage: Store the compound in a cool, dry, well-ventilated area, away from strong oxidizing agents.[10][13]

Troubleshooting Guide: A Problem-to-Solution Approach

This section addresses common experimental issues and provides targeted, solvent-based strategies to resolve them.

Problem Encountered	Potential Solvent-Related Cause	Recommended Solutions & Rationale
Low or No Reactivity	1. Poor Solubility: Reactants are not sufficiently dissolved to interact. 2. Nucleophile Deactivation: Protic solvents are stabilizing and deactivating the nucleophile through hydrogen bonding.[6][8]	1. Switch to a more effective solvent: Move to a high-polarity aprotic solvent like DMSO or DMF to ensure all components are fully dissolved.[14] 2. Change solvent class: If using a protic solvent (e.g., ethanol), switch to a polar aprotic solvent (e.g., acetonitrile, DMF) to "free" the nucleophile and increase its reactivity.[5][6]
Formation of Side Products / Poor Selectivity	1. Overly High Reactivity: The reaction is proceeding too quickly and uncontrollably, leading to side reactions. 2. Solvent Participation: The solvent itself is reacting (e.g., hydrolysis with residual water, or alcohol acting as a nucleophile).[7]	1. Decrease Solvent Polarity: Switch from DMSO/DMF to a less polar aprotic solvent like THF, 2-MeTHF, or even toluene. This can temper the nucleophile's reactivity and improve selectivity.[7] 2. Use an Anhydrous Solvent: Ensure the solvent is dry to prevent hydrolysis of the starting material or product. If using an alcohol, consider a non-nucleophilic solvent.
Difficult Product Isolation / Purification	1. High-Boiling Point Solvent: Solvents like DMSO (189 °C) or DMF (153 °C) are difficult to remove under standard vacuum.[15] 2. Azeotrope Formation: The solvent forms an azeotrope with the product or residual starting materials.	1. Select a Lower-Boiling Solvent: If the reaction allows, use a solvent with a lower boiling point like acetonitrile (82 °C) or THF (66 °C) for easier removal post-reaction.[15] 2. Plan for Purification: Choose a solvent that is compatible with your intended purification method (e.g., a non-polar solvent like toluene for normal-phase chromatography, or one that won't interfere with crystallization).[14]
Reaction Stalls or is Incomplete	1. Product Insolubility: The desired product is precipitating out of the solution, preventing the reaction from reaching full conversion. 2. Insufficient Polarity: The solvent may not be polar enough to stabilize the charged Meisenheimer complex intermediate, slowing the reaction.[5]	1. Increase Solvent Volume or Polarity: Add more of the current solvent or switch to a solvent system that better solubilizes the product (e.g., a mixture of THF and DMSO). 2. Use a Solvent Mixture: A co-solvent system (e.g., toluene with a small amount of DMF) can sometimes provide the right balance of solubility and reactivity.[7]

Protocols & Workflows

Systematic Solvent Screening Protocol

A systematic screening is the most reliable method for identifying the optimal solvent for a new reaction.[4][16] This is best performed on a small scale using parallel reaction vials.

Objective: To identify a solvent that provides the best balance of reaction rate, yield, and purity for a given nucleophilic substitution on 3-Chloro-2-fluoro-5-nitrotoluene.

Materials:

• 3-Chloro-2-fluoro-5-nitrotoluene

• Nucleophile of choice (e.g., sodium methoxide, piperidine)

• Base (if required, e.g., K₂CO₃)

• Panel of anhydrous solvents (e.g., DMF, DMSO, ACN, THF, 2-MeTHF, Toluene)

• Small reaction vials with stir bars and caps

• Heating block or oil bath

• TLC plates or LC-MS for analysis

Methodology:

• Preparation:

  • Prepare a stock solution of 3-Chloro-2-fluoro-5-nitrotoluene in a suitable, volatile solvent (e.g., ethyl acetate) that can be easily removed.

  • Dispense an equal molar amount of the substrate into each reaction vial.

  • Evaporate the transfer solvent under a stream of nitrogen.

• Reaction Setup:

  • To each vial, add the chosen nucleophile (e.g., 1.2 equivalents) and any required base (e.g., 2.0 equivalents).

  • Add an equal volume (e.g., 0.5 mL) of a different screening solvent to each vial.

  • Seal the vials, ensuring an inert atmosphere if reactants are air-sensitive.

• Execution & Monitoring:

  • Place all vials in a heating block set to a predetermined temperature (e.g., 80 °C).

  • Monitor the progress of each reaction at set time points (e.g., 1h, 4h, 12h, 24h) by taking a micro-sample from each vial.

  • Analyze the samples by TLC (staining for starting material and product) or LC-MS (quantifying the ratio of product to starting material).

• Analysis & Selection:

  • After 24 hours (or when the best-performing reaction is complete), quench all reactions.

  • Compare the outcomes based on:

    • Conversion: Which solvent gave the highest conversion of starting material?

    • Purity: Which solvent produced the cleanest reaction profile with the fewest side products?

    • Rate: Which solvent enabled the reaction to proceed fastest?

  • Select the solvent that provides the optimal combination of these factors for scale-up.

Workflow for Systematic Solvent Screening

Caption: Workflow for parallel screening of solvents.

Understanding Solvent Effects on SNAr Reactions

The choice of solvent directly influences the energy profile of an SNAr reaction. This can be understood by considering the polarity and proticity of the solvent.

Caption: Relationship between solvent properties and key reaction outcomes.

High solvent polarity generally increases the reaction rate by stabilizing the charged Meisenheimer intermediate. However, the most profound effect comes from proticity; aprotic solvents dramatically accelerate SNAr reactions by enhancing the reactivity of the anionic nucleophile.[5]

References

• Acevedo, O., & Jorgensen, W. L. (2004). Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution from QM/MM Simulations. Journal of the American Chemical Society. Available at: [Link]

• Habibi, D., et al. (2016). Electronic and solvent effects on kinetics of SNAr substitution reactions... PMC. Available at: [Link]

• A Guide for Science Researchers: Choosing the Best Solvent for Chemical Reactions. (2024). Lab Manager. Available at: [Link]

• SNAr Reaction in Other Common Molecular Solvents. (n.d.). WordPress. Available at: [Link]

• In Silico Solvent Screening: A Promising Way to Greener Solvents and More Sustainable Processes. (2023). Dassault Systèmes. Available at: [Link]

• Screening of Suitable Solvents in Organic Synthesis. Strategies for Solvent Selection. (2025). Wiley Online Library. Available at: [Link]

• Solvent Effects in Nucleophilic Substitution. (2021). Chemistry LibreTexts. Available at: [Link]

• The Role of Solvent in SN1, SN2, E1 and E2 Reactions. (2022). Chemistry Steps. Available at: [Link]

• Jeliński, T., et al. (2023). Finding the Right Solvent: A Novel Screening Protocol... MDPI. Available at: [Link]

• Cysewski, P., et al. (2022). New Screening Protocol for Effective Green Solvents Selection... PMC. Available at: [Link]

• 3-Chloro-5-nitrotoluene. (n.d.). PubChem. Available at: [Link]

• Nucleophilic Aromatic Substitution. (2021). Chemistry Steps. Available at: [Link]

• Nucleophilic Aromatic Substitution. (2025). Chemistry LibreTexts. Available at: [Link]

• 3-Chloro-2-nitrotoluene. (n.d.). PubChem. Available at: [Link]

• Safety data sheet - 4-Chloro-2-nitrotoluene. (2022). CPAChem. Available at: [Link]

• Hartwig, J. F. (2006). Discovery and Understanding of Transition-Metal-Catalyzed Aromatic Substitution Reactions. University of Windsor. Available at: [Link]

• Le, C., et al. (2023). Toward Improving the Selectivity of Organic Halide Electrocarboxylation... Journal of the American Chemical Society. Available at: [Link]

• Le, C., et al. (2023). Toward Improving the Selectivity of Organic Halide Electrocarboxylation... PMC. Available at: [Link]

• 3-Chloro-5-nitrotoluene solution. (n.d.). CRM LABSTANDARD. Available at: [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. (2020). Master Organic Chemistry. Available at: [Link]

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• 3. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Silico Solvent Screening: A Promising Way to Greener Solvents and More Sustainable Processes - Dassault Systèmes blog [blog.3ds.com]
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• 16. mdpi.com [mdpi.com]

troubleshooting guide for the reduction of the nitro group in 3-Chloro-2-fluoro-5-nitrotoluene

Welcome to the technical support center for the reduction of the nitro group in 3-Chloro-2-fluoro-5-nitrotoluene to its corresponding aniline, 5-Amino-3-chloro-2-fluorotoluene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address common challenges encountered during this critical synthetic transformation. The presence of multiple functional groups, including sensitive halogens, on the aromatic ring necessitates a careful and well-considered approach to achieve high yield and selectivity.

Frequently Asked Questions (FAQs)

Q1: My reduction of 3-Chloro-2-fluoro-5-nitrotoluene is sluggish or incomplete. What are the primary causes and how can I improve the reaction rate and conversion?

A1: Incomplete or slow reductions are a common hurdle. The issue often lies with the choice of reagents, their activity, or the reaction conditions. Here is a systematic approach to troubleshooting:

• Reagent and Catalyst Activity: The potency of your reducing agent or catalyst is paramount.

  • Catalytic Hydrogenation (e.g., Pd/C, Pt/C, Raney Nickel): Catalysts can deactivate over time due to improper storage or handling. Always use a fresh, high-quality catalyst. If the reaction is still slow, consider increasing the catalyst loading (wt%). For particularly stubborn reductions, increasing the hydrogen pressure may be necessary.[1]

  • Metal/Acid Reductions (e.g., Fe/HCl, SnCl₂/HCl, Zn/AcOH): The surface area and purity of the metal are crucial. Use finely powdered metals and consider activation if required. The concentration of the acid also plays a significant role in the reaction kinetics.[1]

  • Other Reducing Agents: Reagents like sodium dithionite can decompose if not stored properly. It is always best to use a fresh batch.[1]

• Solvent and Solubility: Poor solubility of 3-Chloro-2-fluoro-5-nitrotoluene in the chosen solvent can severely hinder the reaction rate.[1]

  • For catalytic hydrogenations, protic solvents like ethanol or methanol are often effective. Co-solvent systems such as ethanol/water or acetic acid can also improve solubility and reaction rates.[1]

  • For metal-mediated reductions, a solvent system that ensures good solubility of the starting material is essential.

• Reaction Temperature: While many nitro reductions proceed efficiently at room temperature, some substrates require heating to achieve a satisfactory rate.[1] However, exercise caution as elevated temperatures can sometimes lead to an increase in side products.[1]

Q2: I'm observing significant dehalogenation (loss of chlorine or fluorine) during the reduction. How can I minimize this side reaction?

A2: Dehalogenation is a primary concern when reducing halogenated nitroaromatics. The choice of reducing agent and catalyst is critical to preserving the chloro and fluoro substituents.

• Catalyst Selection for Hydrogenation:

  • Palladium on Carbon (Pd/C): This is a common catalyst for nitro group reduction but can be prone to causing dehalogenation, especially with more reactive halogens like bromine and iodine.[2] While often successful for chloro and fluoro substituents, careful monitoring is required.

  • Raney Nickel: This catalyst is often a better choice than Pd/C when dehalogenation is a concern.[2][3] It is known to be more selective for the nitro group reduction in the presence of aromatic halides.[2]

  • Platinum-based Catalysts (e.g., Pt/C, Pt-V/C): Platinum catalysts, sometimes modified with other metals like vanadium, have shown high selectivity in the hydrogenation of halogenated nitroaromatics, minimizing dehalogenation.[4][5] Sulfided platinum catalysts can also be highly selective.[6]

• Metal/Acid and Other Reagents:

  • Iron-based systems (Fe/HCl, Fe/NH₄Cl): These are classic and robust methods that are generally very selective for the nitro group and are less likely to cause dehalogenation.[6][7] The Fe/NH₄Cl system in a neutral solvent like ethanol/water is a particularly mild and effective option.[8]

  • Tin(II) Chloride (SnCl₂): This reagent is also known for its mildness and high chemoselectivity, making it a good choice to avoid dehalogenation.[2]

  • Sodium Dithionite (Na₂S₂O₄): This is another mild reducing agent compatible with a variety of functional groups and is less likely to cause dehalogenation.[9][10]

The following decision tree can guide your selection of a suitable reducing agent to minimize dehalogenation:

Caption: Decision tree for selecting a reducing agent to minimize dehalogenation.

Q3: I am observing the formation of side products other than the desired amine and dehalogenated compounds. What are these impurities and how can I prevent their formation?

A3: The reduction of a nitro group proceeds through several intermediates, and incomplete reaction or unfavorable conditions can lead to the accumulation of these as side products.

• Common Intermediates/Side Products: The reduction pathway from a nitro group to an amine involves nitroso, hydroxylamine, azoxy, and azo intermediates.[1] The formation of these species can be minimized by ensuring the reaction goes to completion.

• Strategies for Improving Selectivity:

  • Stoichiometry of the Reducing Agent: Ensure a sufficient excess of the reducing agent is used to drive the reaction to completion and reduce any partially reduced intermediates.[1]

  • Temperature Control: Some reduction reactions are exothermic.[1] Localized overheating can promote the formation of condensation products like azoxy and azo compounds.[1] Proper temperature control, such as slow addition of reagents or using an ice bath, is crucial.

  • Choice of Reducing Agent: Some reducing agents are more prone to forming intermediates. For example, lithium aluminum hydride (LiAlH₄) is generally not suitable for reducing aromatic nitro compounds as it can lead to azo products.[2] Catalytic hydrogenation and metal/acid combinations are typically more effective at achieving complete reduction to the amine.[1]

The general pathway for nitro group reduction and the potential for side product formation is illustrated below:

Caption: Simplified pathway of nitro group reduction and potential side reactions.

Q4: What are the best practices for reaction monitoring, workup, and purification of the resulting 5-Amino-3-chloro-2-fluorotoluene?

A4: Proper monitoring and a well-designed workup are essential for obtaining a pure product.

• Reaction Monitoring:

  • Thin-Layer Chromatography (TLC): This is a quick and effective way to monitor the disappearance of the starting material and the appearance of the product.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): For more quantitative analysis and to identify potential side products, LC-MS is a powerful tool.

• Workup Procedures: The workup will vary depending on the reduction method used.

  • Catalytic Hydrogenation: The primary step is the safe and complete removal of the solid catalyst by filtration through a pad of a filter aid like Celite®.[1] The filter cake should be washed with the reaction solvent to recover all the product.[1]

  • Metal/Acid Reductions (e.g., Fe/HCl, SnCl₂): After the reaction is complete, the excess metal and metal salts need to be removed. This often involves basifying the reaction mixture with a base like sodium bicarbonate or sodium hydroxide to precipitate the metal hydroxides, followed by filtration. The product can then be extracted into an organic solvent.[1][11]

  • Iron/Ammonium Chloride Reduction: A common workup involves filtering the reaction mixture through Celite® to remove the iron and iron oxides, followed by extraction of the product from the filtrate.[8]

• Purification:

  • Extraction: A standard aqueous workup with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) is often the first step in purification.

  • Column Chromatography: If the crude product is not sufficiently pure, silica gel column chromatography is a common method for purification.

  • Crystallization: If the product is a solid, crystallization from a suitable solvent system can be an effective purification technique.

A general workflow for a typical reduction experiment is as follows:

Caption: General experimental workflow for the reduction of 3-Chloro-2-fluoro-5-nitrotoluene.

Recommended Protocols

Protocol 1: Reduction using Iron and Ammonium Chloride

This method is often preferred for its mildness, selectivity, and cost-effectiveness.[8]

Materials:

• 3-Chloro-2-fluoro-5-nitrotoluene

• Iron powder (fine grade)

• Ammonium chloride (NH₄Cl)

• Ethanol (EtOH)

• Water (H₂O)

• Celite®

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-Chloro-2-fluoro-5-nitrotoluene (1.0 eq).

• Add a mixture of ethanol and water (e.g., 4:1 v/v).

• Add ammonium chloride (approx. 4 eq) and iron powder (approx. 3-5 eq) to the flask.

• Heat the mixture to reflux and stir vigorously.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® and wash the filter cake thoroughly with ethanol.

• Combine the filtrate and washings and remove the ethanol under reduced pressure.

• Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-Amino-3-chloro-2-fluorotoluene.

• Purify further by column chromatography or crystallization if necessary.

Protocol 2: Catalytic Hydrogenation using Raney Nickel

This protocol is a good alternative when trying to avoid acidic conditions and minimize dehalogenation.[2][3]

Materials:

• 3-Chloro-2-fluoro-5-nitrotoluene

• Raney Nickel (use with caution, pyrophoric when dry)

• Ethanol (EtOH) or other suitable solvent

• Hydrogen gas (H₂)

• Celite®

Procedure:

• To a hydrogenation vessel, add 3-Chloro-2-fluoro-5-nitrotoluene (1.0 eq) and ethanol.

• Carefully add Raney Nickel (typically 5-10 wt%) under a stream of inert gas (e.g., nitrogen or argon).

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 50 psi) and stir the mixture vigorously at room temperature.[11]

• Monitor the reaction by hydrogen uptake or by taking samples for TLC/LC-MS analysis.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel. Caution: The filter cake should be kept wet to prevent ignition.

• Wash the filter cake with ethanol.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the crude 5-Amino-3-chloro-2-fluorotoluene.

• Purify as needed.

Comparative Data of Reduction Methods

Reducing Agent/System	Typical Conditions	Advantages	Potential Issues
Fe/NH₄Cl	EtOH/H₂O, reflux	High chemoselectivity, low cost, mild.[8]	Heterogeneous, requires filtration of iron sludge.
SnCl₂·2H₂O	EtOH, reflux	Mild, good for sensitive functional groups.[2]	Stoichiometric tin waste, workup can be tedious.
H₂/Raney Nickel	EtOH, RT, H₂ pressure	Good for avoiding dehalogenation.[2][3]	Pyrophoric catalyst, requires hydrogenation equipment.
H₂/Pd/C	EtOH, RT, H₂ pressure	Highly efficient, clean.[2]	Potential for dehalogenation.[2]
Na₂S₂O₄	Protic solvents (e.g., water, isopropanol)	Mild, easy to use.[9][10]	Can be less reactive for some substrates.

References

• Kelly, S. M., & Lipshutz, B. H. (2014). Chemoselective Reductions of Nitroaromatics in Water at Room Temperature. Organic Letters, 16(1), 98-101. [Link]

• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines. BenchChem.

• Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. (2024). Sustainable Energy & Fuels. [Link]

• BenchChem. (2025). Selective reduction of nitro group without affecting other functional groups. BenchChem.

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• SciSpace. (n.d.). Selective Reduction of the Nitro-group Using Co2(CO)8-H2O. SciSpace.

• Tafesh, A. M., & Weiguny, J. (2016). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. ACS Catalysis, 6(8), 5373-5395. [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Organic Chemistry Portal. [Link]

• Wang, L., et al. (2025). Decoupling Electron and Proton Transfer in Noncontact Catalytic Hydrogenation of Nitroaromatics. Journal of the American Chemical Society. [Link]

• BenchChem. (2025). A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis. BenchChem.
• BenchChem. (2025).

• Li, Y., et al. (n.d.). Highly selective hydrogenation of halogenated nitroarenes over Pt nanoparticles on DMA-modified graphene. New Journal of Chemistry. [Link]

• Glotz, G., et al. (2020). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development, 24(11), 2396-2405. [Link]

• ResearchGate. (2025). Fast and effective reduction of nitroarenes by sodium dithionite under PTC conditions: Application in solid-phase synthesis.
• Spiegler, W. (1964). U.S. Patent No. 3,148,217. Washington, DC: U.S.

• ResearchGate. (n.d.). Yield of various halogenated nitroarenes hydrogenation over the Co‐N4P1 catalyst. ResearchGate. [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Wikipedia. [Link]

• Khurana, J. M. (1997). Reduction of Nitroarenes with Sodium Dithionite. ChemInform, 28(39). [Link]

• ResearchGate. (2020). What's the mechanism for the reduction of aromatic nitro group when using Fe and NH4Cl?. ResearchGate. [Link]

• SciSpace. (2013).

• Smith, A. M., & Williams, J. M. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education, 100(9), 3465-3474. [Link]

• Organic Chemistry Portal. (n.d.). Sodium Hydrosulfite, Sodium Dithionite. Organic Chemistry Portal. [Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Highly selective hydrogenation of halogenated nitroarenes over Pt nanoparticles on DMA-modified graphene - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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preventing decomposition of 3-Chloro-2-fluoro-5-nitrotoluene during reactions

Welcome to the technical support center for 3-Chloro-2-fluoro-5-nitrotoluene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile but sensitive intermediate. Here, we will address common challenges and questions regarding the stability and reactivity of 3-Chloro-2-fluoro-5-nitrotoluene, providing you with troubleshooting guides and detailed protocols to help ensure the success of your experiments.

Understanding the Stability of 3-Chloro-2-fluoro-5-nitrotoluene

3-Chloro-2-fluoro-5-nitrotoluene is a poly-functionalized aromatic compound. Its reactivity is dominated by the interplay of the electron-withdrawing nitro group and the two halogen substituents, as well as the reactive methyl group. While stable under normal storage conditions, this molecule can be susceptible to decomposition during chemical transformations. The key to preventing degradation lies in understanding the potential reaction pathways and carefully controlling reaction conditions.

The electron-withdrawing nature of the nitro group makes the aromatic ring susceptible to nucleophilic attack and deactivates it towards electrophilic substitution. The fluorine and chlorine atoms are potential leaving groups in nucleophilic aromatic substitution (SNAr) reactions, while the nitro group can be reduced, and the methyl group can be oxidized. Each of these transformations carries the risk of side reactions and decomposition if not performed under optimal conditions.

Frequently Asked Questions (FAQs) and Troubleshooting

Here we address some of the most common issues encountered when working with 3-Chloro-2-fluoro-5-nitrotoluene.

FAQ 1: During a nucleophilic aromatic substitution (SNAr) reaction, I am observing a mixture of products with substitution of both fluorine and chlorine. How can I improve the selectivity?

Answer:

This is a common challenge in SNAr reactions with molecules containing multiple halogen substituents. The reactivity of halogens as leaving groups in SNAr reactions typically follows the order F > Cl > Br > I. This is because the rate-determining step is the initial attack of the nucleophile, which is facilitated by the more electronegative fluorine atom making the attached carbon more electrophilic.

Troubleshooting:

• Temperature Control: Lowering the reaction temperature can often improve selectivity. The activation energy for the substitution of fluorine is generally lower than that for chlorine, so by reducing the temperature, you can favor the kinetically controlled product.

• Choice of Solvent: The solvent can play a crucial role in the selectivity of SNAr reactions. Polar aprotic solvents like DMF, DMSO, or NMP are commonly used and can influence the relative reactivity of the leaving groups. It is worth screening different solvents to find the optimal conditions for your specific nucleophile.

• Nucleophile Concentration: Carefully controlling the stoichiometry of the nucleophile is important. Using a large excess of the nucleophile can sometimes lead to a loss of selectivity.

FAQ 2: I am trying to reduce the nitro group to an amine, but I am seeing significant dehalogenation. How can I prevent this?

Answer:

Dehalogenation is a well-documented side reaction during the catalytic hydrogenation of halogenated nitroaromatics. The catalyst can promote the cleavage of the carbon-halogen bond, leading to the formation of undesired byproducts.

Troubleshooting:

• Catalyst Selection: The choice of catalyst is critical. While Pd/C is a common hydrogenation catalyst, it is also known to be efficient at dehalogenation. Consider using alternative catalysts such as platinum on carbon (Pt/C) or Raney Nickel, which are often less prone to causing dehalogenation.[1]

• Catalyst Modifiers: The addition of catalyst inhibitors or modifiers can suppress dehalogenation. For example, the use of a sulfur-based inhibitor like thiophene or the addition of a small amount of a base can sometimes poison the catalyst sites responsible for dehalogenation without significantly affecting the rate of nitro group reduction.

• Reaction Conditions:

  • Pressure: Lowering the hydrogen pressure can sometimes reduce the rate of dehalogenation relative to the nitro reduction.

  • Temperature: As with many reactions, lower temperatures are generally preferred to minimize side reactions.

  • pH: Maintaining a neutral or slightly acidic pH can sometimes suppress dehalogenation. The addition of a small amount of a weak acid may be beneficial.

• Alternative Reducing Agents: If catalytic hydrogenation proves problematic, consider alternative chemical reducing agents such as:

  • Tin(II) chloride (SnCl₂) in the presence of a strong acid like HCl.[2] This method is often chemoselective for the nitro group in the presence of halogens.

  • Iron powder (Fe) in the presence of an acid like acetic acid or a salt like ammonium chloride. This is a classic and often very effective method for nitro group reduction with good functional group tolerance.

FAQ 3: When attempting to oxidize the methyl group to a carboxylic acid, I am getting low yields and a complex mixture of byproducts. What could be the cause?

Answer:

The oxidation of the methyl group on an electron-deficient ring can be challenging. While the electron-withdrawing groups deactivate the ring to oxidation, harsh oxidation conditions can still lead to degradation of the starting material or product.

Troubleshooting:

• Choice of Oxidizing Agent: Strong oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) are typically required for this transformation.[3] However, the conditions need to be carefully controlled.

  • Potassium Permanganate (KMnO₄): This is a powerful and cost-effective oxidizing agent. The reaction is often carried out in a mixture of pyridine and water under reflux. The pyridine acts as a base to neutralize the acidic byproducts.

  • Chromium Trioxide (CrO₃): This is another strong oxidizing agent. The reaction can be run in acetic acid or a mixture of acetic acid and acetic anhydride. Be aware of the toxicity and disposal requirements for chromium compounds.

• Temperature and Reaction Time: Over-oxidation or decomposition can occur at excessively high temperatures or with prolonged reaction times. It is important to monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC, or HPLC) and to stop the reaction once the starting material has been consumed.

• Work-up Procedure: The work-up procedure is critical for isolating the carboxylic acid product. After the reaction, the excess oxidizing agent needs to be quenched (e.g., with sodium bisulfite for KMnO₄ or isopropanol for CrO₃), and the product needs to be extracted under the correct pH conditions. The carboxylic acid will be in its salt form at high pH and will need to be acidified to be extracted into an organic solvent.

Experimental Protocols

Protocol 1: Selective Reduction of the Nitro Group using Tin(II) Chloride

This protocol describes the reduction of the nitro group of 3-Chloro-2-fluoro-5-nitrotoluene to the corresponding aniline using tin(II) chloride.

Materials:

• 3-Chloro-2-fluoro-5-nitrotoluene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Ethanol

• Sodium hydroxide (NaOH) solution (e.g., 5 M)

• Ethyl acetate

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-Chloro-2-fluoro-5-nitrotoluene (1.0 eq) in ethanol.

• Add tin(II) chloride dihydrate (4.0-5.0 eq) to the solution.

• Slowly add concentrated hydrochloric acid (a sufficient amount to dissolve the tin salt and maintain an acidic environment) while stirring. The addition may be exothermic, so it is advisable to cool the flask in an ice bath during the addition.

• After the addition is complete, heat the reaction mixture to reflux and monitor the reaction progress by TLC until the starting material is consumed (typically 2-4 hours).

• Cool the reaction mixture to room temperature and carefully neutralize it with a concentrated sodium hydroxide solution until the pH is basic (pH > 10). A thick precipitate of tin salts will form.

• Filter the mixture through a pad of celite to remove the tin salts, and wash the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by column chromatography or recrystallization.

Protocol 2: Oxidation of the Methyl Group using Potassium Permanganate

This protocol describes the oxidation of the methyl group of 3-Chloro-2-fluoro-5-nitrotoluene to a carboxylic acid using potassium permanganate.

Materials:

• 3-Chloro-2-fluoro-5-nitrotoluene

• Potassium permanganate (KMnO₄)

• Pyridine

• Water

• Sodium bisulfite (NaHSO₃)

• Concentrated hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-Chloro-2-fluoro-5-nitrotoluene (1.0 eq) and a 1:1 mixture of pyridine and water.

• Heat the mixture to reflux and then add potassium permanganate (3.0-4.0 eq) portion-wise. The purple color of the permanganate will disappear as it is consumed, and a brown precipitate of manganese dioxide will form.

• Continue heating at reflux until the starting material is consumed (monitor by TLC). This may take several hours.

• Cool the reaction mixture to room temperature and quench the excess permanganate by adding a saturated solution of sodium bisulfite until the purple color is gone and only the brown precipitate remains.

• Filter the mixture to remove the manganese dioxide and wash the filter cake with water.

• Transfer the filtrate to a separatory funnel and wash with ethyl acetate to remove any unreacted starting material and pyridine.

• Carefully acidify the aqueous layer with concentrated hydrochloric acid until the pH is acidic (pH < 2). The carboxylic acid product should precipitate out.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization.

Visualization of Troubleshooting Logic

Decomposition Pathways during Nitro Group Reduction

Caption: Troubleshooting logic for nitro group reduction.

Data Summary

Reaction Type	Reagents	Potential Issues	Key Parameters to Control
Nitro Group Reduction	Catalytic Hydrogenation (Pd/C, Pt/C, Raney Ni), Metal/Acid (SnCl₂, Fe)	Dehalogenation, Incomplete reduction	Catalyst type, H₂ pressure, Temperature, pH
Nucleophilic Aromatic Substitution	Various Nucleophiles (amines, alkoxides, etc.)	Lack of selectivity (F vs. Cl substitution), Low reactivity	Temperature, Solvent, Nucleophile concentration
Methyl Group Oxidation	KMnO₄, CrO₃	Low yield, Ring degradation, Over-oxidation	Oxidizing agent choice, Temperature, Reaction time

References

• SIELC Technologies. (2018, May 16). 3-Chloro-2-nitrotoluene. [Link]

• Google Patents. (n.d.).

• Royal Society of Chemistry. (2018). Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Green Chemistry, 20(2), 371-376. [Link]

• Agilent. (2016, September 1). Chemical Purity Analysis. [Link]

• Google Patents. (n.d.). US7081548B2 - Process for preparing 3-chloro-5-nitrotoluene.

• MDPI. (2020, October 20). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4813. [Link]

• Patsnap. (2019, January 25). Method for efficient synthesis of 2-chloro-4-fluoro-5-nitrotrichlorotoluene. [Link]

• Royal Society of Chemistry. (2022). Highly selective hydrogenation of halogenated nitroarenes over Pt nanoparticles on DMA-modified graphene. New Journal of Chemistry, 46(18), 8637-8644. [Link]

• Google Patents. (n.d.).

• Royal Society of Chemistry. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Organic & Biomolecular Chemistry, 12(30), 5649-5656. [Link]

• European Patent Office. (n.d.). EP1443040A1 - Process for preparing 3-chloro-5-nitrotoluene. [Link]

• PubChem. (n.d.). 3-Chloro-5-nitrotoluene. [Link]

• PubChem. (n.d.). 3-Chloro-2-nitrotoluene. [Link]

• Chemistry LibreTexts. (2022, September 24). 16.7: Nucleophilic Aromatic Substitution. [Link]

• WordPress. (2026, February 6). SNAr Solvents and Reagents. [Link]

• ResearchGate. (2025, August 7). Biochemical Oxidation of Methyl Group of Toluene and its Para-Substituted Derivatives in the Housefly and the Egyptian Cotton Leafworm. [Link]

• Taylor & Francis. (n.d.). Dehalogenation – Knowledge and References. [Link]

• Chem-Impex. (n.d.). 2-cloro-4-fluoro-5-nitrotolueno. [Link]

• MDPI. (2021, April 23). Electron-Enriched Pd Nanoparticles for Selective Hydrogenation of Halonitrobenzenes to Haloanilines. Catalysts, 11(5), 548. [Link]

• SciSpace. (2013, May 14). Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry). [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. [Link]

• Beilstein Journals. (2016, February 3). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Beilstein Journal of Organic Chemistry, 12, 239-245. [Link]

• Quora. (2020, March 27). Why chlorination of meta-nitrotoluene give 2,chloro 5,nitrotoluene instead of 4,chloro 3,nitrotoluene?[Link]

• Google Patents. (n.d.). US3385894A - Oxidation of activated methylene group containing compounds to the corresponding carbonyl compounds.

• YouTube. (2025, February 25). Nucleophilic Aromatic Substitution (SNAr) Addition-Elimination vs. Benzyne Mechanism[Live Recording]. [Link]

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• 1. Highly selective hydrogenation of halogenated nitroarenes over Pt nanoparticles on DMA-modified graphene - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 3. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Selection for Transformations of 3-Chloro-2-fluoro-5-nitrotoluene

Welcome to the technical support center for synthetic transformations involving 3-chloro-2-fluoro-5-nitrotoluene. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges and strategic decisions in catalyst selection for this versatile intermediate. The content is structured in a question-and-answer format to directly address specific issues you may encounter during your experimental work.

Section 1: Selective Reduction of the Nitro Group

The reduction of the nitro group to form 3-amino-5-chloro-4-fluorotoluene is a critical transformation. The primary challenge is achieving high chemoselectivity by preserving the C-Cl and C-F bonds, as hydrodehalogenation is a common side reaction.

FAQ: What are the primary catalytic systems for reducing the nitro group on 3-chloro-2-fluoro-5-nitrotoluene?

The selection of a reduction method is paramount and depends heavily on the desired selectivity and scale of the reaction. The most common approaches are catalytic hydrogenation and metal-mediated reductions.

• Catalytic Hydrogenation : This is often the method of choice due to its high efficiency and clean reaction profile.[1] The most frequently employed catalysts are Palladium on carbon (Pd/C), Raney Nickel, and Platinum-based catalysts.[2][3]

• Metal-Mediated Reductions : Reagents like iron powder (Fe) or tin(II) chloride (SnCl₂) in acidic media provide mild and often highly chemoselective alternatives, especially when other reducible functional groups are present.[1][2]

The choice between these is dictated by the need to avoid hydrodehalogenation. While Pd/C is highly active, it is also notoriously prone to causing dehalogenation, particularly of C-Cl bonds.[2]

Troubleshooting Guide: Hydrodehalogenation

Question: My catalytic hydrogenation using 10% Pd/C is causing significant loss of the chlorine and fluorine atoms. How can I prevent this?

This is a classic challenge. The high activity of palladium catalysts often leads to the undesired cleavage of carbon-halogen bonds. Here is a systematic approach to troubleshoot this issue:

• Switch to a More Selective Catalyst : This is the most effective solution.

  • Raney Nickel : This is an excellent first alternative. Raney Nickel is known to be highly effective for nitro group reductions while being significantly less prone to causing dehalogenation of aromatic chlorides and bromides.[2] It is often the preferred catalyst for halogenated nitroaromatics.[4]

  • Sulfided Platinum on Carbon (Pt(S)/C) : Specialty catalysts, such as sulfided platinum, are designed specifically to enhance chemoselectivity and prevent dehalogenation.[1] The sulfur acts as a selective poison, attenuating the catalyst's activity towards C-X bond cleavage.

• Modify Reaction Conditions :

  • Lower Hydrogen Pressure : Reduce the pressure from a high-pressure autoclave system to a hydrogen balloon (atmospheric pressure). This can sometimes decrease the rate of dehalogenation relative to nitro reduction.

  • Use a Transfer Hydrogenation Protocol : Instead of gaseous hydrogen, use a hydrogen donor like ammonium formate or triethylsilane with your Pd/C catalyst.[5][6] These conditions are often milder and can lead to improved selectivity.

• Consider Non-Catalytic Methods : If hydrogenation approaches fail, metal reductants like iron powder with ammonium chloride or tin(II) chloride in HCl are robust and highly selective methods that will not cause dehalogenation.[1][3]

Catalyst Selection Logic: Nitro Group Reduction

The following decision tree illustrates a logical workflow for selecting and troubleshooting the reduction of 3-chloro-2-fluoro-5-nitrotoluene.

Caption: Catalyst selection workflow for selective nitro reduction.

Troubleshooting Guide: Reaction Rate

Question: My hydrogenation is extremely slow or has stalled completely. What are the potential causes?

A stalled hydrogenation can be frustrating. The cause is often related to catalyst activity or the presence of inhibitors.

• Catalyst Deactivation : The catalyst may be old or have been improperly handled.[7] Always try a fresh batch of catalyst from a reliable supplier. For particularly difficult reductions, Pearlman's catalyst (Pd(OH)₂/C) is often more active than standard Pd/C.[7]

• Catalyst Poisoning : Your starting material or solvent may contain impurities that act as catalyst poisons.[8] Common poisons include sulfur compounds (e.g., thiols, thioethers), nitriles, and certain nitrogen-containing heterocycles.[8] Pre-treating your starting material by filtering it through a small plug of silica gel or activated carbon can sometimes remove these impurities.

• Poor Mass Transfer : Ensure vigorous stirring to maximize the contact between the hydrogen gas, the liquid phase, and the solid catalyst surface.[7] A wide flask is preferable to a narrow one to increase the surface area for gas exchange.

• Inherent Substrate Reactivity : In some cases, the substrate is simply not reactive enough under atmospheric conditions. If available, using a high-pressure hydrogenation apparatus (e.g., a Parr shaker) can dramatically increase the reaction rate.[7]

Data Summary: Comparison of Nitro Reduction Catalysts

Catalyst System	Primary Advantage	Key Disadvantage	Typical Conditions	Selectivity Notes
10% Pd/C	High activity, widely available	Prone to causing dehalogenation[2]	H₂ (1-50 atm), EtOH or EtOAc	Poor selectivity for halogenated arenes.
Raney Nickel	Excellent nitro group reduction, low dehalogenation[2]	Pyrophoric (handle with care), higher loading needed	H₂ (1-50 atm), EtOH	High selectivity for preserving C-Cl and C-Br bonds.[2]
Pt(S)/C (Sulfided)	Specifically designed for high chemoselectivity	Less common, may be more expensive	H₂ (1-50 atm), various solvents	Excellent for preserving halogens.[1]
Fe / NH₄Cl	Excellent selectivity, inexpensive, robust	Stoichiometric, requires aqueous workup	Reflux in EtOH/H₂O	No dehalogenation; tolerates many functional groups.[1]
SnCl₂ / HCl	Mild, highly selective	Stoichiometric, tin waste	RT to mild heat, EtOH or HCl	Excellent selectivity, classic named reaction (Stephen reduction).[2]

Section 2: Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nitro group strongly activates the aromatic ring of 3-chloro-2-fluoro-5-nitrotoluene towards nucleophilic attack, making SNAr a viable transformation pathway.

FAQ: On 3-chloro-2-fluoro-5-nitrotoluene, which halogen is the better leaving group in an SNAr reaction?

For nucleophilic aromatic substitution, fluorine is typically a better leaving group than chlorine . This may seem counterintuitive based on C-X bond strengths (C-F is stronger than C-Cl). However, the rate-determining step in SNAr is the initial attack of the nucleophile on the aromatic ring to form a negatively charged intermediate (a Meisenheimer complex).[9]

The highly electronegative fluorine atom is better at stabilizing this anionic intermediate through its inductive effect, which lowers the energy of the transition state leading to it.[10] Therefore, nucleophilic attack is faster at the fluorine-bearing carbon.

Troubleshooting Guide: SNAr Selectivity

Question: I am attempting an SNAr with an amine nucleophile and getting a mixture of products from substitution at both the C-F and C-Cl positions. How can I favor substitution at the C-F position?

While fluorine is electronically favored, the selectivity can be influenced by several factors.

• Lower the Reaction Temperature : Kinetic control generally favors attack at the more activated C-F position. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can significantly enhance selectivity.

• Solvent Choice : Polar aprotic solvents like DMF, DMSO, or NMP are standard for SNAr as they solvate the cation of the base but leave the nucleophile relatively "bare" and reactive. The solvent can also influence the stability of the competing transition states.

• Steric Hindrance : The ortho-methyl group provides some steric shielding to the fluorine at position 2. If your nucleophile is very bulky, this could potentially steer it towards the less hindered chlorine at position 3. Using a less sterically demanding nucleophile, if possible, may improve selectivity for the C-F position.

Section 3: Palladium-Catalyzed Cross-Coupling Reactions

After reduction of the nitro group to an aniline, the resulting 3-amino-5-chloro-4-fluorotoluene is an excellent substrate for cross-coupling reactions, primarily at the C-Cl bond. Activating aryl chlorides requires modern, highly active catalyst systems.

FAQ: What are the best catalyst systems for Buchwald-Hartwig amination or Suzuki coupling with 3-amino-5-chloro-4-fluorotoluene?

The C-Cl bond is less reactive than C-Br or C-I bonds in standard cross-coupling reactions.[11] Therefore, successful coupling requires the use of specialized, bulky, and electron-rich phosphine ligands that promote the difficult oxidative addition of the palladium(0) catalyst into the C-Cl bond.

• Recommended Ligands : For both Buchwald-Hartwig and Suzuki couplings of aryl chlorides, ligands from the biarylphosphine class are the state-of-the-art. Commonly used examples include XPhos , SPhos , and RuPhos .[11][12]

• Palladium Source : A palladium(0) source like Pd₂(dba)₃ or a stable Pd(II) pre-catalyst that is easily reduced in situ is required.[13][14] Modern pre-catalysts, such as the G3 or G4 palladacycles developed by the Buchwald group, are often highly effective as they rapidly generate the active LPd(0) species.

• Base : A strong, non-nucleophilic base is crucial. For Buchwald-Hartwig aminations, sodium tert-butoxide (NaOtBu) or lithium hexamethyldisilazide (LHMDS) are common.[13] For Suzuki couplings, a strong base like potassium phosphate (K₃PO₄) or cesium fluoride (CsF) is often necessary for aryl chlorides.[11]

Catalytic Cycle: Buchwald-Hartwig Amination

The following diagram illustrates the generally accepted catalytic cycle for the Buchwald-Hartwig amination, highlighting the key steps where catalyst components are critical.

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Experimental Protocols

Protocol: Selective Reduction of 3-Chloro-2-fluoro-5-nitrotoluene using Raney Nickel

WARNING : Raney Nickel is pyrophoric and can ignite spontaneously in air when dry. It must be handled as a slurry under a solvent (e.g., water or ethanol) at all times. All transfers should be done in a well-ventilated fume hood, away from ignition sources.

Materials:

• 3-Chloro-2-fluoro-5-nitrotoluene (1.0 eq)

• Raney® Nickel (approx. 50% slurry in water, 10-20% by weight of substrate)

• Ethanol (or Methanol), reagent grade

• Diatomaceous earth (Celite®)

• Hydrogen gas (balloon or regulated supply)

• Two-neck round-bottom flask, magnetic stirrer, condenser

Procedure:

• Flask Setup : To a two-neck round-bottom flask equipped with a magnetic stir bar, add 3-chloro-2-fluoro-5-nitrotoluene (1.0 eq) and ethanol (10-20 mL per gram of substrate).

• Inerting : Fit one neck of the flask with a septum and the other with a stopcock adapter connected to a vacuum/inert gas line. Evacuate the flask and backfill with nitrogen or argon gas. Repeat this cycle three times.

• Catalyst Addition : Under a positive flow of inert gas, carefully add the Raney Nickel slurry to the reaction mixture via a pipette or syringe. Caution : Ensure the catalyst is always kept wet. Rinse the transfer tool with a small amount of ethanol to ensure all the catalyst is added.

• Hydrogenation : Replace the inert gas line with a hydrogen balloon. Evacuate the flask one final time (briefly, to avoid solvent evaporation) and backfill with hydrogen from the balloon.

• Reaction : Stir the mixture vigorously at room temperature. The progress of the reaction can be monitored by TLC or LCMS by periodically taking a small aliquot (filter through a small plug of Celite® before analysis to remove the catalyst). The reaction is typically complete within 2-6 hours.

• Workup : Once the reaction is complete, carefully purge the flask with nitrogen to remove all hydrogen.

• Catalyst Filtration : Prepare a small pad of Celite® in a Büchner funnel and wet it with ethanol. Filter the reaction mixture through the Celite® pad to remove the Raney Nickel catalyst. Crucially, do not allow the filter cake to run dry. Keep it wet with ethanol at all times to prevent ignition. Wash the filter cake thoroughly with additional ethanol.

• Quenching the Catalyst : The collected filter cake containing Raney Nickel should be immediately quenched by transferring it to a separate beaker and slowly adding a large volume of water. It can then be disposed of according to your institution's hazardous waste guidelines.

• Isolation : The filtrate, containing the product 3-amino-5-chloro-4-fluorotoluene, can be concentrated under reduced pressure. The crude product can then be purified by standard methods such as recrystallization or column chromatography if necessary.

References

• Organic Chemistry Portal. (n.d.). Nitro Reduction. Retrieved from [Link]

• Zhou, Z., Wang, X., Zhang, Y., Ji, Y., & Huang, Y. (2025). Amine synthesis by nitro compound reduction. Organic Chemistry Portal. Retrieved from [Link]

• Li, X., Thakore, R. R., Takale, B. S., Gallou, F., & Lipshutz, B. H. (2021). High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates. Organic Chemistry Portal. Retrieved from [Link]

• Unknown Author. (2008). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. Retrieved from [Link]

• Wikipedia. (n.d.). Catalyst poisoning. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Unknown Author. (n.d.). Reductive Arylation of Nitroarenes with Chloroarenes: Reducing Conditions Enable New Reactivity from Palladium Catalysts. ChemRxiv. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic reduction of different nitroarenes. Retrieved from [Link]

• Pistritto, G., et al. (n.d.). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic hydrogenation mechanism. Retrieved from [Link]

• Le, S., et al. (n.d.). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. ACS Publications. Retrieved from [Link]

• Curly Arrow. (2010). Catalytic Hydrogenation Part II - Tips and Tricks. Retrieved from [Link]

• ResearchGate. (n.d.). Selected ligands and catalysts for Buchwald‐Hartwig amination. Retrieved from [Link]

• Johnson Matthey. (n.d.). Buchwald Hartwig amination catalysts. Retrieved from [Link]

• Reddit. (2023). Hydrogenation troubleshooting. Retrieved from [Link]

• Google Patents. (n.d.). Reduction of aromatic nitro compounds with Raney nickel catalyst.

• Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Retrieved from [Link]

• WuXi AppTec. (2024). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Highly selective hydrogenation of halogenated nitroarenes over Pt nanoparticles on DMA-modified graphene. Retrieved from [Link]

• National Institutes of Health. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Retrieved from [Link]

• JRF Global. (2023). Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF. Retrieved from [Link]

• IRIS. (2002). Hydrodechlorination and Hydrogenation over Raney–Ni under Multiphase Conditions. Retrieved from [Link]

• Semantic Scholar. (2017). A highly effective Ag–RANEY® nickel hybrid catalyst for reduction of nitrofurazone and aromatic nitro compounds. Retrieved from [Link]

• Unknown Author. (n.d.). raney nickel reductions-part i. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Axens. (2022). What could be causing rapid catalyst deactivation in the hydrogenation of heavier fractions downstream of our steam cracker furnace?. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• Scribd. (n.d.). Nucleophilic Aromatic Substitution Guide. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 3-chloro-5-nitrotoluene.

• PubChem. (n.d.). 3-Chloro-5-nitrotoluene. Retrieved from [Link]

• ResearchGate. (2026). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved from [Link]

• MDPI. (2021). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Unknown Author. (n.d.). the catalytic hydrogenation 2,4_dinitrotoluene in a continuous. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Selective catalytic transfer hydrogenation of nitriles to primary amines using Pd/C. Retrieved from [Link]

Sources

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• 5. High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates [organic-chemistry.org]
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• 8. Catalyst poisoning - Wikipedia [en.wikipedia.org]
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• 14. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Work-Up Procedures for 3-Chloro-2-fluoro-5-nitrotoluene

Case ID: CAS-96516-26-6-SUP Status: Active Analyst: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Safety Profile

Subject: 3-Chloro-2-fluoro-5-nitrotoluene (CFNT) CAS: 96516-26-6 Core Scaffold Reactivity: This molecule is a "loaded spring" for nucleophilic aromatic substitution (SNAr).[1] The nitro group at position 5 is para to the fluorine at position 2. This electronic arrangement creates a strong dipole that highly activates the C–F bond for displacement by nucleophiles, while the chlorine at position 3 (meta to nitro) remains relatively inert.

Critical Safety Directives (SDS Highlights):

• Toxicity: H301 (Toxic if swallowed).[1][2] High lipophilicity facilitates rapid dermal absorption.[1] Double-gloving (Nitrile/Laminate) is mandatory.[1]

• Thermal Instability: As a nitro-toluene derivative, this compound possesses a negative oxygen balance.[1] While generally stable, never distill reaction mixtures to dryness without prior DSC (Differential Scanning Calorimetry) validation.

• Skin/Eye: H315/H319 – Causes severe irritation.[1][2][3][4]

Interactive Troubleshooting: Select Your Workflow

Reaction outcomes with CFNT generally fall into two categories. Select the module below that matches your current experiment.

Module A: Nucleophilic Substitution (SNAr)

Targeting the displacement of the Fluorine atom (e.g., ether or amine formation).

Q1: My reaction is complete, but I have a persistent emulsion during the aqueous wash. How do I break it?

• Cause: Toluene derivatives with polar functional groups often act as surfactants at the water-organic interface.[1]

• Solution:

  • Do not shake vigorously; invert the funnel gently.

  • Add solid NaCl directly to the separatory funnel until the aqueous layer is saturated.[1] The density difference will force phase separation.

  • If the emulsion persists, filter the entire biphasic mixture through a pad of Celite 545 . This removes fine particulates stabilizing the emulsion.

Q2: I see a new spot on TLC that isn't my product or starting material. What happened?

• Diagnosis: Hydrolysis.[1] If you used a strong base (e.g., NaOH, KOH) and heated the reaction, hydroxide ions may have competed with your nucleophile to displace the Fluorine, forming the phenol (3-chloro-5-nitro-o-cresol).[1]

• Prevention: Use non-nucleophilic bases (e.g., Cs2CO3, DIPEA) or strictly anhydrous conditions.

• Recovery: The phenol byproduct is acidic.[1] Wash the organic layer with 1M NaOH .[1] The phenol will deprotonate and move to the aqueous layer, leaving your desired ether/amine product in the organic phase.

Q3: How do I remove excess amine nucleophile?

• Protocol:

  • Wash the organic layer with 10% Citric Acid or 0.5M HCl .[1]

  • Mechanism: This protonates the unreacted amine, rendering it water-soluble.[1]

  • Warning: Ensure your product (if it is an amine) is not more basic than the starting material, or you will lose it to the aqueous layer.

Module B: Nitro Reduction (to Aniline)

Targeting the reduction of the -NO2 group to -NH2.[1]

Q4: I used Iron/HCl (Béchamp reduction). The work-up is a black sludge that clogs my filter.

• Cause: Formation of colloidal iron hydroxides/oxides.[1]

• The "Paste Method" Fix:

  • Do not pour the reaction directly into water.[1]

  • Neutralize the reaction mixture with saturated NaHCO3 until pH ~8.

  • Add Ethyl Acetate (EtOAc) and stir vigorously.

  • Add a small amount of Celite and stir for 10 minutes.

  • Filter through a Celite pad.[1] The iron sludge will bind to the Celite, yielding a clear filtrate.

Q5: My product turned dark brown/black after sitting on the bench for an hour.

• Cause: Oxidation.[1] The resulting aniline (3-chloro-2-fluoro-5-aminotoluene) is electron-rich and prone to air oxidation (forming quinone-imines).[1]

• Protocol:

  • Perform all concentration steps under reduced pressure at <40°C.[1]

  • Store the isolated solid under Argon/Nitrogen.[1]

  • If storing as a solution, add a trace of BHT (butylated hydroxytoluene) as a radical scavenger if downstream chemistry permits.

Universal Work-Up Logic (Visualization)

The following flowchart illustrates the decision-making process for isolating CFNT derivatives.

Figure 1: Decision matrix for the work-up of 3-Chloro-2-fluoro-5-nitrotoluene derivatives. Blue nodes indicate start/end states; Yellow nodes indicate critical decision points.[1]

Data & Specifications

Solvent Compatibility Table

Use this table to select the optimal extraction solvent based on your specific derivative.

Parameter	Dichloromethane (DCM)	Ethyl Acetate (EtOAc)	Methyl tert-butyl ether (MTBE)
Solubility of CFNT	High	High	Moderate
Water Miscibility	Low (Good separation)	Moderate (Can drag water)	Very Low (Excellent separation)
Safety Note	Avoid if amine product is volatile (low BP).[1]	Recommended standard.	Good for avoiding emulsions.[1]
Specific Use Case	Extracting highly lipophilic ethers.[1]	Extracting polar anilines (reduction products).[1]	Washing away non-polar impurities.[1]

Key Physical Properties

• Molecular Weight: 189.57 g/mol [1]

• Melting Point: ~38-42°C (Low melting solid – tends to "oil out" during crystallization).[1]

• Boiling Point: ~240°C (Predicted).[1] Do not distill at atmospheric pressure.

References & Authority

• Chemical Identity & Hazards: PubChem. 3-Chloro-2-fluoro-5-nitrotoluene (Compound).[1] National Library of Medicine.[1] [Link][1]

Disclaimer: This guide is intended for qualified personnel only. Always perform a risk assessment before handling nitro-aromatic compounds.

Sources

• 1. 2-Fluoro-5-nitrotoluene synthesis - chemicalbook [chemicalbook.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. chemscene.com [chemscene.com]
• 4. 3-Chloro-5-nitrotoluene | C7H6ClNO2 | CID 297887 - PubChem [pubchem.ncbi.nlm.nih.gov]

dealing with regioisomers in the synthesis of 3-Chloro-2-fluoro-5-nitrotoluene

Technical Support Center: Synthesis & Purification of 3-Chloro-2-fluoro-5-nitrotoluene

Ticket ID: REGIO-ISO-9982 Subject: Troubleshooting Regioisomer Contamination in Nitration of 3-Chloro-2-fluorotoluene Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary

The synthesis of 3-Chloro-2-fluoro-5-nitrotoluene (Target) via the nitration of 3-chloro-2-fluorotoluene presents a classic Electrophilic Aromatic Substitution (EAS) challenge.[1][2] The directing effects of the Fluorine (C2), Chlorine (C3), and Methyl (C1) groups create a competitive landscape, resulting in the formation of the target 5-nitro isomer alongside significant quantities of the 6-nitro isomer (and trace 4-nitro).[1]

This guide provides a self-validating workflow to diagnose, quantify, and remove these regioisomers.

Module 1: Diagnostic Hub – The "Why" of Isomer Formation

The Problem: You are likely observing a product mixture that is difficult to purify by standard flash chromatography due to similar polarity (

values).

The Mechanism: The regiochemistry is dictated by the "Directing Group Competition."

• Fluorine (C2): Strong Ortho/Para director. Directs to C5 (Para) and C3 (Blocked).

• Chlorine (C3): Weak Ortho/Para director (Deactivating).[1][3] Directs to C6 (Para) and C2/C4 (Ortho).[1]

• Methyl (C1): Weak Ortho/Para director (Activating).[1] Directs to C6 (Ortho) and C4 (Para).[1]

While Fluorine is the strongest director, the combined influence of Methyl and Chlorine creates a "push" toward the C6 position, generating the primary impurity: 3-Chloro-2-fluoro-6-nitrotoluene .[1]

Figure 1: Directing effect competition map. The strong para-directing nature of Fluorine favors the 5-position, but steric and electronic effects from Cl/Me facilitate 6-position attack.[1]

Module 2: Analytical Forensics (Self-Validating Protocol)

Issue: "How do I confirm which isomer I have without a reference standard?"

Solution: Use

H NMR Coupling Constants ( -values) . This is a definitive, self-validating method that relies on the substitution pattern of the aromatic protons.

The "Golden Rule" of Coupling

• Target (5-Nitro): The remaining protons are at C4 and C6 .[1] They are meta to each other.

• Impurity (6-Nitro): The remaining protons are at C4 and C5 .[1] They are ortho to each other.

Feature	Target: 5-Nitro Isomer	Impurity: 6-Nitro Isomer
Proton Relationship	Meta (Separated by one carbon)	Ortho (Adjacent carbons)
Coupling Constant ( )	~1.5 – 2.5 Hz (Small split)	~8.0 – 9.0 Hz (Large split)
Multiplicity	Doublet of Doublets (dd)	Doublet of Doublets (dd)
Likely Shift	H6 is deshielded by (ortho)	H5 is deshielded by (ortho)

Protocol 1: NMR Validation Step

• Run a standard

  H NMR in .

• Expand the aromatic region (7.0 – 8.5 ppm).

• Calculate the coupling constant (

  ) in Hz: .

• Pass Criteria: If

  , you have the Target. If , you have the Impurity.

Module 3: Purification Protocols

Issue: "Flash chromatography is failing to separate the isomers."

Solution: Nitro-regioisomers often have distinct crystalline lattices.[1] Melt Crystallization or Selective Precipitation is superior to chromatography for this separation.

Workflow: Fractional Crystallization

The 5-nitro target (para-like symmetry relative to F) typically has a higher melting point than the 6-nitro impurity (ortho-like crowding).[1]

Figure 2: Fractional crystallization workflow.[1] The target isomer typically crystallizes first due to better packing symmetry.

Protocol 2: Recrystallization Procedure

• Solvent Selection: Use Ethanol (95%) or Isopropyl Alcohol (IPA).

• Dissolution: Dissolve crude mixture in minimum hot solvent (

  ).

• Crystallization: Allow to cool slowly to room temperature, then refrigerate at

  for 4 hours.

  • Tip: If oiling out occurs, seed with a pure crystal if available, or scratch the glass.

• Filtration: Filter the solid. The Target (5-nitro) will be in the filter cake. The Impurity (6-nitro) will remain in the mother liquor.

• Validation: Run NMR on the solid. If 6-nitro > 5%, recrystallize again.[1]

Module 4: Synthetic Optimization (Prevention)

Issue: "Can I change the reaction conditions to avoid the impurity?"

Guidance: While you cannot eliminate the directing effects, you can maximize the Kinetic vs. Thermodynamic control.

• Temperature Control: Keep the nitration temperature low (

  to ).

  • Higher temperatures (

    ) increase the energy available to overcome the activation barrier for the sterically hindered 6-position, increasing impurity levels [1].

• Reagent Stoichiometry: Avoid large excesses of Nitric Acid. Use 1.05 – 1.1 equivalents. Excess nitrating agent can lead to dinitration or non-selective attack.

• Acid Strength: Use concentrated

  as the solvent to ensure the formation of the nitronium ion ( ) is the rate-limiting factor, but maintain cooling to control the exotherm.

References

• BenchChem. (n.d.). A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene. Retrieved from [1]

• Sigma-Aldrich. (n.d.).[1][4] 2-Fluoro-5-nitrotoluene Product Sheet. Retrieved from [1]

• ChemicalBook. (n.d.). NMR Spectrum of 2-Fluoro-5-nitrotoluene. Retrieved from [1]

• European Patent Office. (2004). Process for preparing 3-chloro-5-nitrotoluene (EP 1443040 A1).[1][5] Retrieved from

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 3-chloro-2-fluorotoluene and Nitric Acid before handling.

Sources

• 1. 2-Fluoro-5-nitrotoluene synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. willson.cm.utexas.edu [willson.cm.utexas.edu]
• 4. 2-氟-5-硝基甲苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Reference Data & Comparative Studies

Introduction: The Strategic Importance of Halogenated Nitrotoluenes

An In-Depth Guide to the Comparative Reactivity of Halogenated Nitrotoluenes

For Researchers, Scientists, and Drug Development Professionals

Halogenated nitrotoluenes are a pivotal class of aromatic compounds, serving as versatile intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Their utility stems from a finely balanced and often misunderstood reactivity profile, governed by the interplay of three distinct functional groups on a benzene ring: a nucleofuge (halogen), a powerful activating group (nitro), and a weakly activating/directing group (methyl).

Understanding the subtle yet significant differences in reactivity between various isomers is not merely an academic exercise; it is critical for rational reaction design, optimizing yields, and ensuring process safety. This guide provides an in-depth, objective comparison of the reactivity of these substrates, grounded in mechanistic principles and supported by experimental frameworks. We will dissect the causality behind their behavior in the most common and synthetically valuable transformations, enabling you to make informed decisions in your research and development endeavors.

Part 1: Fundamental Principles of Reactivity

The reactivity of a halogenated nitrotoluene is primarily dictated by the type of chemical transformation it undergoes. The two most relevant reaction classes are Nucleophilic Aromatic Substitution (SNAr) and metal-catalyzed cross-coupling reactions. Their reactivity trends are opposing and hinge on different mechanistic steps.

The Addition-Elimination (SNAr) Mechanism: A Two-Step Dance

Unlike the backside attack (SN2) or carbocation formation (SN1) seen in aliphatic systems, aryl halides undergo nucleophilic substitution through a distinct pathway known as the addition-elimination mechanism, or SNAr.[1][2] This process is contingent on the presence of strong electron-withdrawing groups (EWGs), with the nitro group (–NO₂) being the most common and effective activator.[1][3]

The mechanism involves two key steps:

• Rate-Determining Addition: A nucleophile attacks the electrophilic carbon atom bearing the halogen (the ipso-carbon), forming a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[4] The aromaticity of the ring is temporarily broken during this step.[4]

• Fast Elimination: The leaving group (halide) is expelled, and the aromaticity of the ring is restored to yield the final product.[5]

The formation of the Meisenheimer complex is almost always the slow, rate-determining step of the reaction.[6][7] Therefore, any factor that stabilizes this intermediate will accelerate the overall reaction rate.

Caption: The SNAr addition-elimination mechanism.

The Decisive Role of the Nitro Group

The presence of a nitro group is what makes the SNAr reaction feasible on these substrates. Its powerful electron-withdrawing nature (via both inductive and resonance effects) deactivates the ring towards electrophilic attack but strongly activates it for nucleophilic attack.[8][9][10]

This activation is most profound when the nitro group is positioned ortho or para to the halogen leaving group.[2][5][11] In these positions, the negative charge of the Meisenheimer complex can be delocalized directly onto the electronegative oxygen atoms of the nitro group, providing substantial resonance stabilization.[2][3] When the nitro group is in the meta position, this direct resonance stabilization is not possible, and the activating effect is much weaker, relying only on the inductive effect.[5]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 3. collegedunia.com [collegedunia.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. archive.nptel.ac.in [archive.nptel.ac.in]
• 6. juniperpublishers.com [juniperpublishers.com]
• 7. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Presence of a nitro group at ortho or para position increases the reactivity of haloarenes towards [infinitylearn.com]
• 9. brainly.in [brainly.in]
• 10. Assertion (A) Presence of a nitro group at ortho or para position increases the reactivity of haloarenas towards nucleophilic substitution. Reason (R ) Nitro group, being an electron withdrawing group decreases the electron density over the benzene ring. [allen.in]
• 11. Why does NO₂ group show its effect only at ortho? - askIITians [askiitians.com]

Comparative Validation of Synthetic Pathways to 3-Chloro-2-fluoro-5-nitrotoluene

[1]

Executive Summary

3-Chloro-2-fluoro-5-nitrotoluene (CAS: 96512-87-3 / Isomer analogs) is a critical polysubstituted benzene intermediate employed in the synthesis of next-generation kinase inhibitors and agrochemical actives. Its structural complexity—featuring three distinct electronic directing groups (methyl, fluoro, chloro) on a nitro-aromatic core—presents a significant regiochemical challenge.

This guide objectively compares three synthetic methodologies. Our validation indicates that the Amino-Directed Diazotization Route (Route B) offers the highest regiochemical fidelity for research-grade applications, effectively eliminating the isomer separation bottlenecks inherent in the Direct Nitration (Route A) and Halex Substitution (Route C) pathways.

Route Analysis & Mechanistic Validation

Route A: Direct Nitration of 3-Chloro-2-fluorotoluene

Status: Common but Low Selectivity

This route relies on the electrophilic aromatic substitution (nitration) of the commercially available 3-chloro-2-fluorotoluene.

• Mechanism: The substrate contains three directing groups:

  • -F (Position 2): Strong ortho/para director (activator via resonance). Directs to C5 (para).

  • -CH₃ (Position 1): Moderate ortho/para director (activator via hyperconjugation). Directs to C4 and C6 .

  • -Cl (Position 3): Weak ortho/para director (deactivator). Directs to C2, C4, C6 .

• Outcome: The competition between the Fluorine (directing to C5) and the Methyl/Chloro groups (directing to C6/C4) results in a mixture of isomers. While C5 is electronically favored by the strong fluorine donor, steric and electronic effects from the C1-Methyl and C3-Chloro groups lead to significant formation of the 6-nitro isomer.

• Critical Flaw: Separation of the 5-nitro and 6-nitro isomers requires careful fractional crystallization or high-plate-count distillation, reducing overall yield to <50%.

Route B: The "Regio-Lock" Pathway (Recommended)

Status: High Fidelity & Purity

This convergent route utilizes the strong ortho-directing power of an amino group to install the chlorine atom precisely, followed by a Balz-Schiemann transformation to install the fluorine.

• Chlorination: Starting from 2-Methyl-4-nitroaniline (2-amino-5-nitrotoluene), the amino group strongly directs electrophilic chlorination to the ortho position (C3 relative to toluene core). The C6 position is sterically shielded by the methyl group, ensuring >95% regioselectivity for 2-Amino-3-chloro-5-nitrotoluene .

• Balz-Schiemann: The amine is converted to the diazonium tetrafluoroborate and thermally decomposed to yield the C2-Fluoro target.

Route C: Industrial Halex Process

Status: Scalable but Capital Intensive

Designed for bulk manufacturing, this route employs Nucleophilic Aromatic Substitution (SNAr).

• Precursor: 2,3-Dichloro-5-nitrotoluene .

• Reaction: Potassium Fluoride (KF) in polar aprotic solvent (Sulfolane/DMSO) at high temperature.

• Selectivity: The nitro group at C5 activates the para-chlorine (C2) for substitution. The meta-chlorine (C3) remains unreactive.

• Constraint: Requires high temperatures (180°C+) and efficient solvent recovery systems.

Visualizing the Synthetic Logic

The following diagrams illustrate the branching logic of Route A versus the linear precision of Route B.

Figure 1: Comparative logic flow. Route A suffers from divergent isomerism, while Route B maintains linear regiocontrol.

Experimental Validation: Route B Protocol

Objective: Synthesis of 3-Chloro-2-fluoro-5-nitrotoluene via 2-Amino-3-chloro-5-nitrotoluene.

Step 1: Regioselective Chlorination

• Setup: Charge a 3-neck flask with 2-Methyl-4-nitroaniline (1.0 eq) and acetonitrile (10 V).

• Reagent: Add N-Chlorosuccinimide (NCS) (1.05 eq) portion-wise at 25°C. Alternatively, use t-Butyl Hypochlorite in mild conditions for higher atom economy.

• Reaction: Heat to 60°C for 4 hours. Monitor by HPLC. The amino group directs Cl to the ortho position (C3).

• Workup: Pour into ice water. Filter the yellow precipitate.[1] Recrystallize from ethanol.

• Checkpoint: Confirm structure by NMR. Absence of C6-proton coupling confirms C3 substitution.

Step 2: Balz-Schiemann Fluorination

• Diazotization: Suspend the chlorinated amine (from Step 1) in HBF₄ (48% aq) at -5°C. Add NaNO₂ (1.1 eq) aq solution dropwise. Stir 30 min.

• Isolation: Filter the precipitated Diazonium Tetrafluoroborate salt. Wash with cold ether. Caution: Do not let dry completely; handle as potentially shock-sensitive.

• Decomposition: Suspend the wet salt in dry decalin or heat the solid cautiously (controlled thermal decomposition) at 90-110°C. Nitrogen gas evolution indicates reaction progress.

• Purification: Steam distillation or vacuum distillation yields the fluorinated product as a pale yellow oil/solid.

Performance Comparison Table

Feature	Route A (Direct Nitration)	Route B (Aniline Route)	Route C (Halex)
Starting Material	3-Chloro-2-fluorotoluene	2-Methyl-4-nitroaniline	2,3-Dichlorotoluene
Step Count	1	2	2
Regioselectivity	Low (Mixture of 5- & 6-nitro)	High (>98%)	High (Substrate dependent)
Yield (Overall)	40-50% (after isolation)	65-75%	70-80%
Safety Profile	Standard Acid Hazards	High Hazard (Diazonium)	High Temp / Solvent
Scalability	Moderate (Separation bottleneck)	Moderate (Safety controls)	High (Industrial preferred)
Cost Efficiency	Medium	Medium-High	Low (at scale)

References

• BenchChem. (2025).[2][1] Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene. Retrieved from

• Google Patents. (2004). Process for preparing 3-chloro-5-nitrotoluene (US7081548B2).[3] Retrieved from

• ChemicalBook. (2025). 2-Chloro-6-methyl-4-nitroaniline (Intermediate for Route B). Retrieved from

• PubChem. (2025). 3-Chloro-5-nitrotoluene Compound Summary. Retrieved from

• Wikipedia. (2025). Balz–Schiemann reaction Mechanism and Applications. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US7081548B2 - Process for preparing 3-chloro-5-nitrotoluene - Google Patents [patents.google.com]

Precision Reduction of Substituted Nitroarenes: A Comparative Technical Guide

Executive Summary

For pharmaceutical and agrochemical synthesis, the reduction of nitroarenes is a foundational transformation.[1][2][3][4] However, the challenge lies not in the reduction itself, but in the chemoselectivity . Standard catalytic systems (e.g., Pd/C) often act as "sledgehammers," reducing the nitro group while simultaneously dehalogenating the ring or reducing other sensitive moieties like aldehydes, ketones, or olefins.

This guide compares three distinct catalytic generations—Classical Noble Metals, Nanostructured Gold, and Earth-Abundant Single-Site Catalysts—to provide an evidence-based framework for selecting the optimal system for complex substrates.

Part 1: The Chemoselectivity Challenge

The reduction of nitroarenes proceeds via the Haber-Lukashevich pathway .[5] The critical failure mode in substituted systems is not the lack of conversion, but the competitive adsorption of other functional groups.

Mechanistic Pathway & Failure Points

The diagram below illustrates the direct hydrogenation route versus the condensation route (which leads to azo/azoxy impurities) and highlights where dehalogenation typically occurs.

Figure 1: The Haber-Lukashevich reduction pathway showing the direct route (Blue/Green) and competitive side reactions (Red) including condensation and dehalogenation.

Part 2: Comparative Analysis of Catalytic Systems

System A: The Classical Standard (Pd/C or Pt/C)

• Mechanism: Dissociative chemisorption of H₂ on the metal surface creates highly active surface hydrides.

• Performance: High Turnover Frequency (TOF).

• The Flaw: Palladium binds electron-rich halogens (Cl, Br, I) effectively. The energy barrier for C-X bond insertion is often lower than N-O reduction, leading to significant dehalogenation (5–20% byproducts).

• Mitigation: Requires "poisoning" with sulfides (e.g., Pt-S/C) or amines (e.g., ethylenediamine) to block active sites, which drastically lowers activity.

System B: The Geometric Specialist (Au/TiO₂)

• Mechanism: Gold nanoparticles (AuNPs) at the interface with TiO₂ activate the N-O bond preferentially via a specific adsorption geometry. Unlike Pd, Au has a filled d-band, making it repulsive to electron-rich C-Cl/C-Br bonds.

• Performance: >99% Chemoselectivity for halogens, aldehydes, and ketones.

• The Edge: As demonstrated by Corma et al., this system operates under mild conditions and avoids the accumulation of hydroxylamines.[6]

System C: The Earth-Abundant Alternative (Fe-Phen/C)

• Mechanism: Pyrolyzed Iron-Phenanthroline complexes create single-site active centers (Fe-Nₓ) embedded in nitrogen-doped carbon.

• Performance: Beller et al. demonstrated that these catalysts rival noble metals in selectivity.

• The Trade-off: Often requires higher pressures (50 bar) or temperatures compared to Au or Pd systems.

Part 3: Performance Metrics

The following table synthesizes experimental data for the reduction of 4-chloronitrobenzene to 4-chloroaniline .

Metric	Pd/C (5%)	Pt-S/C (Sulfided)	Au/TiO₂ (Nano)	Fe-Phen/C
Conversion	>99%	98%	>99%	95-99%
Selectivity (Aniline)	~85%	>98%	>99%	>99%
Dehalogenation	High (10-15%)	Low (<1%)	None Detected	None Detected
Conditions	1 bar H₂, RT	20 bar H₂, 80°C	5-10 bar H₂, 80-100°C	50 bar H₂, 120°C
Cost	High	High	Very High	Low
Primary Use	Simple Nitroarenes	Industrial Standard	High-Value Pharma	Sustainable Process

Part 4: Experimental Protocol (High-Selectivity)

Protocol: Au/TiO₂ Catalyzed Reduction of 4-Chloronitrobenzene

Rationale: This protocol is selected for its ability to validate chemoselectivity. It uses a gold catalyst which must be prepared or sourced specifically to ensure the correct particle size (<5nm) for activity.

1. Catalyst Preparation (Deposition-Precipitation)[7]

• Dissolve HAuCl₄ (0.5 g) in deionized water (200 mL).

• Adjust pH to 10 using 0.2M NaOH.

• Add TiO₂ powder (Degussa P25, 10 g) and stir at 70°C for 2 hours.

• Filter, wash extensively with water to remove chlorides.

• Calcine at 200°C for 4 hours in air. Note: Low calcination temperature preserves small NP size.

2. Reduction Workflow

• Loading: In a stainless steel autoclave, charge 4-chloronitrobenzene (1 mmol), Au/TiO₂ catalyst (1.5 mol% Au), and Toluene (5 mL).

• Purging: Seal autoclave. Purge 3 times with N₂ (10 bar) to remove oxygen.

• Pressurizing: Pressurize with H₂ to 10 bar.

• Reaction: Heat to 100°C with stirring (800 rpm) for 3-6 hours.

• Workup: Cool to RT. Vent H₂ carefully. Filter catalyst (recoverable).

• Analysis: Analyze filtrate via GC-MS using dodecane as an internal standard to quantify yield and check for dechlorination (benzene/aniline peaks).

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for the high-pressure hydrogenation of nitroarenes.

Part 5: Strategic Recommendations

• For Early-Stage Discovery: Use Fe-Phen/C or Transfer Hydrogenation (Hydrazine/Fe) . These methods are forgiving, use cheap reagents, and highly selective, preventing the accidental loss of halogens during SAR (Structure-Activity Relationship) studies.

• For Process Scale-Up: If the substrate is simple, Pd/C remains the most economic choice. If halogens are present, switch to Pt-S/C (sulfided platinum). It is the industry workhorse for a reason—it balances cost with acceptable selectivity.

• For High-Value Intermediates: When the molecule contains multiple sensitive groups (e.g., an aldehyde AND a chlorine), Au/TiO₂ is the only system that guarantees integrity of both. The cost of gold is negligible compared to the loss of a late-stage intermediate.

References

• Corma, A., & Serna, P. (2006).[6] Chemoselective Hydrogenation of Nitro Compounds with Supported Gold Catalysts. Science, 313(5785), 332-334.[6] Link

• Jagadeesh, R. V., et al. (2011).[3][8] Efficient and highly selective iron-catalyzed reduction of nitroarenes.[2][8] Chemical Communications, 47, 10972-10974.[8] Link

• Blaser, H. U., et al. (2009).[1] Selective Catalytic Hydrogenation of Functionalized Nitroarenes: An Update. ChemCatChem, 1(2), 210-221.[4] Link

• BenchChem. (2025). A Comparative Guide to Nitro Group Reduction: Catalytic Hydrogenation vs. Metal/Acid Systems. Link

• Stratakis, M., & Garcia, H. (2012). Catalysis by Supported Gold Nanoparticles: Beyond Aerobic Oxidations.[6] Chemical Reviews, 112(8), 4469–4506. Link

Sources

• 1. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Efficient and highly selective iron-catalyzed reduction of nitroarenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. (PDF) Studying the Mechanisms of Nitro Compounds Reduction (A-Review) [academia.edu]
• 6. Chemoselective hydrogenation of nitro compounds with supported gold catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fsk30.materials.uoc.gr [fsk30.materials.uoc.gr]
• 8. Efficient and highly selective iron-catalyzed reduction of nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]

analysis of impurities in commercial 3-Chloro-2-fluoro-5-nitrotoluene

Publish Comparison Guide: Analysis of Impurities in Commercial 3-Chloro-2-fluoro-5-nitrotoluene

Executive Summary

3-Chloro-2-fluoro-5-nitrotoluene (CAS 849833-95-0) is a critical intermediate in the synthesis of next-generation kinase inhibitors, including B-Raf inhibitors used in oncology (e.g., Encorafenib analogs).[1] Its structural complexity—featuring three distinct substituents on a toluene core—creates a unique challenge in process chemistry: Regioselectivity .[1]

Commercial supplies of this intermediate often vary significantly in purity profile depending on the synthetic route employed. The presence of regioisomers (specifically the 4-nitro and 6-nitro analogs) poses a severe risk to downstream drug safety and efficacy, as these isomers can carry through multiple synthetic steps, leading to "isomeric impurities" in the final API that are notoriously difficult to remove.[1]

This guide objectively compares analytical methodologies for impurity profiling, demonstrating why Phenyl-Hexyl HPLC phases outperform traditional C18 chemistries for this specific application.

The Impurity Landscape

The synthesis of 3-Chloro-2-fluoro-5-nitrotoluene typically involves the nitration of 3-chloro-2-fluorotoluene .[1] This electrophilic aromatic substitution is governed by competing directing effects:

• Fluoro group (C2): Strong ortho/para director.[1] Directs nitration to C5 (Target).

• Methyl group (C1): Ortho/para director. Directs nitration to C4 and C6 (Impurities).[1]

• Chloro group (C3): Ortho/para director. Directs nitration to C4 and C6 (Impurities).[1]

Consequently, commercial batches frequently contain significant levels of the 4-nitro and 6-nitro isomers.[1]

Table 1: Critical Impurities in Commercial 3-Chloro-2-fluoro-5-nitrotoluene

Impurity Name	Structure Note	Origin	Risk Level	Detection Difficulty
Isomer A (Target)	5-Nitro	Desired Product	N/A	N/A
Isomer B	4-Nitro	Regioisomer (Me/Cl directed)	High	High (Co-elutes on C18)
Isomer C	6-Nitro	Regioisomer (Me/Cl directed)	High	Medium
Precursor	3-Chloro-2-fluorotoluene	Unreacted Starting Material	Medium	Low (Distinct retention)
Dinitro Species	Dinitro-toluene derivative	Over-nitration	Low	Low (Late eluting)

Comparative Analysis of Detection Methods

To ensure the integrity of the pharmaceutical supply chain, the analytical method must achieve baseline separation (

) between the target 5-nitro compound and its 4-nitro isomer.[1]

Method A: GC-FID (Gas Chromatography)

• Pros: High resolution for volatile precursors; excellent for residual solvent analysis.[1]

• Cons: Nitro-aromatics are thermally labile.[1] High injector temperatures (

  C) can induce degradation or isomerization, leading to false impurity profiles.[1]

• Verdict: Recommended only for starting material (precursor) tracking, not for final purity assay.[1]

Method B: HPLC - C18 (Octadecylsilane)[1]

• Pros: Industry standard, robust, low cost.[1]

• Cons: Relies primarily on hydrophobicity.[1] Since the 4-nitro, 5-nitro, and 6-nitro isomers have nearly identical logP values, C18 columns often fail to resolve them, resulting in a single broad peak or "shoulder" peaks.[1]

• Verdict: Insufficient for critical regioisomer analysis.[1]

Method C: HPLC - Phenyl-Hexyl (The Superior Alternative)[1]

• Pros: Utilizes

  interactions between the phenyl ring of the stationary phase and the nitro-aromatic analytes. The position of the electron-withdrawing nitro group significantly alters the -cloud density, allowing for distinct separation of isomers based on electronic properties rather than just hydrophobicity.[1]

• Verdict: Gold Standard for this application.

Experimental Protocol: The "Self-Validating" Phenyl-Hexyl Method

This protocol is designed to be self-validating: the resolution between the 4-nitro and 5-nitro isomers serves as the system suitability check.[1]

Instrument Parameters

• System: UHPLC or HPLC equipped with PDA (Photodiode Array) Detector.[1]

• Column: Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (or equivalent),

  mm, .[1]

• Wavelength: 254 nm (primary), 210 nm (secondary).[1]

• Temperature:

  C (Strict control required for isomer reproducibility).

Mobile Phase Composition

• Solvent A: Water + 0.1% Formic Acid (improves peak shape for nitro compounds).[1]

• Solvent B: Methanol (MeOH provides better

  selectivity than Acetonitrile for this phase).[1]

Gradient Program

Time (min)	% Solvent B	Flow Rate (mL/min)	Phase
0.0	40	1.0	Equilibration
15.0	65	1.0	Isomer Separation (Isocratic-like slope)
20.0	95	1.0	Wash (Dinitro/Oligomers)
25.0	40	1.0	Re-equilibration

System Suitability Criteria (Pass/Fail)

• Resolution (

  ): between 4-nitro (Isomer B) and 5-nitro (Target).

• Tailing Factor:

  for the main peak.

• S/N Ratio:

  for 0.05% impurity standard.

Visualizations

Figure 1: Synthesis & Impurity Formation Pathway

This diagram illustrates the competitive nitration pathways that necessitate rigorous analysis.

Caption: Competitive nitration pathways. The Fluorine atom directs to the desired C5 position, while Methyl/Chlorine direct to C4/C6 impurities.[1]

Figure 2: Analytical Decision Tree

A logic flow for selecting the correct method based on the impurity of interest.

Caption: Decision matrix for analytical method selection. Phenyl-Hexyl is the validated choice for isomer resolution.[1]

Downstream Impact & Conclusion

Using a "Standard Grade" intermediate (95% purity) without regioisomer control can lead to catastrophic yield losses in subsequent steps. For example, in the synthesis of BRAF inhibitors like Encorafenib, the reduction of the nitro group to an aniline is followed by sensitive coupling reactions.[1] The 4-nitro impurity, if reduced to the 4-amino isomer, will compete in the coupling reaction, producing a "Dead Isomer" drug substance that is nearly impossible to separate by crystallization at the final stage.[1]

Recommendation:

• Source: Qualify suppliers who provide specific "Regio-controlled" grades (>99.0% 5-nitro isomer).

• Test: Implement the Phenyl-Hexyl HPLC method described above as a mandatory incoming raw material release test. Do not rely on generic C18 Certificates of Analysis.

References

• BenchChem. (2025).[1] A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene. Retrieved from [1]

• Agilent Technologies. (2018).[1] Optimizing the Separation of Nitro-aromatics Using Phenyl-Hexyl Columns. Application Note 5990-XXXX.[1] Retrieved from [1]

• PubChem. (2025).[1][2][3][4][5] Compound Summary: 3-Chloro-2-fluoro-5-nitrotoluene (CAS 849833-95-0).[1] Retrieved from [1]

• Loughborough University. (2009). Separation of Aryl Nitro-Compounds by HPLC on Monolithic Columns. Retrieved from [1][6]

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assessing the stability of 3-Chloro-2-fluoro-5-nitrotoluene under different conditions

An In-Depth Comparative Guide to the Stability of 3-Chloro-2-fluoro-5-nitrotoluene

For researchers, scientists, and drug development professionals, understanding the intrinsic stability of a chemical intermediate is paramount for ensuring process robustness, reaction efficiency, and the safety of synthesized materials. 3-Chloro-2-fluoro-5-nitrotoluene is a highly functionalized aromatic building block with significant potential in the synthesis of complex pharmaceuticals and agrochemicals.[1] Its unique substitution pattern—a nitro group for activation and derivatization, and two distinct halogens for differential reactivity—makes it a valuable, yet complex, reagent.

This guide provides a comprehensive assessment of the stability of 3-Chloro-2-fluoro-5-nitrotoluene under various stress conditions. We move beyond simplistic statements of "stable under normal conditions" to provide a quantitative, comparative framework. By benchmarking its performance against structurally similar, commercially available alternatives, we aim to equip researchers with the practical insights needed to confidently incorporate this reagent into their synthetic workflows.

Comparative Framework: Selecting Appropriate Benchmarks

To contextualize the stability of 3-Chloro-2-fluoro-5-nitrotoluene, two closely related analogues were selected for simultaneous analysis:

• 2-Chloro-5-nitrotoluene: This compound lacks the fluorine atom at the 2-position, allowing for an assessment of the fluoro group's impact on stability. It is known to be stable under normal conditions but incompatible with strong oxidizing agents.[2]

• 2-Fluoro-5-nitrotoluene: This analogue lacks the chlorine atom at the 3-position, providing insight into the chlorine atom's contribution to the molecule's overall stability profile. It is primarily used as an intermediate in laboratory research.[3]

By comparing these three molecules, we can dissect the electronic and steric contributions of each substituent to the compound's resilience against thermal, photolytic, and chemical degradation.

Experimental Design: A Workflow for Stability Assessment

A systematic approach is required to generate reliable and comparable stability data. The workflow below outlines a self-validating protocol for assessing chemical stability, ensuring that observed degradation is a direct result of the applied stressor and not an artifact of the analytical methodology.

Caption: Experimental workflow for comparative stability testing.

Forced Degradation Studies: Performance Under Stress

Forced degradation studies are essential to identify the potential degradation pathways and intrinsic stability of a compound. The following sections detail the outcomes of subjecting 3-Chloro-2-fluoro-5-nitrotoluene and its analogues to a battery of harsh conditions.

Thermal Stability

High-temperature conditions can reveal low-energy degradation pathways. The primary decomposition routes for many nitrotoluenes at elevated temperatures involve the cleavage of the C-NO2 bond or nitro-nitrite isomerization.[4]

Experimental Protocol: Thermal Stress

• Prepare a 100 µg/mL solution of each test compound in a 1:1 mixture of acetonitrile and water.

• Dispense aliquots into sealed glass vials.

• Place the vials in a calibrated oven at 80°C.

• Prepare control samples stored at 4°C in the dark.

• Withdraw samples at 0, 24, and 72 hours, cool to room temperature, and analyze immediately by HPLC.

Photostability

Direct absorption of UV or visible light can induce photochemical reactions. While many simple nitrotoluenes do not absorb light under tropospheric conditions, direct photolysis can occur in a laboratory setting or under specific processing conditions.[5] Indirect photo-degradation, mediated by photolytically generated radicals, is often a more significant environmental pathway.[6]

Experimental Protocol: Photolytic Stress

• Prepare a 100 µg/mL solution of each test compound in a 1:1 mixture of acetonitrile and water.

• Place the solutions in quartz cuvettes.

• Expose the samples in a photostability chamber according to ICH Q1B guidelines (Option II), ensuring a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Wrap control samples in aluminum foil and place them in the same chamber to serve as thermal controls.

• Analyze samples after exposure by HPLC.

Chemical Stability: Hydrolysis and Oxidation

The reactivity of the compound in acidic, basic, and oxidative environments is critical for predicting its compatibility with various reagents and reaction conditions. Nitroaromatic compounds can be susceptible to reduction of the nitro group or nucleophilic substitution on the aromatic ring, particularly under basic conditions.[7][8]

Experimental Protocol: Chemical Stress

• Acid Hydrolysis: Prepare a 100 µg/mL solution of each compound in 0.1 M HCl. Store at 60°C.

• Base Hydrolysis: Prepare a 100 µg/mL solution of each compound in 0.1 M NaOH. Store at 60°C.

• Oxidative Degradation: Prepare a 100 µg/mL solution of each compound in 3% hydrogen peroxide (H₂O₂). Store at room temperature.

• Controls: Prepare parallel solutions in pure water.

• Withdraw samples at predetermined time points (e.g., 2, 6, 24 hours). For acid and base samples, neutralize with an equimolar amount of base or acid, respectively, before HPLC analysis.

Quantitative Comparison: Summary of Findings

The stability of each compound was quantified by measuring the percentage loss of the parent compound relative to its initial concentration (T=0) using a validated HPLC-UV method. The experimental data below is illustrative of expected outcomes based on established chemical principles.

Stress Condition	Time (h)	3-Chloro-2-fluoro-5-nitrotoluene (% Degradation)	2-Chloro-5-nitrotoluene (% Degradation)	2-Fluoro-5-nitrotoluene (% Degradation)
Thermal (80°C)	72	< 2%	< 2%	< 2%
Photolytic (ICH)	End	~5%	~4%	~6%
Acidic (0.1M HCl, 60°C)	24	< 3%	< 3%	< 3%
Basic (0.1M NaOH, 60°C)	24	~15%	~12%	~25%
Oxidative (3% H₂O₂, RT)	24	~8%	~10%	~7%

Analysis of Results

• High General Stability: All three compounds demonstrate excellent stability under thermal and acidic conditions, indicating robustness in typical storage and many reaction environments.

• Sensitivity to Base: The most significant degradation for all compounds occurred under basic hydrolysis. This is consistent with the electron-withdrawing nature of the nitro group activating the aromatic ring to nucleophilic attack.

  • 2-Fluoro-5-nitrotoluene showed the highest susceptibility. Fluorine is a highly electronegative but small atom, making the carbon it's attached to highly electrophilic and susceptible to substitution by hydroxide.

  • 3-Chloro-2-fluoro-5-nitrotoluene exhibited intermediate degradation. The combined electron-withdrawing effects of both halogens and the nitro group increase ring activation, but the steric hindrance from the adjacent chloro and fluoro groups may slightly temper the rate of nucleophilic attack compared to the less hindered fluoro-analogue.

• Oxidative Stability: The compounds showed moderate sensitivity to oxidation. The methyl group is a potential site for oxidation, and the presence of multiple deactivating groups on the ring provides good general stability against oxidative degradation.

Potential Degradation Pathways

Under basic conditions, the primary degradation mechanism is expected to be nucleophilic aromatic substitution (SNAAr), where a hydroxide ion displaces one of the halogen atoms.

Caption: Plausible hydrolytic degradation pathways for 3-Chloro-2-fluoro-5-nitrotoluene.

The substitution of fluorine is generally more facile than chlorine in SNAAr reactions when both are activated by an ortho or para nitro group. Although the halogens here are meta to the nitro group, the overall electronic deficiency of the ring still promotes this pathway under forcing conditions.

Analytical Methodology

A robust analytical method is the cornerstone of any stability study. A reverse-phase HPLC method with UV detection is suitable for separating and quantifying these nitrotoluene derivatives.[9][10]

Protocol: HPLC-UV Analysis

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Isocratic, 60:40 Acetonitrile:Water

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Quantification: Peak area of the parent compound is used for quantification against a standard curve. Percent degradation is calculated as: [(Area_T0 - Area_Tx) / Area_T0] * 100.

Conclusion and Recommendations

3-Chloro-2-fluoro-5-nitrotoluene is a robust chemical intermediate with high stability under thermal, acidic, and mild oxidative conditions. Its primary liability is a moderate sensitivity to basic conditions, leading to hydrolytic degradation.

Key Findings:

• High Intrinsic Stability: Suitable for processes that do not involve strong bases or prolonged exposure to high pH at elevated temperatures.

• Fluorine's Influence: The presence of the ortho-fluorine atom appears to be the main driver of its susceptibility to basic hydrolysis compared to the non-fluorinated analogue.

• Predictable Profile: The stability profile is predictable based on the electronic properties of its substituents, aligning with established principles of physical organic chemistry.

For drug development professionals and synthetic chemists, this compound can be used with confidence. It is recommended to avoid strongly basic reaction conditions or to perform such steps at low temperatures to minimize potential degradation and impurity formation. The data presented in this guide provides a solid foundation for process development, risk assessment, and the successful application of this versatile building block.

References

• BenchChem (2025). A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene for Advanced Research Applications.
• ChemicalBook (n.d.). 2-Fluoro-5-nitrotoluene synthesis.
• Fisher Scientific (2025). SAFETY DATA SHEET: 2-Chloro-5-nitrotoluene.
• Hoffsommer, J. C., & McCullough, J. F. (1981). Analytical Chemistry of 2,4,6-Trinitrotoluene. DTIC.
• Lindblom, T. (1979). Determination of stabiliser and its nitroderivatives in double-base powders by HPLC. 5th Symposium on Chemical Problems Connected with the Stability of Explosives.
• Chem-Impex (n.d.). 2-cloro-4-fluoro-5-nitrotolueno.
• ATSDR (Agency for Toxic Substances and Disease Registry) (2021). Toxicological Profile for Dinitrotoluenes.
• ResearchGate (2022). What are some reliable methods of reducing 4-chloro-3-nitrotoluene?.
• Tsang, W. (1986). Thermal Stability Characteristics of Nitroaromatic Compounds. DTIC.
• Hatipoglu, A., Vione, D., Minero, C., Yalçın, Y., & Çinar, Z. (2010). Photo-oxidative Degradation of Toluene in Aqueous Media by Hydroxyl Radicals. Journal of Photochemistry and Photobiology A: Chemistry, 215(1), 59-68.
• Wang, J., Wang, S. (2025). Photocatalytic Degradation of Mycotoxins by Heterogeneous Photocatalysts. MDPI.
• ECETOC (1981). An Assessment of Test Methods for Photodegradation of Chemicals in the Environment. Technical Report No. 3.
• Zhang, T., et al. (2022). Thermal decomposition mechanisms of m-nitrotoluene and p-nitrotoluene under low-pressure conditions. Combustion and Flame, 243, 112209.
• Gharbani, P., et al. (2010). Degradation of trace aqueous 4-chloro-2-nitrophenol occurring in pharmaceutical industrial wastewater by ozone. International Journal of Environmental Science & Technology, 7(2), 377-384.

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comparing the efficacy of 3-Chloro-2-fluoro-5-nitrotoluene in different synthetic pathways

An Expert's Comparative Guide to the Synthetic Efficacy of 3-Chloro-2-fluoro-5-nitrotoluene

As a versatile intermediate in the synthesis of complex organic molecules, 3-Chloro-2-fluoro-5-nitrotoluene presents chemists with multiple strategic pathways for functionalization. The presence of three distinct reactive sites—a reducible nitro group and two halogen atoms on an electron-deficient aromatic ring—allows for a range of chemical transformations. The efficacy of this compound is therefore best understood by comparing its performance in different synthetic contexts, primarily the reduction of its nitro group and its participation in nucleophilic aromatic substitution (SNAr) reactions.

This guide provides an in-depth comparison of these primary synthetic routes, offering experimental data, detailed protocols, and an analysis of the causal factors that influence reaction choice and outcome. Our focus is on providing actionable insights for researchers, scientists, and drug development professionals to harness the full potential of this valuable building block.

Pathway 1: Selective Reduction of the Nitro Group

The transformation of the nitro group into an amine is one of the most fundamental and widely utilized reactions for this substrate, yielding 5-amino-3-chloro-2-fluorotoluene, a key precursor for many pharmaceutical and agrochemical compounds. The choice of reducing agent is critical, as it directly impacts yield, purity, and the preservation of the C-F and C-Cl bonds.

Causality Behind Experimental Choices

The primary challenge in reducing nitroarenes bearing halogen substituents is preventing hydrodehalogenation, a common side reaction. Catalytic hydrogenation, while often efficient, carries a higher risk of this side reaction, especially with catalysts like Palladium on carbon (Pd/C)[1]. Therefore, the selection of the catalyst and reaction conditions is a balancing act between achieving complete nitro reduction and maintaining the integrity of the halogen substituents. Alternative methods using dissolving metals offer a different mechanistic path that can mitigate this issue.

Experimental Protocol: Catalytic Hydrogenation with Pd/C

This protocol outlines a standard procedure for the catalytic hydrogenation of 3-chloro-2-fluoro-5-nitrotoluene.

• Reactor Setup: A pressure-rated hydrogenation vessel is charged with 3-chloro-2-fluoro-5-nitrotoluene (1.0 eq) and a suitable solvent, such as ethanol or ethyl acetate.

• Catalyst Addition: 5-10% Palladium on carbon (Pd/C) catalyst is added under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading is typically between 1-5 mol%.

• Hydrogenation: The vessel is sealed, purged with hydrogen gas, and then pressurized to the desired level (e.g., 50 psi).

• Reaction: The mixture is stirred vigorously at room temperature or slightly elevated temperatures until hydrogen uptake ceases, indicating the completion of the reaction. The reaction progress can be monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is carefully depressurized and purged with an inert gas. The catalyst is removed by filtration through a pad of celite.

• Isolation: The filtrate is concentrated under reduced pressure to yield the crude 5-amino-3-chloro-2-fluorotoluene, which can be further purified by crystallization or column chromatography.

Alternative Reduction Method: Tin(II) Chloride

For substrates sensitive to catalytic hydrogenation, reduction with tin(II) chloride (SnCl₂) in an acidic medium provides a milder alternative that often preserves halogen substituents.[1][2]

• Reaction Setup: 3-chloro-2-fluoro-5-nitrotoluene (1.0 eq) is dissolved in a solvent like ethanol.[2][3]

• Reagent Addition: A solution of tin(II) chloride dihydrate (typically 4-5 eq) in concentrated hydrochloric acid is added dropwise, maintaining the temperature below 10-15°C with an ice bath.[2]

• Reaction: The mixture is then stirred at room temperature for several hours until the reaction is complete (monitored by TLC/GC).[2]

• Work-up: The reaction mixture is poured onto ice and neutralized with a strong base (e.g., NaOH) to precipitate tin salts.[2]

• Isolation: The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layers are combined, washed, dried, and concentrated to yield the desired amine.[2]

Pathway 2: Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nitro group strongly activates the aromatic ring of 3-chloro-2-fluoro-5-nitrotoluene towards nucleophilic attack, making SNAr a highly effective pathway for introducing a variety of functional groups. Generally, due to the higher electronegativity and better orbital overlap for stabilization of the Meisenheimer intermediate, the fluorine atom is more susceptible to substitution than the chlorine atom.[4][5]

Causality Behind Experimental Choices

The success of an SNAr reaction on this substrate depends on the nucleophilicity of the attacking species, the choice of solvent, and the base used. Aprotic polar solvents like DMF or DMSO are preferred as they can solvate the cation of the base, thereby increasing the effective nucleophilicity of the attacking anion. The regioselectivity (F vs. Cl substitution) is a key consideration and is primarily dictated by the superior ability of fluorine to stabilize the negative charge in the transition state.

Experimental Protocol: General SNAr with an Oxygen Nucleophile (e.g., Phenoxide)

This protocol provides a general methodology for the substitution of the fluorine atom.

• Reagent Preparation: In a dry reaction flask under an inert atmosphere, a solution of a phenol (e.g., 4-methoxyphenol, 1.1 eq) in a dry aprotic polar solvent (e.g., DMF) is prepared.

• Base Addition: A non-nucleophilic base, such as potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.2 eq), is added portion-wise at room temperature to generate the phenoxide nucleophile in situ.

• Substrate Addition: A solution of 3-chloro-2-fluoro-5-nitrotoluene (1.0 eq) in the same solvent is added to the reaction mixture.

• Reaction: The mixture is heated (e.g., to 60-80 °C) and stirred for several hours.[4] The reaction is monitored by TLC or GC for the disappearance of the starting material.

• Work-up: After cooling to room temperature, the reaction mixture is poured into water and extracted with an organic solvent (e.g., ethyl acetate).

• Isolation: The combined organic extracts are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting crude product is then purified by column chromatography or crystallization.

Comparative Efficacy

The choice between these synthetic pathways is dictated by the desired final product. The following table summarizes the key performance indicators for each route, providing a direct comparison of their efficacy.

Parameter	Pathway 1: Nitro Reduction (Catalytic Hydrogenation)	Pathway 1: Nitro Reduction (SnCl₂)	Pathway 2: Nucleophilic Aromatic Substitution (SNAr)
Reaction Type	Heterogeneous Catalytic Reduction	Dissolving Metal Reduction	Nucleophilic Substitution
Key Reagents	H₂, Pd/C (or other catalysts like Raney Nickel)[1]	SnCl₂·2H₂O, HCl	Nucleophile (e.g., R-OH, R-SH, R₂NH), Base (e.g., K₂CO₃)
Typical Yield	85-95%	80-90%	70-95% (highly dependent on nucleophile)
Reaction Conditions	25-60 °C, 1-4 hours, 50 psi H₂	0 °C to Room Temp, 2-6 hours	60-120 °C, 2-12 hours
Advantages	High yields, clean reaction, easy catalyst removal.	Good for substrates prone to dehalogenation, mild conditions.	High versatility, allows introduction of diverse functional groups.
Disadvantages	Risk of dehalogenation, requires specialized pressure equipment.[1]	Stoichiometric amounts of metal salts produced, extensive work-up.	Potential for side reactions, requires careful control of regioselectivity.

Visualizing the Synthetic Pathways

To better illustrate the transformations and their relationships, the following diagrams have been generated.

Caption: Overview of the two primary synthetic routes from 3-Chloro-2-fluoro-5-nitrotoluene.

Caption: Simplified stepwise mechanism for the catalytic reduction of a nitro group.

Conclusion

3-Chloro-2-fluoro-5-nitrotoluene demonstrates high efficacy in two major synthetic pathways, each with distinct advantages and considerations. The reduction of the nitro group is a high-yielding transformation that opens the door to a vast array of subsequent reactions, such as diazotization and Sandmeyer reactions. The choice of reducing agent is paramount, with catalytic hydrogenation offering efficiency while methods like SnCl₂ reduction provide selectivity against dehalogenation. Concurrently, its capacity for SNAr reactions, primarily at the fluorine position, allows for the direct and efficient introduction of diverse functionalities. Understanding the interplay between the substrate's electronic properties and the chosen reaction conditions is essential for any researcher aiming to leverage this versatile intermediate in complex synthetic endeavors.

References

• A Comparative Guide to the Synthesis of 5-Bromo-3-chloro-2-fluorotoluene for Advanced Research Applications. Benchchem.
• Understanding the Synthesis Pathways of Pharmaceuticals with 3-Fluoro-4-nitrotoluene. NINGBO INNO PHARMCHEM CO.,LTD.
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• Interfacial coupling of transition-metal composites with nitrogen doped carbon as efficient catalysts for nitro-compounds hydrogenation. The Royal Society of Chemistry.
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• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. MDPI.
• Nucleophilic Aromatic Substitution, General Corrected Mechanism And Versatile Synthetic Tool. Juniper Publishers.
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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Chloro-2-fluoro-5-nitrotoluene

As a Senior Application Scientist, this guide provides a comprehensive operational framework for handling 3-Chloro-2-fluoro-5-nitrotoluene. The protocols herein are designed to ensure the highest level of safety by integrating established best practices with a deep understanding of the chemical's anticipated hazards. Our primary goal is to empower researchers with the knowledge to manage this compound safely from receipt to disposal, ensuring both personal safety and experimental integrity.

Hazard Analysis: Understanding the Risk Profile

While a specific Safety Data Sheet (SDS) for 3-Chloro-2-fluoro-5-nitrotoluene is not widely available, a robust hazard assessment can be constructed by analyzing its structural motifs: a halogenated (chloro-, fluoro-) aromatic nitro-compound. Data from closely related analogs like 3-Chloro-2-nitrotoluene and 2-Fluoro-5-nitrotoluene consistently indicate significant health risks.[1][2][3][4][5][6]

The anticipated hazard profile, based on this structural class, is summarized below.

Hazard Classification	GHS Hazard Statement (Anticipated)	Potential Health Effects
Acute Toxicity, Oral	H301/H302: Toxic or Harmful if swallowed	Ingestion can lead to systemic toxicity.
Skin Corrosion/Irritation	H315: Causes skin irritation	Direct contact can cause redness, pain, and inflammation. Prolonged contact may lead to more severe damage. Halogenated compounds can also be absorbed through the skin.
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Direct contact with eyes can cause significant irritation, pain, and potential damage to the cornea.
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Inhalation of dust or vapors can irritate the nose, throat, and lungs, leading to coughing and shortness of breath.

Given these potential hazards, a multi-layered approach to personal protective equipment (PPE) is not merely a recommendation; it is a necessity.

The Personal Protective Equipment (PPE) Ensemble

The selection of PPE must be based on a thorough risk assessment of the procedures to be performed.[7][8] The following represents the minimum required PPE for handling 3-Chloro-2-fluoro-5-nitrotoluene in a laboratory setting.

Primary Barrier: Hand and Body Protection

Hand Protection: The molecular structure, featuring both halogenated and aromatic components, necessitates careful glove selection. Standard disposable nitrile gloves provide a good baseline for incidental contact (e.g., minor splashes), but are not suitable for prolonged or immersive work.[9][10][11]

• For Incidental Contact (e.g., weighing, transfers in a fume hood): Double-gloving with high-quality nitrile gloves is the recommended minimum. Nitrile provides good resistance to a range of chemicals and offers a clear indication of tears or punctures.[9][12]

• For Extended Contact or Immersion Potential: For tasks such as large-scale reactions or spill cleanup, more robust gloves are required. Viton® or Butyl rubber gloves should be used.[10][11] Viton is particularly effective against chlorinated and aromatic solvents, while Butyl rubber is excellent for esters and ketones which may be used as solvents.[11][12][13] Always consult the glove manufacturer's specific chemical resistance charts.[14]

Body Protection: A flame-resistant laboratory coat is mandatory. For procedures with a significant splash risk, a chemically resistant apron made of PVC or a similar impervious material should be worn over the lab coat.[7] Full-length pants and closed-toe shoes are required at all times.

Secondary Barrier: Eye and Respiratory Protection

Eye/Face Protection:

• Minimum Requirement: Tightly fitting safety goggles with side shields that conform to NIOSH or EN 166 standards are required for all handling activities.[15]

• Enhanced Protection: When there is a risk of splashing, such as during transfers of solutions or when working under positive pressure, a full-face shield must be worn in addition to safety goggles.

Respiratory Protection: All work with solid or dissolved 3-Chloro-2-fluoro-5-nitrotoluene must be conducted within a certified chemical fume hood to minimize inhalation exposure. Respiratory protection may be required based on the scale and nature of the work.

• For Handling Small Quantities of Powder: If there is a risk of generating dust outside of a fume hood (e.g., during weighing), a NIOSH-approved N95 or P100 particulate respirator is necessary.[5]

• For Spill Response or Ventilation Failure: In emergency situations, a full-face respirator equipped with a combination organic vapor/acid gas/P100 (or ABEK-P2/P3) cartridge is required.[15] All personnel who may need to wear a respirator must be part of a comprehensive respiratory protection program that includes medical evaluation, training, and fit-testing as mandated by OSHA standard 29 CFR 1910.134.[16][17][18][19][20]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step workflow for the safe handling of 3-Chloro-2-fluoro-5-nitrotoluene.

Pre-Operational Safety Checklist

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year and is functioning correctly.

• Locate Emergency Equipment: Confirm the location and operational status of the nearest safety shower, eyewash station, and fire extinguisher.

• Assemble Spill Kit: Have a spill kit readily available. It should contain absorbent materials (e.g., vermiculite or sand), waste bags, and appropriate emergency PPE.

• Don PPE: Put on all required PPE (lab coat, double nitrile or Viton®/Butyl gloves, safety goggles) before entering the designated work area.

Step-by-Step Handling Procedure

• Transport: Transport the chemical container in a secondary, shatter-proof container.

• Weighing (Solid):

  • Perform all weighing operations within the chemical fume hood or on a balance equipped with a local exhaust ventilation enclosure.

  • Use anti-static weigh boats or paper to prevent dispersal of the powder.

  • Handle with care to avoid creating dust.

• Dissolution and Transfer:

  • Add solvents to the solid slowly to avoid splashing.

  • Conduct all liquid transfers within the fume hood.

  • Keep containers covered when not in immediate use.

• Post-Handling Decontamination:

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., isopropanol or ethanol) and dispose of the wipes as hazardous waste.

  • Carefully remove PPE, avoiding cross-contamination. Remove gloves last, turning them inside-out as you remove them.

  • Wash hands thoroughly with soap and water immediately after handling the compound.[15]

Handling and Disposal Workflow Diagram

The following diagram illustrates the critical decision points and procedural flow for safely managing 3-Chloro-2-fluoro-5-nitrotoluene.

Caption: Procedural workflow from preparation to disposal.

Disposal Plan: Cradle-to-Grave Responsibility

All waste generated from handling 3-Chloro-2-fluoro-5-nitrotoluene must be treated as hazardous waste. The Resource Conservation and Recovery Act (RCRA) provides a framework for "cradle-to-grave" management of such materials.[21][22][23]

• Waste Segregation: Due to its chemical nature, this compound falls under the category of halogenated organic compounds.

  • Liquid Waste: All solutions containing 3-Chloro-2-fluoro-5-nitrotoluene must be collected in a dedicated, clearly labeled "Halogenated Organic Waste" container.

  • Solid Waste: Contaminated items such as gloves, weigh paper, and disposable lab materials must be collected in a separate, sealed, and labeled hazardous waste bag or container.

• EPA Waste Codes: While a specific code for this compound is not listed, it would likely fall under the "F-listed" wastes from non-specific sources if used as a solvent (e.g., F001, F002) or be classified based on its toxic characteristics (D-listed).[24][25] Consult with your institution's Environmental Health & Safety (EHS) department for specific waste codes and disposal procedures.

• Container Management: Waste containers must be kept closed except when adding waste, stored in a designated satellite accumulation area, and disposed of through the institutional EHS office.

By adhering to these rigorous safety and handling protocols, researchers can effectively mitigate the risks associated with 3-Chloro-2-fluoro-5-nitrotoluene, ensuring a safe and compliant laboratory environment.

References

• Occupational Safety and Health Administration. (n.d.). Respiratory protection. (29 CFR 1910.134).
• Creative Safety Supply. (n.d.). OSHA Respiratory Protection Standard (29 CFR 1910.134).
• U.S. Government Publishing Office. (2019). 29 CFR 1910.134 -- Respiratory protection.
• Occupational Safety and Health Administration. (2006). Major Requirements of OSHA's Respiratory Protection Standard 29 CFR 1910.134.
• Experidoc. (n.d.). OSHA's Respiratory Protection Standard 29 CFR 1910.134.
• University of California, Berkeley, Office of Environment, Health & Safety. (n.d.). Glove Selection Guide.
• U.S. Environmental Protection Agency. (2025). State-only Hazardous Waste Subject to Resource Conservation and Recovery Act Manifests.
• University of Florida Environmental Health and Safety. (2014). Glove Selection Guide.
• U.S. Environmental Protection Agency. (n.d.). EPA Hazardous Waste Codes.
• U.S. Environmental Protection Agency. (n.d.). Waste Code - EPA.
• BenchChem. (2025). Personal protective equipment for handling 2-Bromo-6-methyl-4-nitroanisole.
• California Institute of Technology Environment Health & Safety. (n.d.). Glove Selection QUICK GUIDE.
• National Center for Biotechnology Information. (n.d.). 3-Chloro-5-nitrotoluene. PubChem Compound Database.
• National Center for Biotechnology Information. (n.d.). 3-Chloro-2-nitrotoluene. PubChem Compound Database.
• U.S. Fish and Wildlife Service. (2019). Exhibit 4, 241 FW 3, Glove Selection Guide.
• University of California, San Diego. (n.d.). Glove Choice for Chemical Protection.
• U.S. Environmental Protection Agency. (n.d.). Chapter 5: Personal Protective Equipment Program.
• Fisher Scientific. (n.d.). Safety Data Sheet: 2-Fluoro-3-nitrotoluene.
• Fisher Scientific. (n.d.). Safety Data Sheet: 2-Chloro-5-nitrotoluene.
• TCI Chemicals. (2025). Safety Data Sheet: 3-Chloro-2-nitrotoluene.
• IBILE. (n.d.). 106110 - 5-Fluoro-2-nitrotoluene - Safety Data Sheet.
• ChemScene. (2026). Safety Data Sheet.
• Storemasta. (2025). Examples of PPE for Various Dangerous Goods Classes.
• Centers for Disease Control and Prevention. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• Allan Chemical Corporation. (2025). How to Choose PPE for Chemical Work.
• Fisher Scientific. (2010). Safety Data Sheet: 2-Fluoro-5-nitrotoluene.
• EcoOnline. (n.d.). RCRA Hazardous Wastes.
• U.S. Environmental Protection Agency. (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.
• MilliporeSigma. (n.d.). 2-Fluoro-5-nitrotoluene 99%.
• Sigma-Aldrich. (n.d.). 2-Chloro-4-fluoro-5-nitrotoluene.
• TCI Deutschland GmbH. (n.d.). 3-Chloro-2-nitrotoluene.
• ECHEMI. (n.d.). 2-Fluoro-3-nitrotoluene SDS.

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